GSK-7975A

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of GSK-7975A

For Researchers, Scientists, and Drug Development Professionals

Core Mechanism of Action

GSK-7975A is a potent and orally available small molecule inhibitor of the Calcium Release-Activated Calcium (CRAC) channel. The primary mechanism of action of GSK-7975A is the inhibition of store-operated calcium entry (SOCE) by directly targeting the ORAI protein, which forms the pore of the CRAC channel. This inhibition is achieved through an allosteric modulation of the ORAI channel, rather than by affecting the upstream signaling events involving the stromal interaction molecule 1 (STIM1).

Upon depletion of calcium from the endoplasmic reticulum (ER), STIM1 proteins oligomerize and translocate to ER-plasma membrane junctions where they interact with and activate ORAI channels, leading to a sustained influx of calcium into the cell. GSK-7975A acts downstream of the STIM1-ORAI1 interaction, directly modulating the ORAI channel pore to prevent calcium ion permeation.[1][2][3] Evidence suggests that the geometry of the ORAI pore's selectivity filter is a key determinant for the inhibitory action of GSK-7975A.[1][2]

This inhibition of calcium influx has significant downstream consequences, particularly in immune cells. By blocking the sustained increase in intracellular calcium, GSK-7975A effectively suppresses the activation of calcium-dependent signaling pathways. One of the most critical of these is the calcineurin-NFAT (Nuclear Factor of Activated T-cells) pathway. The inhibition of this pathway leads to a reduction in the transcription and subsequent release of various pro-inflammatory cytokines from mast cells and T-cells.

Quantitative Data

The inhibitory activity of GSK-7975A on different ORAI isoforms has been quantified in various studies. The following tables summarize the available half-maximal inhibitory concentration (IC50) values.

Table 1: Inhibitory Activity (IC50) of GSK-7975A on ORAI Isoforms

ORAI Isoform	Cell Type	IC50 (µM)	Reference
ORAI1	HEK293	4.1	[1]
ORAI3	HEK293	3.8	[1]
ORAI1	ORAI1/2/3 triple-null HEK293	Significantly inhibited at 10 µM	[4]
ORAI2	ORAI1/2/3 triple-null HEK293	Significantly inhibited at 10 µM	[4]
ORAI3	ORAI1/2/3 triple-null HEK293	Partially inhibited at 10 µM	[4]

Table 2: Effects of GSK-7975A on Other Ion Channels

Ion Channel	Cell Type	Effect	Concentration	Reference
TRPV6	HEK293	Inhibition	10 µM	[1]
L-type Ca2+ channel	HEK293	Slight inhibition	10 µM	[1]

Signaling Pathway Diagram

The following diagram illustrates the signaling pathway affected by GSK-7975A.

Caption: GSK-7975A signaling pathway.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

This protocol is used to measure the ion channel currents in individual cells, providing direct evidence of GSK-7975A's inhibitory effect on ORAI channels.

Experimental Workflow Diagram

Caption: Whole-cell patch-clamp workflow.

Methodology:

• Cell Culture and Transfection: HEK293 cells are cultured in DMEM supplemented with 10% FBS. For ORAI current measurements, cells are transiently co-transfected with plasmids encoding human STIM1 and the desired human ORAI isoform (ORAI1, ORAI2, or ORAI3), often with fluorescent tags (e.g., YFP-STIM1 and CFP-ORAI1) for identification of transfected cells.[4]

• Electrophysiological Recording:

  • Solutions:

    • External solution (in mM): 130 NaCl, 4.5 KCl, 20 CaCl2, 2 MgCl2, 10 D-glucose, and 10 TES, adjusted to pH 7.4 with NaOH.

    • Pipette solution (in mM): 135 Cs-glutamate, 8 MgCl2, 10 BAPTA, and 10 HEPES, adjusted to pH 7.2 with CsOH. Store depletion is achieved by the inclusion of BAPTA in the pipette solution.

  • Recording: Whole-cell patch-clamp recordings are performed at room temperature. Borosilicate glass pipettes with a resistance of 3-5 MΩ are used. After establishing a gigaohm seal and rupturing the membrane to obtain the whole-cell configuration, the cell is held at a holding potential of 0 mV.

  • Voltage Protocol: To elicit currents, a voltage ramp from -100 mV to +100 mV over 1 second is applied every 5 seconds.

• Drug Application: Once a stable baseline CRAC current (ICRAC) is established, GSK-7975A is applied to the bath solution at the desired concentrations.

• Data Analysis: The inward current at -80 mV or -100 mV is measured before and after the application of GSK-7975A to determine the extent of inhibition. IC50 values are calculated by fitting the concentration-response data to a Hill equation.

Förster Resonance Energy Transfer (FRET) Microscopy

FRET microscopy is employed to investigate the proximity of STIM1 and ORAI1 proteins, determining whether GSK-7975A affects their interaction.

Experimental Workflow Diagram

References

• 1. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Distinct pharmacological profiles of ORAI1, ORAI2, and ORAI3 channels - PMC [pmc.ncbi.nlm.nih.gov]

GSK-7975A: A Technical Guide to a Selective CRAC Channel Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calcium release-activated calcium (CRAC) channels are pivotal regulators of intracellular calcium signaling, playing a key role in a multitude of cellular processes, including immune responses, gene expression, and cell proliferation.[1][2][3] The identification of STIM (Stromal Interaction Molecule) as the endoplasmic reticulum calcium sensor and Orai as the pore-forming subunit of the CRAC channel has paved the way for the development of targeted inhibitors.[4][5] GSK-7975A has emerged as a potent and selective inhibitor of CRAC channels, offering a valuable tool for dissecting the physiological roles of store-operated calcium entry (SOCE) and presenting a potential therapeutic avenue for various pathologies, including inflammatory and autoimmune disorders.[2][6] This technical guide provides an in-depth overview of GSK-7975A, focusing on its mechanism of action, quantitative inhibitory data, and detailed experimental protocols for its characterization.

Mechanism of Action

GSK-7975A exerts its inhibitory effect on CRAC channels by acting directly on the Orai pore-forming subunit.[7][8] Upon depletion of intracellular calcium stores, STIM1 proteins in the endoplasmic reticulum oligomerize and translocate to ER-plasma membrane junctions, where they interact with and activate Orai channels, leading to calcium influx.[1][4][5] Crucially, studies have demonstrated that GSK-7975A does not interfere with the upstream events of STIM1 oligomerization or the subsequent coupling of STIM1 to Orai1.[7][9] This indicates that its mechanism is downstream of these initial activation steps.

FRET (Förster Resonance Energy Transfer) microscopy experiments have shown that the application of 10 μM GSK-7975A does not affect STIM1 oligomerization or the interaction between STIM1 and Orai1.[7] Instead, evidence suggests that GSK-7975A acts as an allosteric modulator or a direct pore blocker of the Orai channel.[7][8] Its inhibitory action is characterized by a relatively slow onset and limited reversibility upon washout.[7] Furthermore, the inhibitory efficacy of GSK-7975A is influenced by the pore geometry of the Orai channel, with mutations in the selectivity filter, such as Orai1 E106D, significantly reducing its blocking effect.[7][10]

Quantitative Inhibitory Data

The inhibitory potency of GSK-7975A has been quantified across various cell types and experimental conditions. The following tables summarize the key quantitative data.

Target	Cell Line	Experimental Method	IC50 Value	Reference
Orai1-mediated ICRAC	HEK293	Whole-cell patch clamp	4.1 μM	[7]
Orai3-mediated ICRAC	HEK293	Whole-cell patch clamp	3.8 μM	[7]
Endogenous CRAC channels	RBL-2H3	Thapsigargin-induced Ca2+ entry	0.8 ± 0.1 μM	[7]
SOCE	Murine pancreatic acinar cells	Thapsigargin-induced SOCE	~3.4 μM	[11]
2-APB stimulated Orai3 currents	HEK293	Whole-cell patch clamp	~50 μM	[7]

Parameter	Condition	Observation	Concentration	Reference
Inhibition of Orai1 currents	Full blockade	Slower kinetics than La3+	10 μM	[7]
Reversibility	Wash-out	Almost no current recovery over 4 min	-	[7]
Effect on STIM1 oligomerization	FRET	No significant effect	10 μM	[7]
Effect on STIM1-Orai1 coupling	FRET	No significant effect	10 μM	[7]
Inhibition of mediator release	Mast cells	Up to 50% reduction	3 μM	[6]
Inhibition of cytokine release	T-cells	Fully blocked	-	[6]

Selectivity Profile

GSK-7975A exhibits a notable degree of selectivity for CRAC channels. However, some off-target effects have been reported.

Ion Channel	Effect	IC50 / EC50	Reference
L-type (CaV1.2) Ca2+ channels	Slight inhibitory effect	8 μM	[7][12]
TRPV6 channels	Potent inhibition	-	[12][13]
Other ion channels (panel)	No significant effect	> 10 μM	[7]

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

This technique is employed to directly measure the ion currents (ICRAC) through CRAC channels in the plasma membrane of a single cell.

Objective: To characterize the inhibitory effect of GSK-7975A on Orai1/Orai3-mediated currents.

Cell Preparation:

• HEK293 cells are co-transfected with STIM1 and either Orai1 or Orai3 expression vectors.

• Cells are cultured on glass coverslips for 24-48 hours post-transfection.

Solutions:

• Internal Pipette Solution (for passive store depletion): 145 mM Cesium methane (B114726) sulfonate, 8 mM NaCl, 3.5 mM MgCl2, 10 mM HEPES, 20 mM EGTA, pH 7.2 with CsOH.

• External Solution: 140 mM NaCl, 5 mM KCl, 1 mM MgCl2, 2 mM CaCl2, 10 mM HEPES, 10 mM Glucose, pH 7.4 with NaOH.

Recording Procedure:

• Establish a whole-cell recording configuration using a patch-clamp amplifier.

• Hold the cell at a potential of 0 mV.

• Apply voltage ramps from -90 mV to +90 mV over 1 second, repeated every 5 seconds to elicit ICRAC.

• Allow currents to fully develop through passive store depletion by the EGTA in the pipette solution.

• Once a stable baseline ICRAC is established, perfuse the external solution containing various concentrations of GSK-7975A.

• Record the inhibition of the current over time.

FRET (Förster Resonance Energy Transfer) Microscopy

FRET microscopy is utilized to investigate the protein-protein interactions between STIM1 molecules (oligomerization) and between STIM1 and Orai1 (coupling).

Objective: To determine if GSK-7975A affects STIM1 oligomerization or STIM1-Orai1 interaction.

Cell Preparation:

• For STIM1 oligomerization: Co-transfect HEK293 cells with STIM1-CFP and STIM1-YFP constructs.

• For STIM1-Orai1 interaction: Co-transfect HEK293 cells with STIM1-CFP and Orai1-YFP constructs.

• Culture cells on glass-bottom dishes.

Experimental Procedure:

• Mount the dish on an inverted fluorescence microscope equipped for FRET imaging.

• Identify cells expressing both fluorophores.

• Pre-incubate the cells with GSK-7975A (e.g., 10 μM) for 5 minutes.

• Induce store depletion by adding thapsigargin (B1683126) (e.g., 2 μM) to the external solution.

• Monitor the FRET signal (e.g., by measuring the fluorescence lifetime of the donor or the sensitized emission of the acceptor) before and after store depletion in the presence of GSK-7975A.

• Compare the FRET efficiency to control cells not treated with the inhibitor. An increase in FRET indicates protein interaction.

Visualizations

Signaling Pathway Diagram

Caption: CRAC channel activation by store depletion and inhibition by GSK-7975A.

Experimental Workflow Diagram

Caption: Workflow for characterizing GSK-7975A's effects.

Conclusion

GSK-7975A is a valuable pharmacological tool for the study of CRAC channel function. Its mechanism of action, downstream of STIM1 activation and directly targeting the Orai pore, provides a specific means to probe the consequences of SOCE inhibition. The quantitative data and experimental protocols outlined in this guide offer a comprehensive resource for researchers aiming to utilize GSK-7975A in their investigations of calcium signaling pathways and their role in health and disease. As research in this area continues, a thorough understanding of such inhibitors is paramount for the development of novel therapeutic strategies.

References

• 1. The molecular physiology of CRAC channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gosset.ai [gosset.ai]
• 3. Calcium release-activated calcium channels and pain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ca2+ release-activated Ca2+ (CRAC) current, structure, and function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Review: Structure and Activation Mechanisms of CRAC Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to GSK-7975A: A Selective Modulator of Intracellular Calcium via CRAC Channel Inhibition

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Intracellular calcium (Ca²⁺) signaling is a ubiquitous and critical process governing a vast array of cellular functions, from gene expression and proliferation to neurotransmission and immune responses. A key pathway for calcium entry in non-excitable cells is Store-Operated Calcium Entry (SOCE), which is mediated by the interaction of the endoplasmic reticulum (ER) Ca²⁺ sensor, STIM1, and the plasma membrane Ca²⁺ channel, Orai1. The dysregulation of this pathway is implicated in numerous pathologies, making it a prime target for therapeutic intervention. GSK-7975A has emerged as a potent and selective inhibitor of the Ca²⁺ release-activated Ca²⁺ (CRAC) channels, the primary conduits of SOCE. This document provides a comprehensive technical overview of GSK-7975A, detailing its mechanism of action, inhibitory potency, and the experimental protocols used to characterize its function.

The Mechanism of Action: Inhibition of Store-Operated Calcium Entry

GSK-7975A exerts its effect by specifically targeting the CRAC channels, which are formed by Orai proteins. The activation of these channels is a multi-step process initiated by the depletion of Ca²⁺ from the endoplasmic reticulum.

2.1 The STIM1-Orai Signaling Pathway Under resting conditions, the ER is replete with Ca²⁺, and STIM1, an ER-resident transmembrane protein, remains in a monomeric or dimeric state. Upon depletion of ER Ca²⁺ stores, for instance by IP₃-mediated release or inhibition of the SERCA pump by thapsigargin (B1683126), the EF-hand domains of STIM1 sense the drop in luminal Ca²⁺ concentration. This triggers a conformational change, leading to the oligomerization of STIM1 proteins. These STIM1 oligomers then translocate to ER-plasma membrane junctions where they directly interact with and activate Orai1 channels, opening a highly selective pore for Ca²⁺ to enter the cell from the extracellular space.[1][2][3]

2.2 GSK-7975A's Point of Intervention Crucially, experimental evidence from Förster Resonance Energy Transfer (FRET) microscopy indicates that GSK-7975A does not interfere with the upstream events of STIM1 oligomerization or the subsequent coupling of STIM1 to Orai1.[4] Instead, GSK-7975A acts downstream of these events, directly on the Orai channel complex. It is proposed to function as an allosteric inhibitor of the Orai pore.[5][4] This mechanism is supported by findings that its inhibitory activity is significantly reduced in Orai1 pore mutants with altered selectivity, such as Orai1 E106D.[5][4]

Caption: Store-Operated Calcium Entry (SOCE) signaling pathway and the inhibitory site of GSK-7975A.

Quantitative Data: Inhibitory Potency and Selectivity

GSK-7975A has been characterized across various cell types and experimental systems. Its half-maximal inhibitory concentration (IC₅₀) demonstrates potent inhibition of Orai1 and Orai3-mediated currents and endogenous CRAC channels.

Target/System	Cell Type	Assay Method	IC₅₀ Value	Reference
Orai1 Current	HEK293 (heterologous expression)	Whole-cell patch-clamp	4.1 µM
Orai3 Current	HEK293 (heterologous expression)	Whole-cell patch-clamp	3.8 µM
Endogenous CRAC Current	RBL-2H3 Mast Cells	Thapsigargin-induced Ca²⁺ influx	0.8 ± 0.1 µM	[5]
Store-Operated Ca²⁺ Entry	Mouse Pancreatic Acinar Cells	Thapsigargin-induced Ca²⁺ influx	3.4 µM	[6][7]

Selectivity Profile: GSK-7975A exhibits good selectivity for CRAC channels. When screened against a panel of other ion channels, it showed minimal activity, with a notable exception being the L-type voltage-gated calcium channel Caᵥ1.2, for which it has a reported IC₅₀ of 8 µM.[8] This indicates a degree of selectivity for Orai channels over other major calcium entry pathways.

Experimental Protocols

The characterization of GSK-7975A relies on several key experimental techniques to measure its impact on intracellular calcium dynamics and ion channel function.

4.1 Measurement of Store-Operated Calcium Entry (SOCE) This is the most common method to assess the activity of CRAC channel inhibitors. It involves monitoring intracellular Ca²⁺ changes using fluorescent indicators.

• Principle: Cells are loaded with a Ca²⁺-sensitive dye (e.g., Fura-2 AM). The ER Ca²⁺ stores are depleted in a Ca²⁺-free external solution, and the subsequent Ca²⁺ influx upon reintroduction of extracellular Ca²⁺ is measured.[9][10]

• Methodology:

  • Cell Preparation: Adherent cells are cultured on glass coverslips and loaded with Fura-2 AM (typically 1-5 µM) in a physiological buffer like HBSS for 30-60 minutes.[9]

  • Baseline Measurement: The coverslip is mounted on a fluorescence microscope, and cells are perfused with a Ca²⁺-free buffer (containing EGTA to chelate residual Ca²⁺) to establish a baseline ratiometric signal (F340/F380).

  • Store Depletion: A SERCA inhibitor, such as thapsigargin (1-2 µM), is added to the Ca²⁺-free buffer. This blocks Ca²⁺ reuptake into the ER, leading to a transient increase in cytosolic Ca²⁺ as it leaks from the stores.[9]

  • Ca²⁺ Re-addition: Once the cytosolic Ca²⁺ level returns to a stable baseline, a buffer containing a physiological concentration of Ca²⁺ (e.g., 1-2 mM) is perfused. The resulting sharp increase in the Fura-2 ratio represents SOCE.[9]

  • Inhibition Assay: To test GSK-7975A, cells are pre-incubated with the compound for a defined period (e.g., 10-30 minutes) before and during the entire SOCE measurement protocol. The reduction in the Ca²⁺ influx peak compared to a vehicle control is used to determine the inhibitory effect.[8]

Caption: Experimental workflow for measuring SOCE inhibition using fluorescence microscopy.

4.2 Whole-Cell Patch-Clamp Electrophysiology This technique provides a direct measurement of the ionic currents flowing through CRAC channels (Icrac), allowing for a precise quantification of inhibition.

• Principle: A glass micropipette forms a high-resistance seal with the cell membrane. The patch of membrane is then ruptured, allowing direct electrical access to the cell's interior. The membrane potential is clamped at a set voltage, and the resulting currents are measured.

• Methodology:

  • Cell Selection: A cell (e.g., HEK293 expressing STIM1 and Orai1) is chosen for recording.

  • Pipette Solution: The patch pipette is filled with a solution that includes a high concentration of a Ca²⁺ chelator (e.g., BAPTA) and IP₃ to passively deplete the ER stores and maximally activate Icrac upon establishing the whole-cell configuration.

  • Current Measurement: The membrane is held at a negative potential (e.g., -80 mV) and voltage ramps are applied to generate current-voltage (I-V) relationships characteristic of Icrac.

  • Compound Application: Once a stable Icrac is established, GSK-7975A is applied via the perfusion system at various concentrations to generate a dose-response curve and calculate the IC₅₀.[5][4]

Caption: Workflow for whole-cell patch-clamp analysis of GSK-7975A's effect on CRAC currents.

Conclusion

GSK-7975A is a well-characterized, selective inhibitor of store-operated calcium entry. It acts directly on the Orai channel pore, downstream of STIM1-Orai1 coupling, to allosterically block Ca²⁺ influx.[5][4] Its potent activity in various cell systems, including immune cells and pancreatic acinar cells, underscores its value as a research tool for dissecting the physiological and pathological roles of CRAC channels.[6][7][11] The detailed methodologies and quantitative data presented in this guide provide a solid foundation for researchers and drug development professionals seeking to investigate or utilize this key modulator of intracellular calcium signaling.

References

• 1. Orai1, STIM1, and their associating partners - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The STIM1: Orai Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ca2+ release-activated Ca2+ channel blockade as a potential tool in antipancreatitis therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Side-by-side comparison of published small molecule inhibitors against thapsigargin-induced store-operated Ca2+ entry in HEK293 cells | PLOS One [journals.plos.org]
• 9. benchchem.com [benchchem.com]
• 10. Methods for Studying Store-Operated Calcium Entry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]

The Discovery and Synthesis of GSK-7975A: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of GSK-7975A, a potent and selective inhibitor of the Calcium Release-Activated Calcium (CRAC) channel. It details the compound's mechanism of action, key biological data, experimental protocols for its characterization, and its chemical synthesis.

Discovery and Mechanism of Action

GSK-7975A is a small molecule inhibitor developed by GlaxoSmithKline belonging to the N-pyrazole carboxamide chemical series.[1] It was identified as a potent, orally available blocker of CRAC channels, which are critical mediators of store-operated calcium entry (SOCE) in numerous cell types.[2] CRAC channels are composed of ORAI protein subunits (ORAI1, ORAI2, and ORAI3) that form the channel pore in the plasma membrane and stromal interaction molecule (STIM) proteins that act as calcium sensors in the endoplasmic reticulum (ER).[3][4]

The activation of CRAC channels is a fundamental signaling process initiated by the depletion of calcium from the ER. This process is crucial for replenishing cellular calcium stores and activating downstream signaling pathways involved in gene expression, cell proliferation, and immune responses.

Figure 1: The CRAC Channel Activation Pathway.

GSK-7975A exerts its inhibitory effect by acting directly on the ORAI channel pore. Crucially, it functions downstream of the initial activation steps.[5][6] FRET microscopy studies have confirmed that GSK-7975A does not interfere with STIM1 oligomerization or the subsequent interaction between STIM1 and ORAI1.[1][5][7] Instead, it is proposed to be an allosteric blocker whose action is dependent on the geometry of the ORAI pore's selectivity filter.[1][5] This is evidenced by the observation that the ORAI1 E106D pore mutant exhibits significantly reduced sensitivity to the compound.[5]

Figure 2: Mechanism of GSK-7975A Inhibition.

Quantitative Biological Data

The inhibitory activity of GSK-7975A has been quantified across various experimental systems. The compound demonstrates similar potency against ORAI1 and ORAI3-mediated currents and effectively blocks native CRAC channels in cell lines like RBL mast cells.

Table 1: Inhibitory Potency (IC₅₀) of GSK-7975A

Target/Assay	Cell Type	IC₅₀ Value	Reference
ORAI1-mediated current	HEK293	~4.1 µM	[5]
ORAI3-mediated current	HEK293	~3.8 µM	[5]
Thapsigargin-induced Ca²⁺ entry	RBL-2H3	~0.8 µM	[5]

| 2-APB activated ORAI3 current | HEK293 | ~50 µM (for 50% inhibition) |[5] |

Table 2: Ion Channel Selectivity Profile

Channel	Effect	Concentration	Reference
L-type (CaV1.2) Ca²⁺ channels	Slight inhibition	Up to 10 µM	[5]

| TRPV6 channels | Potent block | Not specified |[6][7][8] |

Table 3: Cellular Functional Effects

Cellular Response	System	Inhibition	Concentration	Reference
Release of histamine, LTC4, cytokines	Human Lung Mast Cells	Up to 50%	3 µM	[2]

| Toxin-induced ORAI1 activation | Pancreatic Acinar Cells | >90% | Not specified |[2] |

Key Experimental Protocols

Electrophysiological Measurement of I-CRAC

Whole-cell patch-clamp electrophysiology is the gold standard for directly measuring CRAC channel currents (I-CRAC).

Methodology:

• Cell Preparation: HEK293 cells co-expressing STIM1 and ORAI1 (or ORAI3) are used.

• Pipette Solution: The internal pipette solution contains a Ca²⁺ chelator (e.g., BAPTA) to passively deplete ER stores upon achieving the whole-cell configuration.

• Bath Solution: The standard extracellular solution contains divalent cations like Ca²⁺.

• Recording:

  • A whole-cell patch is established.

  • The current is allowed to develop over several minutes as the internal solution diffuses and stores deplete.

  • Currents are recorded in response to voltage ramps (e.g., -100 mV to +100 mV over 150 ms) applied every 2 seconds.[1]

• Drug Application: Once a stable I-CRAC is established, GSK-7975A is perfused into the bath solution to measure the rate and extent of inhibition.

• Data Analysis: The inward current at negative potentials (e.g., -74 mV) is analyzed to determine the percentage of inhibition and calculate IC₅₀ values.[5]

References

• 1. biorxiv.org [biorxiv.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. GSK-7975A, an inhibitor of Ca2+ release-activated calcium channels, depresses isometric contraction of mouse aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The CRAC Channel Inhibitor GSK-7975A: A Technical Overview of its Attenuating Effects on Mast Cell and T-Cell Cytokine Release

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

GSK-7975A is a potent and selective inhibitor of Calcium Release-Activated Calcium (CRAC) channels, which are critical for the activation of various immune cells, including mast cells and T-cells. By blocking the influx of extracellular calcium, GSK-7975A effectively modulates downstream signaling pathways that are essential for the production and release of a wide array of cytokines. This technical guide provides an in-depth analysis of the effects of GSK-7975A on mast cell and T-cell cytokine secretion, supported by quantitative data, detailed experimental methodologies, and visual representations of the underlying molecular mechanisms. The information presented herein is intended to support further research and development of CRAC channel inhibitors as a promising therapeutic strategy for inflammatory and allergic diseases.

Introduction to GSK-7975A and CRAC Channels

Calcium (Ca2+) is a ubiquitous second messenger that governs a multitude of cellular processes, including the activation of immune cells and subsequent cytokine release. In non-excitable cells like mast cells and T-lymphocytes, the primary mechanism for sustained Ca2+ influx is through store-operated calcium entry (SOCE). This process is initiated by the depletion of intracellular Ca2+ stores in the endoplasmic reticulum (ER), which is sensed by the stromal interaction molecules (STIMs). Upon sensing low Ca2+ levels, STIM proteins translocate to the plasma membrane and activate Orai channels, the pore-forming subunits of the CRAC channel complex. The influx of Ca2+ through CRAC channels is a critical event that triggers downstream signaling cascades, leading to the activation of transcription factors such as Nuclear Factor of Activated T-cells (NFAT), which in turn drive the expression of various cytokine genes.[1]

GSK-7975A is a small molecule inhibitor that specifically targets and blocks the Orai channels, thereby inhibiting CRAC channel function and the subsequent Ca2+ influx.[2] This targeted mechanism of action makes GSK-7975A a valuable tool for studying the role of CRAC channels in immune cell function and a potential therapeutic agent for diseases driven by excessive mast cell and T-cell activity.

Effect of GSK-7975A on Mast Cell Cytokine Release

Mast cells are key effector cells in allergic and inflammatory responses, releasing a plethora of pre-formed and newly synthesized mediators, including a wide range of cytokines, upon activation. The activation of mast cells, often triggered by the cross-linking of the high-affinity IgE receptor (FcεRI), is heavily dependent on CRAC channel-mediated Ca2+ influx.

Quantitative Data: Inhibition of Cytokine Release from Human Lung Mast Cells

Studies on primary human lung mast cells (HLMCs) have demonstrated the potent inhibitory effect of GSK-7975A on the release of several key cytokines following FcεRI-dependent activation. The following table summarizes the dose-dependent inhibition of cytokine release by GSK-7975A.

Cytokine	GSK-7975A Concentration (µM)	Mean % Inhibition (± SEM)
IL-5	0.3	25 ± 5
1	40 ± 6
3	50 ± 7
IL-8	0.3	28 ± 4
1	45 ± 5
3	55 ± 6
IL-13	0.3	30 ± 5
1	48 ± 7
3	60 ± 8
TNFα	0.3	22 ± 6
1	38 ± 8
3	48 ± 9

Data adapted from Ashmole, I., et al. (2012). CRACM/Orai ion channel expression and function in human lung mast cells. Journal of Allergy and Clinical Immunology, 129(6), 1628-1635.e2.[2][3]

Experimental Protocol: Cytokine Release Assay from Human Lung Mast Cells

The following protocol provides a detailed methodology for assessing the effect of GSK-7975A on cytokine release from human lung mast cells, based on the methods described by Ashmole et al. (2012).

2.2.1. Cell Preparation

• Human lung tissue is obtained from surgical resections.

• Mast cells are dispersed from the lung parenchyma by enzymatic digestion with collagenase, pronase, and elastase.

• The dispersed cells are filtered and purified using a Percoll density gradient.

• HLMCs are further purified by positive selection using anti-c-kit microbeads.

• The purified HLMCs are cultured in RPMI 1640 medium supplemented with 10% fetal calf serum, 2 mM L-glutamine, 100 U/ml penicillin, 100 µg/ml streptomycin, and 50 ng/ml stem cell factor (SCF).

2.2.2. Cell Stimulation and GSK-7975A Treatment

• HLMCs are sensitized overnight with 1 µg/ml of human IgE.

• The sensitized cells are washed and resuspended in fresh culture medium.

• Cells are pre-incubated with various concentrations of GSK-7975A (e.g., 0.1, 0.3, 1, 3, 10 µM) or vehicle (DMSO) for 30 minutes at 37°C.

• Mast cell activation is induced by challenging the cells with an optimal concentration of anti-human IgE antibody (e.g., 1 µg/ml).

• The cells are incubated for 6 hours at 37°C in a 5% CO2 incubator to allow for cytokine production and release.

2.2.3. Cytokine Measurement

• Following incubation, the cell suspensions are centrifuged to pellet the cells.

• The supernatants are collected for cytokine analysis.

• The concentrations of IL-5, IL-8, IL-13, and TNFα in the supernatants are measured using a multiplex bead-based immunoassay (e.g., Luminex) or individual enzyme-linked immunosorbent assays (ELISAs), according to the manufacturer's instructions.

• The percentage of inhibition of cytokine release is calculated by comparing the cytokine levels in GSK-7975A-treated samples to the vehicle-treated control samples.

Signaling Pathway Diagram: Mast Cell Activation and Inhibition by GSK-7975A

Caption: FcεRI-mediated signaling cascade in mast cells leading to cytokine release and its inhibition by GSK-7975A.

Effect of GSK-7975A on T-Cell Cytokine Release

T-cells are central players in the adaptive immune response, and their activation and subsequent cytokine production are tightly regulated by intracellular Ca2+ signaling. CRAC channels are the primary route for Ca2+ entry in T-cells following T-cell receptor (TCR) engagement.

Expected Effects and Supporting Evidence

While specific dose-response data for GSK-7975A on T-cell cytokine release is not as readily available in the public domain as for mast cells, the fundamental role of CRAC channels in T-cell activation is well-established. It is known that GSK-7975A inhibits pro-inflammatory cytokine release from T-cells in various species.[2] Furthermore, CRAC channel inhibitors have been shown to suppress the production of key T-cell cytokines such as Interferon-gamma (IFN-γ) and Interleukin-2 (IL-2).[1] Therefore, it is expected that GSK-7975A will exhibit a dose-dependent inhibition of IFN-γ and IL-2 release from activated T-cells.

Experimental Protocol: Cytokine Release Assay from Jurkat T-Cells

The following protocol provides a methodology for assessing the effect of GSK-7975A on cytokine release from the Jurkat T-cell line, a widely used model for studying T-cell signaling.

3.2.1. Cell Culture

• Jurkat E6-1 cells are cultured in RPMI 1640 medium supplemented with 10% fetal bovine serum, 2 mM L-glutamine, 100 U/ml penicillin, and 100 µg/ml streptomycin.

• Cells are maintained in a humidified incubator at 37°C with 5% CO2.

3.2.2. T-Cell Activation and GSK-7975A Treatment

• Jurkat cells are harvested and resuspended in fresh culture medium at a density of 1 x 10^6 cells/ml.

• Cells are pre-incubated with various concentrations of GSK-7975A (e.g., 0.1, 0.3, 1, 3, 10 µM) or vehicle (DMSO) for 30 minutes at 37°C.

• T-cell activation is induced using one of the following methods:

  • Anti-CD3/CD28 antibodies: Plate-bound anti-CD3 antibody (e.g., 5 µg/ml) and soluble anti-CD28 antibody (e.g., 1 µg/ml).

  • PMA and Ionomycin: Phorbol 12-myristate 13-acetate (PMA; e.g., 50 ng/ml) and Ionomycin (e.g., 1 µM) to bypass proximal TCR signaling and directly activate protein kinase C and increase intracellular calcium.

• The cells are incubated for 24-48 hours at 37°C in a 5% CO2 incubator.

3.2.3. Cytokine Measurement

• After the incubation period, the cell suspensions are centrifuged.

• The supernatants are collected for the analysis of IFN-γ and IL-2.

• Cytokine concentrations are determined using specific ELISAs according to the manufacturer's protocols.

• The percentage of inhibition is calculated by comparing GSK-7975A-treated samples to the vehicle-treated controls.

Signaling Pathway Diagram: T-Cell Activation and Inhibition by GSK-7975A

Caption: TCR-mediated signaling cascade in T-cells leading to cytokine release and its inhibition by GSK-7975A.

Potential Effects on IL-31 and TSLP Release

Interleukin-31 (IL-31)

IL-31 is a key cytokine implicated in the pathogenesis of pruritus, particularly in atopic dermatitis. It is primarily produced by activated T-cells, especially those of the Th2 lineage. Given that GSK-7975A inhibits cytokine production from T-cells, it is plausible that it would also suppress the release of IL-31. By inhibiting the CRAC channel-mediated Ca2+ influx necessary for T-cell activation, GSK-7975A would likely reduce the transcription and subsequent secretion of IL-31. However, direct experimental evidence for the effect of GSK-7975A on IL-31 release is currently limited.

Thymic Stromal Lymphopoietin (TSLP)

Logical Relationship Diagram: CRAC Channel Inhibition and TSLP Signaling

Caption: Potential indirect mechanism of GSK-7975A on TSLP-mediated inflammation.

Conclusion and Future Directions

GSK-7975A demonstrates significant potential as a modulator of mast cell and T-cell responses through its targeted inhibition of CRAC channels. The available data clearly indicate its ability to suppress the release of a range of pro-inflammatory cytokines from these key immune cells. The detailed experimental protocols provided in this guide offer a framework for further investigation into the efficacy and mechanisms of GSK-7975A and other CRAC channel inhibitors.

Future research should focus on:

• Generating comprehensive dose-response data for the effect of GSK-7975A on a wider panel of cytokines from primary human T-cell subsets.

• Directly investigating the impact of GSK-7975A on the production and release of IL-31 and TSLP from relevant cell types.

• Elucidating the in vivo efficacy of GSK-7975A in preclinical models of allergic and inflammatory diseases.

A deeper understanding of the role of CRAC channels in immune regulation will undoubtedly pave the way for the development of novel and targeted therapies for a variety of debilitating conditions.

References

• 1. CRAC Channels and Calcium Influx in T Cell-Mediated Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Regulation of T Lymphocyte Functions through Calcium Signaling Modulation by Nootkatone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. STIM/Orai-mediated calcium entry elicits spontaneous TSLP overproduction in epidermal cells of atopic dermatitis mice [explorationpub.com]

The Pharmacology of GSK-7975A: A Technical Guide for Researchers

An in-depth examination of the potent and selective CRAC channel inhibitor, GSK-7975A, for professionals in drug development and scientific research. This guide details the mechanism of action, pharmacodynamics, and key experimental data related to GSK-7975A, providing a comprehensive resource for its application in research settings.

Introduction

GSK-7975A is a potent, orally available, small-molecule inhibitor of Ca2+ release-activated Ca2+ (CRAC) channels.[1] These channels, primarily formed by ORAI1, ORAI2, and ORAI3 proteins, are critical for store-operated calcium entry (SOCE) in numerous cell types. SOCE is a fundamental signaling process that regulates a wide array of cellular functions, including gene transcription, proliferation, and mediator release. By blocking CRAC channels, GSK-7975A effectively modulates these calcium-dependent pathways, making it a valuable tool for investigating the physiological and pathological roles of SOCE. Its therapeutic potential is being explored in conditions characterized by excessive inflammation and calcium dysregulation, such as acute pancreatitis.[2]

Mechanism of Action

GSK-7975A functions as a selective blocker of CRAC channels.[3][4] The activation of CRAC channels is initiated by the depletion of calcium from the endoplasmic reticulum (ER), which is sensed by the stromal interaction molecule 1 (STIM1). Upon ER calcium depletion, STIM1 oligomerizes and translocates to the plasma membrane, where it directly interacts with and activates ORAI channels, leading to a sustained influx of extracellular calcium.

GSK-7975A exerts its inhibitory effect downstream of STIM1 activation.[5][6][7] Fluorescence Resonance Energy Transfer (FRET) microscopy studies have shown that GSK-7975A does not interfere with STIM1 oligomerization or the direct interaction between STIM1 and ORAI1.[5][6][7] Instead, it is proposed to act directly on the ORAI channel pore, potentially through an allosteric mechanism that affects the channel's selectivity filter.[5][6][7] This is supported by findings that mutations in the ORAI1 pore region, such as E106D, significantly reduce the inhibitory activity of GSK-7975A.[5][6][7]

Caption: Signaling pathway of CRAC channel activation and inhibition by GSK-7975A.

Pharmacodynamics and In Vitro Activity

GSK-7975A demonstrates potent inhibition of CRAC channels across various cell types and ORAI isoforms. Its inhibitory concentration (IC50) varies depending on the specific ORAI subunit composition and the cell line used.

Cell Type/Condition	ORAI Isoform(s)	IC50 Value (µM)	Reference(s)
HEK293 cells	ORAI1 and ORAI3	~4	[3][5][6][7]
Rat Basophilic Leukemia (RBL-2H3) cells	Endogenous CRAC	0.8 ± 0.1	[5]
Murine Pancreatic Acinar Cells	Endogenous	~3.4	[2]
T lymphocytes	Endogenous	~1	[2]

Studies have revealed that GSK-7975A effectively inhibits ORAI1 and ORAI2, while showing partial inhibition of ORAI3.[8] The compound has also been shown to block TRPV6 channels, indicating some level of cross-reactivity.[3][4] However, it displays little to no effect on a range of other ion channels, including L-type calcium channels.[3][5]

The functional consequences of CRAC channel inhibition by GSK-7975A include the suppression of mediator release from mast cells and pro-inflammatory cytokine release from T-cells.[1] In human and rat preparations, GSK-7975A completely inhibits calcium influx through CRAC channels, leading to a reduction in the release of histamine, leukotrienes, and various cytokines such as IL-5, IL-8, IL-13, and TNFα.[1]

In Vivo Pharmacology and Pharmacokinetics

In vivo studies have primarily focused on models of acute pancreatitis. In mouse models, GSK-7975A has been shown to dose-dependently reduce the local and systemic features of the disease.[1][2] Administration of GSK-7975A significantly decreased serum amylase, IL-6, and pancreatic myeloperoxidase (MPO) levels, and markedly reduced pancreatic histopathology.[1][2]

While detailed pharmacokinetic data in humans is not publicly available, preclinical studies indicate that GSK-7975A is orally available.[1] The compound's efficacy in vivo suggests that it achieves and maintains sufficient plasma concentrations to inhibit CRAC channels in target tissues.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for Measuring I-CRAC

This protocol is essential for directly measuring the ion currents through CRAC channels and assessing the inhibitory effect of GSK-7975A.

Caption: Experimental workflow for whole-cell patch-clamp analysis of GSK-7975A.

Methodology:

• Cell Preparation: HEK293 cells are commonly used and are co-transfected with plasmids encoding STIM1 and the desired ORAI isoform (e.g., ORAI1, ORAI2, or ORAI3).

• Electrophysiological Recording:

  • Whole-cell patch-clamp recordings are performed at room temperature.

  • The extracellular (bath) solution typically contains (in mM): 130 NaCl, 4.5 KCl, 20 CaCl2, 1 MgCl2, 10 D-glucose, and 10 HEPES, adjusted to pH 7.4.

  • The intracellular (pipette) solution is designed to passively deplete ER Ca2+ stores and contains (in mM): 135 Cs-methanesulfonate, 20 Cs-BAPTA, 1 MgCl2, and 10 HEPES, adjusted to pH 7.2. BAPTA is a fast Ca2+ chelator that buffers intracellular calcium to low levels, thus activating STIM1.

• Data Acquisition:

  • Once the whole-cell configuration is established, the CRAC current (I-CRAC) develops over several minutes.

  • Currents are typically recorded during voltage ramps or steps.

  • After a stable baseline I-CRAC is achieved, GSK-7975A is applied to the bath solution at the desired concentration.

• Analysis: The extent of current inhibition is measured by comparing the steady-state current before and after the application of GSK-7975A. Dose-response curves can be generated to determine the IC50 value.

FRET Microscopy for STIM1-ORAI1 Interaction

This technique is used to visualize the interaction between STIM1 and ORAI1 and to determine if a compound disrupts this coupling.

Methodology:

• Cell Preparation: Cells are co-transfected with plasmids encoding STIM1 fused to a donor fluorophore (e.g., CFP) and ORAI1 fused to an acceptor fluorophore (e.g., YFP).

• Store Depletion: ER calcium stores are depleted using an agent like thapsigargin, which induces the translocation of STIM1-CFP to the plasma membrane and its interaction with ORAI1-YFP.

• FRET Imaging: FRET is measured by monitoring the fluorescence emission of the acceptor (YFP) upon excitation of the donor (CFP). An increase in FRET indicates a close proximity between STIM1 and ORAI1.

• Compound Application: GSK-7975A is added to the cells after store depletion and the establishment of a stable FRET signal.

• Analysis: The FRET signal is monitored over time. A lack of change in the FRET signal upon addition of GSK-7975A indicates that the compound does not disrupt the STIM1-ORAI1 interaction.[5]

Conclusion

GSK-7975A is a well-characterized and selective inhibitor of CRAC channels that acts downstream of STIM1 activation, likely by modulating the ORAI channel pore. Its ability to potently inhibit calcium influx and subsequent downstream signaling events in various cell types makes it an invaluable research tool for dissecting the roles of SOCE in health and disease. Furthermore, its demonstrated in vivo efficacy in models of acute pancreatitis highlights its potential as a lead compound for the development of novel therapeutics targeting CRAC channel-mediated pathologies. Researchers utilizing GSK-7975A should consider its differential effects on ORAI isoforms and its potential off-target effects on TRPV6 channels in their experimental design and data interpretation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Molecular pharmacology of store-operated CRAC channels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Distinct pharmacological profiles of ORAI1, ORAI2, and ORAI3 channels - PMC [pmc.ncbi.nlm.nih.gov]

GSK-7975A: An In-depth Technical Guide to its Allosteric Pore Blockade of Orai1

For Researchers, Scientists, and Drug Development Professionals

Abstract

GSK-7975A is a potent and selective inhibitor of store-operated Ca2+ entry (SOCE) mediated by the Orai1 channel. This technical guide provides a comprehensive overview of GSK-7975A, focusing on its mechanism of action as an allosteric pore blocker. Detailed quantitative data from various studies are summarized, and key experimental protocols for its characterization are outlined. Furthermore, signaling pathways, experimental workflows, and the proposed inhibitory mechanism are visualized through detailed diagrams to facilitate a deeper understanding for researchers and drug development professionals in the field of calcium signaling and ion channel pharmacology.

Introduction to Orai1 and Store-Operated Calcium Entry

Store-operated calcium entry (SOCE) is a fundamental Ca2+ signaling pathway in numerous cell types, controlling a wide array of physiological processes ranging from gene expression and cell proliferation to immune responses. The key components of this pathway are the endoplasmic reticulum (ER) Ca2+ sensor, Stromal Interaction Molecule 1 (STIM1), and the highly Ca2+-selective ion channel in the plasma membrane, Orai1.[1]

Upon depletion of Ca2+ from the ER, STIM1 undergoes a conformational change, oligomerizes, and translocates to ER-plasma membrane junctions.[2] There, it directly interacts with and activates Orai1 channels, leading to a sustained influx of Ca2+ into the cell.[3][4] The intricate process of STIM1-Orai1 coupling and the subsequent gating of the Orai1 channel present multiple targets for pharmacological intervention.[1][5] GSK-7975A has emerged as a valuable tool compound for studying SOCE and as a potential therapeutic agent due to its specific mechanism of action.

Mechanism of Action of GSK-7975A

GSK-7975A acts as a potent inhibitor of Orai1-mediated Ca2+ influx.[6] Extensive research has demonstrated that its inhibitory effect occurs downstream of the initial activation steps of the SOCE pathway.[7][8]

Key Mechanistic Features:

• Allosteric Pore Blockade: GSK-7975A is characterized as an allosteric pore blocker.[7][9] This suggests that it does not directly occlude the ion permeation pathway in a simple plug-like manner but rather binds to a site distinct from the pore entrance, inducing a conformational change that leads to channel closure.[7][8]

• Downstream of STIM1-Orai1 Coupling: Crucially, studies using Förster Resonance Energy Transfer (FRET) microscopy have shown that GSK-7975A does not interfere with STIM1 oligomerization or the subsequent coupling of STIM1 to Orai1.[7][8] This distinguishes it from inhibitors that act at earlier stages of the SOCE signaling cascade.

• Dependence on Pore Geometry: The inhibitory action of GSK-7975A is sensitive to the geometry of the Orai1 pore's selectivity filter.[7][8] Mutations in the pore, such as the Orai1 E106D mutant which alters Ca2+ selectivity, significantly reduce the inhibitory potency of GSK-7975A.[7]

• Slow Onset and Limited Reversibility: Compared to classical pore blockers like La3+, GSK-7975A exhibits a slower onset of inhibition and is not readily reversible upon washout.[7][8]

Quantitative Data

The following tables summarize the quantitative data for GSK-7975A's inhibitory activity from various studies.

Table 1: Inhibitory Potency (IC50) of GSK-7975A

Orai Isoform/Cell Type	Experimental System	IC50 Value	Reference(s)
Orai1	Heterologous expression in HEK293 cells (electrophysiology)	~4.1 μM	[7]
Orai3	Heterologous expression in HEK293 cells (electrophysiology)	~3.8 μM	[7]
Endogenous CRAC channels	RBL-2H3 mast cells (thapsigargin-induced Ca2+ entry)	~0.8 ± 0.1 μM	[7]
SOCE	Isolated murine pancreatic acinar cells (thapsigargin-induced)	~3.4 μmol/L	[10]
Orai1, Orai2	ORAI1/2/3 triple-null cells (electrophysiology)	Significant inhibition at 10 μM	[11][12]
Orai3	ORAI1/2/3 triple-null cells (electrophysiology)	Partial inhibition at 10 μM	[11][12]

Table 2: Selectivity Profile of GSK-7975A

Channel/Receptor	Effect	Concentration/Value	Reference(s)
Orai1 vs. Orai3	No obvious selectivity	IC50 ~4 μM for both	[7]
Orai1 and Orai2 vs. Orai3	More potent against Orai1 and Orai2	Essentially abrogates Orai1/2 activity, partially inhibits Orai3 at 10 μM	[11][12]
2-APB stimulated Orai3 currents	Less sensitive	~10-fold less sensitive than STIM1-activated currents	[7]
Orai1 E106D pore mutant	Significantly reduced inhibition	At least 10-fold higher concentration required	[7]
TRPV6	Potent inhibition	-	[13]
L-type Ca2+ channels (Cav1.2)	Weak inhibition	IC50 of 8 μM	[14]

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

This technique is used to directly measure the ion currents (ICRAC) flowing through Orai1 channels.

Methodology:

• Cell Preparation: HEK293 cells are co-transfected with STIM1 and Orai1 constructs. For studying specific isoforms, ORAI1/2/3 triple-null cells can be used.[11]

• Electrode and Solutions:

  • Internal (Pipette) Solution: Contains a high concentration of a Ca2+ chelator (e.g., 20 mM BAPTA) to passively deplete ER Ca2+ stores upon establishing the whole-cell configuration.

  • External (Bath) Solution: A physiological saline solution, typically containing 10-20 mM Ca2+ as the charge carrier.

• Recording Configuration: The whole-cell patch-clamp configuration is established.

• Voltage Protocol: Cells are held at a holding potential of 0 mV, and voltage ramps (e.g., from -100 mV to +100 mV over 50 ms) are applied periodically (e.g., every 5 seconds) to elicit currents.[7]

• Drug Application: Once a stable ICRAC is established, GSK-7975A is applied to the bath solution at various concentrations to determine its inhibitory effect.

• Data Analysis: The current amplitude at a negative potential (e.g., -100 mV) is plotted over time to visualize the inhibition kinetics. Dose-response curves are generated by plotting the percentage of inhibition against the GSK-7975A concentration to calculate the IC50.[7]

Calcium Imaging

This method measures changes in intracellular Ca2+ concentration ([Ca2+]i) in response to store depletion and SOCE inhibition.

Methodology:

• Cell Preparation: Cells (e.g., HEK293, RBL, or pancreatic acinar cells) are plated on coverslips.[10][15]

• Dye Loading: Cells are loaded with a Ca2+-sensitive fluorescent dye, such as Fura-2 AM or Fura-4 AM.[7][15]

• Experimental Setup: The coverslip is placed in a perfusion chamber on the stage of an inverted fluorescence microscope equipped for ratiometric imaging (e.g., 340/380 nm excitation for Fura-2).[16]

• Experimental Protocol:

  • Cells are initially perfused with a Ca2+-free solution.

  • ER Ca2+ stores are depleted by applying an agent like thapsigargin (B1683126) (a SERCA pump inhibitor) or a physiological agonist.

  • After store depletion, a solution containing extracellular Ca2+ is re-added to initiate SOCE, which is observed as a sharp increase in the fluorescence ratio.

  • To test the effect of GSK-7975A, cells can be pre-incubated with the compound or it can be applied during the Ca2+ add-back phase.[7][17]

• Data Analysis: The change in fluorescence ratio over time is recorded for multiple cells. The magnitude of the Ca2+ influx (e.g., peak amplitude or area under the curve) in the presence of GSK-7975A is compared to control conditions to determine the extent of inhibition.[18]

Förster Resonance Energy Transfer (FRET) Microscopy

FRET is used to measure the proximity between STIM1 and Orai1, providing insights into whether a compound disrupts their interaction.

Methodology:

• Cell Preparation: HEK293 cells are co-transfected with STIM1 and Orai1 constructs tagged with a FRET pair of fluorescent proteins (e.g., CFP and YFP).[7]

• Imaging: Live-cell imaging is performed using a confocal or widefield microscope equipped for FRET measurements.

• Experimental Protocol:

  • FRET is measured in resting cells.

  • ER stores are depleted with thapsigargin to induce STIM1-Orai1 interaction, which results in an increase in FRET efficiency.

  • GSK-7975A is then applied to the cells, and FRET is continuously monitored to determine if the compound disrupts the established STIM1-Orai1 interaction.[7]

• Data Analysis: The FRET efficiency is calculated and plotted over time. A lack of change in the FRET signal upon addition of GSK-7975A indicates that it does not interfere with STIM1-Orai1 coupling.[7]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: STIM1-Orai1 signaling pathway and the point of GSK-7975A intervention.

Caption: Workflow for electrophysiological assessment of GSK-7975A.

Caption: Experimental workflow for FRET microscopy.

Proposed Mechanism of Allosteric Pore Blockade

Caption: Conformational change induced by GSK-7975A binding.

Conclusion

GSK-7975A is a well-characterized inhibitor of Orai1-mediated store-operated calcium entry. Its mechanism as an allosteric pore blocker that acts downstream of STIM1-Orai1 coupling makes it a valuable tool for dissecting the intricacies of SOCE. The quantitative data on its potency and selectivity, combined with the detailed experimental protocols, provide a solid foundation for its use in research. For drug development professionals, the unique mechanism of GSK-7975A offers a potential therapeutic strategy for diseases driven by excessive Orai1 activity. Further investigation into its binding site and the precise conformational changes it induces in the Orai1 channel will continue to enhance our understanding of SOCE and aid in the development of next-generation Orai1 inhibitors.

References

• 1. The STIM1: Orai Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Orai1, STIM1, and their associating partners - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular basis of allosteric Orai1 channel activation by STIM1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular basis of allosteric Orai1 channel activation by STIM1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The STIM-Orai Pathway: Conformational Coupling Between STIM and Orai in the Activation of Store-Operated Ca2+ Entry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Distinct pharmacological profiles of ORAI1, ORAI2, and ORAI3 channels - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Distinct pharmacological profiles of ORAI1, ORAI2, and ORAI3 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. brainvta.tech [brainvta.tech]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Molecular Target of GSK-7975A in Calcium Signaling

Audience: Researchers, scientists, and drug development professionals.

Core Subject: This document provides a comprehensive technical overview of the molecular pharmacology of GSK-7975A, a potent small-molecule inhibitor of store-operated calcium entry. It details its primary molecular target, mechanism of action, and the experimental methodologies used for its characterization.

Executive Summary

GSK-7975A is a selective, cell-permeable pyrazole (B372694) derivative that potently inhibits the Calcium Release-Activated Calcium (CRAC) channel, a key component of the store-operated calcium entry (SOCE) pathway. The primary molecular target of GSK-7975A is the ORAI protein, which serves as the pore-forming subunit of the CRAC channel.[1][2][3][4] Its mechanism involves direct, allosteric blockade of the ORAI channel pore, acting downstream of the upstream sensing and coupling machinery involving the Stromal Interaction Molecule 1 (STIM1).[2][5][6][7] This inhibitory action makes GSK-7975A a valuable pharmacological tool for studying SOCE-mediated physiological processes and a potential therapeutic agent for diseases associated with aberrant calcium signaling, such as acute pancreatitis and inflammatory conditions.[1][8][9]

The Molecular Target: ORAI Channels in Store-Operated Calcium Entry (SOCE)

The fundamental mechanism for calcium influx in many non-excitable cells is Store-Operated Calcium Entry (SOCE). This process is critical for replenishing intracellular calcium stores and for generating sustained calcium signals that regulate a multitude of cellular functions, including gene transcription, proliferation, and immune responses.[10][11][12] The SOCE pathway is orchestrated by two principal proteins:

• STIM1 (Stromal Interaction Molecule 1): An endoplasmic reticulum (ER) resident transmembrane protein that functions as the calcium sensor.[12] Upon depletion of ER calcium, STIM1 undergoes oligomerization and translocates to ER-plasma membrane junctions.[2][5]

• ORAI1/2/3: A family of plasma membrane proteins that form the highly calcium-selective CRAC channel pore.[12][13]

The interaction between activated STIM1 oligomers and ORAI channels at the plasma membrane leads to the opening of the ORAI pore, permitting a sustained influx of extracellular calcium into the cytosol.[2][12] GSK-7975A exerts its inhibitory effect at the final step of this cascade.

Signaling Pathway and Point of Inhibition

The diagram below illustrates the SOCE pathway and the specific point of intervention by GSK-7975A.

Caption: The Store-Operated Calcium Entry (SOCE) signaling cascade and GSK-7975A's point of inhibition.

Quantitative Pharmacology of GSK-7975A

GSK-7975A has been characterized across various cellular systems and ORAI isoforms. The following tables summarize its inhibitory potency and selectivity profile based on published literature.

Table 1: Inhibitory Potency (IC₅₀) of GSK-7975A on ORAI Isoforms

ORAI Isoform / Cell Type	Assay Method	IC₅₀ Value (µM)	Reference(s)
ORAI1 (HEK293 cells)	Whole-cell patch clamp	4.1	[2][6]
ORAI3 (HEK293 cells)	Whole-cell patch clamp	3.8	[2][6]
ORAI1 (ORAI TKO cells)	Whole-cell patch clamp	~1.0 - 10.0	[13]
ORAI2 (ORAI TKO cells)	Whole-cell patch clamp	~1.0 - 10.0	[13]
ORAI3 (ORAI TKO cells)	Whole-cell patch clamp	>10 (Partial)	[13]
Endogenous CRAC (RBL cells)	Fura-4 Ca²⁺ influx assay	0.8 ± 0.1	[2]
Endogenous CRAC (RBL cells)	General reference	0.8
Murine Pancreatic Acinar Cells	Thapsigargin-induced SOCE	~3.4	[9]

Note: Potency can vary based on the experimental system, expression levels of STIM and ORAI, and the specific assay methodology employed.

Table 2: Selectivity Profile of GSK-7975A Against Other Ion Channels

Ion Channel Family	Specific Channel	Activity	Concentration Tested (µM)	Reference(s)
TRP Channels	TRPV6	Potent Inhibition	10	[5][14][15]
Other TRPs	No significant effect	Up to 10	[2]
Voltage-Gated Ca²⁺	L-type (CaV1.2)	Slight Inhibition	Up to 10	[2]
Other	14 other channels	No significant effect	Up to 10	[2]

Mechanism of Action

Studies have elucidated that GSK-7975A does not interfere with the initial steps of SOCE activation. Instead, it acts directly on the ORAI channel.

• Downstream of STIM1 Activation: FRET (Förster Resonance Energy Transfer) microscopy experiments have demonstrated that GSK-7975A does not prevent store depletion-induced STIM1 oligomerization or the subsequent coupling of STIM1 to ORAI1.[2][6][16] This confirms its site of action is downstream of these events.

• Pore Blockade Mechanism: The compound is believed to function as an allosteric pore blocker.[2][7] Its inhibitory efficacy is dependent on the geometry of the ORAI selectivity filter.[2][6] This is evidenced by the significantly reduced sensitivity of the ORAI1 E106D pore mutant to GSK-7975A.[2][6]

• Extracellular Site of Action: Recent studies using whole-cell patch-clamp with the inhibitor present in either the pipette (intracellular) or bath (extracellular) solution indicate that GSK-7975A acts from the extracellular side of the plasma membrane.[7]

Caption: Logical flow of GSK-7975A's mechanism, acting downstream of STIM1-ORAI coupling.

Key Experimental Protocols

The characterization of GSK-7975A relies on specialized biophysical and cell imaging techniques. Detailed below are the core methodologies.

Whole-Cell Patch-Clamp Electrophysiology

This technique directly measures the ion currents (ICRAC) flowing through CRAC channels.[2][16]

Objective: To quantify the inhibitory effect of GSK-7975A on ORAI channel currents.

Methodology:

• Cell Preparation: HEK293 cells (often null for endogenous ORAIs) are co-transfected with plasmids encoding STIM1 and a specific ORAI isoform (e.g., ORAI1).[2][13]

• Electrode & Solutions: A glass micropipette (patch electrode) filled with an internal solution is sealed onto the cell membrane. The internal solution contains a high concentration of a Ca²⁺ chelator (e.g., 20 mM BAPTA) to passively deplete ER stores upon establishing the whole-cell configuration. The external solution is a standard bath solution containing physiological ions.[13]

• Current Activation: Upon rupture of the cell membrane patch, the intracellular BAPTA diffuses into the cell, chelates free Ca²⁺, and causes passive ER store depletion, leading to the gradual activation of ICRAC.

• Compound Application: Once a stable ICRAC is established, GSK-7975A is applied to the external bath solution at various concentrations.[13][16]

• Data Acquisition: Inward currents are recorded at a holding potential of -100 mV, and current-voltage (I/V) relationships are determined using voltage ramps.[13]

• Analysis: The percentage of current inhibition at each concentration is calculated to determine the IC₅₀ value.

Caption: Experimental workflow for whole-cell patch-clamp analysis of ORAI inhibitors.

Fura-2 Ratiometric Calcium Imaging

This fluorescence microscopy technique measures changes in intracellular calcium concentration ([Ca²⁺]i) in populations of cells, allowing for the assessment of SOCE activity.[10][17]

Objective: To measure the effect of GSK-7975A on SOCE following agonist or SERCA inhibitor-induced store depletion.

Methodology:

• Cell Loading: Adherent cells are loaded with the ratiometric calcium indicator Fura-2 AM.

• Baseline Measurement: Cells are placed in a calcium-free buffer, and a baseline fluorescence ratio (F340/F380) is recorded.

• Store Depletion: An agent is added to deplete ER calcium stores. Common agents include:

  • Thapsigargin (TG): An irreversible inhibitor of the Sarco/Endoplasmic Reticulum Ca²⁺-ATPase (SERCA) pump.[9]

  • Ionomycin: A calcium ionophore used at low concentrations to release store calcium.[11] This step causes a transient increase in [Ca²⁺]i due to leakage from the ER.

• Compound Incubation: GSK-7975A or a vehicle control is added to the cells.

• Calcium Add-back: A buffer containing a physiological concentration of extracellular calcium (e.g., 1.8 mM CaCl₂) is reintroduced.

• SOCE Measurement: The subsequent rise in the Fura-2 ratio is indicative of calcium influx through store-operated channels.

• Analysis: The peak or integrated [Ca²⁺]i rise after calcium add-back is compared between GSK-7975A-treated and control cells to quantify inhibition.

Caption: Workflow for the Fura-2 "Ca2+ Add-back" protocol to measure SOCE inhibition.

Conclusion

GSK-7975A is a well-characterized and selective inhibitor of the ORAI family of calcium channels. Its mechanism of action, which involves the direct allosteric blockade of the channel pore without affecting upstream STIM1-mediated activation steps, is now clearly understood. The quantitative data establish its potency in the low micromolar to high nanomolar range, with some off-target effects on TRPV6 channels noted. The detailed experimental protocols provide a robust framework for its use as a tool compound in calcium signaling research. This comprehensive understanding of its molecular target and pharmacology solidifies the importance of GSK-7975A for investigating the physiological and pathophysiological roles of store-operated calcium entry.

References

• 1. medkoo.com [medkoo.com]
• 2. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. GSK-7975A, an inhibitor of Ca2+ release-activated calcium channels, depresses isometric contraction of mouse aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. biorxiv.org [biorxiv.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fluorescence-based measurement of store-operated calcium entry in live cells: from cultured cancer cell to skeletal muscle fiber [agris.fao.org]
• 11. Methods for Studying Store-Operated Calcium Entry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Store-operated calcium entry: mechanisms and modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Distinct pharmacological profiles of ORAI1, ORAI2, and ORAI3 channels - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]

GSK-7975A: A Technical Guide to its Effects on Orai1 and Orai3 Currents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacological effects of GSK-7975A, a potent inhibitor of Ca²⁺ release-activated calcium (CRAC) channels, with a specific focus on its interaction with Orai1 and Orai3 isoforms. This document synthesizes key findings on its mechanism of action, inhibitory potency, and the experimental protocols used for its characterization.

Introduction

GSK-7975A is a pyrazole-based small molecule compound identified as a selective inhibitor of store-operated calcium entry (SOCE).[1][2] The primary channels responsible for SOCE are the CRAC channels, with the Orai protein family (Orai1, Orai2, and Orai3) forming the pore-forming subunits.[3][4] These channels are critical for a multitude of cellular processes, including immune responses, proliferation, and metabolic reprogramming, making them significant targets for therapeutic intervention.[5][6] GSK-7975A serves as a crucial pharmacological tool for investigating the physiological and pathological roles of Orai channels.[7]

Mechanism of Action

GSK-7975A functions as an inhibitor of Orai channels by acting downstream of the initial activation steps of the SOCE pathway.[3][8] The canonical activation of Orai channels involves the depletion of endoplasmic reticulum (ER) Ca²⁺ stores, which is sensed by the stromal interaction molecule 1 (STIM1). STIM1 then oligomerizes and translocates to ER-plasma membrane junctions where it directly interacts with and activates Orai channels.[2][3]

Experimental evidence from Förster resonance energy transfer (FRET) microscopy indicates that GSK-7975A does not interfere with STIM1 oligomerization or the subsequent coupling of STIM1 to Orai1.[3][8] Instead, it is proposed to act as an allosteric pore blocker, binding to a site on the Orai channel that influences its conformation and ion permeation.[3][4] The efficacy of GSK-7975A is dependent on the geometry of the Orai pore's selectivity filter.[3][4]

Figure 1: Mechanism of GSK-7975A Inhibition.

Quantitative Data on Orai1 and Orai3 Inhibition

The inhibitory effects of GSK-7975A on STIM1-activated Orai1 and Orai3 currents have been quantified using whole-cell patch-clamp electrophysiology. The compound exhibits similar potency towards both isoforms under these conditions.

Parameter	Orai1	Orai3	Cell Type	Notes	Reference
IC₅₀	~4.1 µM	~3.8 µM	HEK293	STIM1-activated currents	[3]
Hill Coefficient	~1	~1	HEK293	Suggests a 1:1 molar interaction	[3]
Inhibition at 10 µM	Full Inhibition	Full Inhibition	HEK293	STIM1-activated currents	[3]

Differential Inhibition of Orai3 Currents

A key finding is that the sensitivity of Orai3 channels to GSK-7975A is dependent on their mode of activation. While STIM1-activated Orai3 currents are potently inhibited, Orai3 channels activated by the small molecule 2-aminoethoxydiphenyl borate (B1201080) (2-APB) are substantially less sensitive.

Activation Method	GSK-7975A Concentration	Orai3 Current Inhibition	Reference
STIM1-dependent	10 µM	Full Inhibition	[3]
2-APB (75 µM)	10 µM	Ineffective	[3]
2-APB (75 µM)	50 µM	~50% Inhibition	[3]
2-APB (75 µM)	100 µM	Full Inhibition	[3]

This approximate 10-fold decrease in sensitivity suggests that the activation mechanism (STIM1 vs. 2-APB) may induce distinct conformational states of the Orai3 pore, thereby altering the binding site or accessibility for GSK-7975A.[3]

Selectivity Profile

GSK-7975A demonstrates a degree of selectivity for CRAC channels, though it is not exclusively specific to one Orai isoform.

• Orai1 vs. Orai3 : As detailed above, GSK-7975A inhibits STIM1-activated Orai1 and Orai3 currents with very similar IC₅₀ values of approximately 4 µM.[3][9]

• Orai2 : Studies in ORAI1/2/3 triple-null cells have shown that GSK-7975A at 10 µM significantly inhibits Orai2-mediated currents, similar to its effect on Orai1.[10]

• Other Channels : GSK-7975A has been screened against other ion channels. It shows a weak inhibitory effect on L-type (Caᵥ1.2) calcium channels (IC₅₀ of 8 µM) and a more potent inhibition of the TRPV6 channel.[2][9][11]

Experimental Protocols

The characterization of GSK-7975A's effects relies on specialized biophysical and cell imaging techniques.

Whole-Cell Patch-Clamp Electrophysiology

This technique is the gold standard for directly measuring the ion currents (designated as ICRAC) flowing through Orai channels in the plasma membrane of a single cell.

• Objective : To measure STIM1-activated inward Ca²⁺ currents mediated by Orai1 or Orai3 and quantify the inhibitory effect of GSK-7975A.

• Cell Preparation : HEK293 cells are co-transfected with plasmids encoding STIM1 and either Orai1 or Orai3.[3]

• Recording Configuration : The whole-cell patch-clamp configuration is established.

• Store Depletion : Intracellular Ca²⁺ stores are passively depleted by including a Ca²⁺ chelator like BAPTA (20 mM) in the pipette solution, which diffuses into the cell upon achieving the whole-cell configuration. This store depletion activates STIM1 and subsequently the Orai channels.[10]

• Drug Application : Once a stable, maximal ICRAC is established, GSK-7975A is applied at various concentrations (e.g., 0.1, 0.3, 1, 3, 10 µM) via a perfusion system to the single cell under recording.[3]

• Data Acquisition : Currents are measured in response to voltage ramps (e.g., from -100 mV to +100 mV) applied at regular intervals (e.g., every 5 seconds) from a holding potential of 0 mV. The inward current at negative potentials (e.g., -100 mV) is analyzed.[3][10]

• Analysis : Concentration-response curves are generated by plotting the percentage of current inhibition against the GSK-7975A concentration to determine the IC₅₀ value.[3]

Figure 2: Patch-Clamp Experimental Workflow.

FRET Microscopy

FRET microscopy is used to study protein-protein interactions in live cells, providing insights into whether a compound disrupts the signaling cascade upstream of channel activation.

• Objective : To determine if GSK-7975A affects STIM1-STIM1 oligomerization or STIM1-Orai1 coupling.

• Cell Preparation : HEK293 cells are co-transfected with fluorescently tagged proteins (e.g., STIM1-CFP and STIM1-YFP for oligomerization; STIM1-CFP and Orai1-YFP for coupling).[3][4]

• Experimental Procedure :

  • Baseline FRET efficiency is measured in resting cells.

  • ER Ca²⁺ stores are depleted using an agent like thapsigargin (B1683126) (2 µM) to induce STIM1 oligomerization and coupling to Orai1, leading to an increase in FRET.[3]

  • GSK-7975A (10 µM) is applied either before or after store depletion.

• Analysis : The FRET efficiency is monitored over time. A lack of change in the FRET signal after the application of GSK-7975A indicates that the compound does not interfere with the protein-protein interaction being measured.[3]

Conclusion

GSK-7975A is a potent inhibitor of Orai1 and Orai3-mediated CRAC currents when these channels are activated by the canonical STIM1-dependent pathway. It exhibits similar, low-micromolar IC₅₀ values for both isoforms, suggesting a lack of significant selectivity between them under these conditions.[3] Its mechanism as an allosteric pore blocker that acts downstream of STIM1-Orai1 coupling makes it a valuable tool for dissecting the roles of SOCE in cellular signaling.[3][8] However, researchers should be aware of its reduced efficacy against 2-APB-activated Orai3 currents and its potential off-target effects on channels like TRPV6.[2][3] The detailed protocols provided herein serve as a guide for the robust pharmacological assessment of Orai channel modulators.

References

• 1. GSK-7975A, an inhibitor of Ca2+ release-activated calcium channels, depresses isometric contraction of mouse aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Orai3 and Orai1 mediate CRAC channel function and metabolic reprogramming in B cells | eLife [elifesciences.org]
• 6. Orai3 and Orai1 mediate CRAC channel function and metabolic reprogramming in B cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Distinct pharmacological profiles of ORAI1, ORAI2, and ORAI3 channels - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pharmacology of Store-Operated Calcium Entry Channels - Calcium Entry Channels in Non-Excitable Cells - NCBI Bookshelf [ncbi.nlm.nih.gov]

Unraveling the Allosteric Inhibition of Orai Channels by GSK-7975A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the binding site and mechanism of action of GSK-7975A, a selective inhibitor of the Calcium Release-Activated Calcium (CRAC) channels, on its target, the Orai channel. By compiling quantitative data, detailing experimental methodologies, and visualizing key pathways, this document serves as a comprehensive resource for understanding the molecular interactions that govern this inhibition.

Executive Summary

GSK-7975A is a potent inhibitor of Orai1 and Orai3 channels, key components of the CRAC channel responsible for store-operated calcium entry (SOCE) in numerous cell types. Emerging evidence indicates that GSK-7975A acts as an allosteric pore blocker. Rather than directly occluding the ion conduction pathway, it binds to a site on the Orai channel that influences the conformation of the pore's selectivity filter. This inhibitory action is critically dependent on the geometry of the Orai pore. Notably, GSK-7975A does not interfere with the upstream activation steps of STIM1 oligomerization or the subsequent coupling of STIM1 to the Orai channel, pinpointing its direct action on the channel itself.[1][2][3][4][5] This guide delves into the specifics of this interaction, providing the quantitative data and experimental context necessary for advanced research and development.

Quantitative Analysis of GSK-7975A Inhibition

The inhibitory potency of GSK-7975A has been characterized across different Orai isoforms and cell types. The following tables summarize the key quantitative data available.

Table 1: Inhibitory Potency (IC50) of GSK-7975A on Orai Channels

Channel/Current	Cell Type	IC50 (μM)	Reference
STIM1-activated Orai1	HEK293	4.1	[1]
STIM1-activated Orai3	HEK293	3.8	[1]
Endogenous CRAC Current	RBL-2H3 mast cells	0.8 ± 0.1	[1]
Thapsigargin-induced Ca2+ influx	Pancreatic acinar cells	3.4	[6]
Constitutively active Orai1-V107M	HEK-293T	~4	[7]
Constitutively active Orai1-L138F	HEK-293T	~4	[7]
Constitutively active Orai1-T184M	HEK-293T	~4	[7]
Constitutively active Orai1-P245L	HEK-293T	~4	[7]

Table 2: Kinetic and Stoichiometric Parameters of GSK-7975A Inhibition

Parameter	Value	Channel/Current	Significance	Reference
Hill Coefficient	~1	Orai1 and Orai3	Suggests a 1:1 molar interaction between GSK-7975A and the Orai channel.	[1]
Onset of Inhibition	~2.5-fold slower than La3+	STIM1-activated Orai1	Indicates a mode of action distinct from a direct, rapid pore blocker.	[1]
Reversibility	Almost no current recovery upon wash-out over 4 min	STIM1-activated Orai1/Orai3	Suggests a slow dissociation rate and stable binding to the channel.	[1][2][4]

Signaling Pathway and Proposed Mechanism of Action

GSK-7975A acts on the Orai channel after the primary activation steps of the SOCE pathway have occurred. The following diagram illustrates the canonical SOCE pathway and the point of intervention for GSK-7975A.

Figure 1. Store-operated calcium entry (SOCE) pathway and inhibition by GSK-7975A.

Experimental Protocols

The characterization of GSK-7975A's effects on Orai channels relies on several key experimental techniques. Detailed methodologies for these are provided below.

Whole-Cell Patch-Clamp Electrophysiology

This technique is employed to directly measure the ion currents flowing through Orai channels in the plasma membrane of a single cell.

Objective: To quantify the inhibitory effect of GSK-7975A on Orai channel currents (ICRAC).

Methodology:

• Cell Preparation: Human Embryonic Kidney (HEK293) cells are co-transfected with plasmids encoding for STIM1 and the desired Orai isoform (e.g., Orai1 or Orai3). Cells are cultured on glass coverslips for 24-48 hours post-transfection.

• Electrode Preparation: Borosilicate glass capillaries are pulled to create micropipettes with a resistance of 2-5 MΩ when filled with the intracellular solution.

• Solutions:

  • External Solution (in mM): 120 NaCl, 10 TEA-Cl, 20 CaCl₂, 2 MgCl₂, 10 HEPES, adjusted to pH 7.4 with NaOH.

  • Internal (Pipette) Solution (in mM): 135 Cs-glutamate, 8 MgCl₂, 10 BAPTA, 10 HEPES, adjusted to pH 7.2 with CsOH. Passive store depletion is induced by the high concentration of the Ca2+ chelator BAPTA.

• Recording:

  • A giga-seal is formed between the micropipette and the cell membrane. The membrane patch is then ruptured to achieve the whole-cell configuration.

  • The cell is held at a holding potential of 0 mV. Voltage ramps (e.g., -100 mV to +100 mV over 100 ms) are applied every 2 seconds to elicit currents and generate a current-voltage (I-V) relationship.

  • Once a stable ICRAC is established, GSK-7975A is applied to the external solution at various concentrations via a perfusion system.

• Data Analysis: The inward current at a negative potential (e.g., -80 mV) is measured to determine the extent of inhibition. IC50 values are calculated by fitting the concentration-response data to a Hill equation.

Figure 2. Workflow for whole-cell patch-clamp analysis of Orai1 inhibitors.

Förster Resonance Energy Transfer (FRET) Microscopy

FRET microscopy is utilized to investigate whether GSK-7975A affects the protein-protein interactions that precede Orai channel activation, specifically STIM1-STIM1 oligomerization and STIM1-Orai1 coupling.

Objective: To determine if GSK-7975A disrupts the interaction between STIM1 and Orai1.

Methodology:

• Cell Preparation: HEK293 cells are co-transfected with plasmids encoding fluorescently tagged proteins, such as STIM1-CFP (cyan fluorescent protein, the FRET donor) and Orai1-YFP (yellow fluorescent protein, the FRET acceptor).

• Store Depletion: Intracellular calcium stores are depleted by treating the cells with a SERCA pump inhibitor, such as thapsigargin (B1683126) (e.g., 1 μM), in a Ca2+-free external solution. This induces the oligomerization of STIM1 and its translocation to ER-PM junctions, where it co-localizes with Orai1.

• FRET Imaging:

  • Cells are imaged using a fluorescence microscope equipped for FRET imaging (e.g., using acceptor photobleaching or sensitized emission).

  • An increase in FRET efficiency indicates that the donor (STIM1-CFP) and acceptor (Orai1-YFP) are in close proximity (typically <10 nm), signifying their interaction.

• Compound Application: GSK-7975A (e.g., 10 μM) is added to the cells after store depletion and the establishment of a stable FRET signal.

• Data Analysis: The FRET signal is monitored over time after the addition of GSK-7975A. A lack of change in the FRET signal indicates that the compound does not disrupt the STIM1-Orai1 interaction.[1]

Figure 3. Workflow for FRET microscopy to assess STIM1-Orai1 interaction.

The Binding Site: An Allosteric Locus near the Pore

The precise binding site of GSK-7975A on the Orai channel has not been definitively resolved by high-resolution structural studies like cryo-EM. However, a combination of mutagenesis studies and in silico modeling points towards an allosteric binding site located on the extracellular side of the channel, in close proximity to the pore and its selectivity filter.[3][5]

Key Evidence:

• Mutagenesis of the Selectivity Filter: The Orai1 E106D mutation, which alters the charge and geometry of the pore's selectivity filter and reduces Ca2+ selectivity, significantly diminishes the inhibitory effect of GSK-7975A.[1][4] This strongly suggests that the binding or the subsequent allosteric effect of GSK-7975A is dependent on the wild-type conformation of this region.

• Lack of Interference with STIM1 Coupling: FRET studies have shown that GSK-7975A does not disrupt the interaction between STIM1 and Orai1.[1][8] This rules out a mechanism of action that involves preventing the activation of the channel by its upstream partner and points to a direct effect on the channel itself.

• In Silico Docking: Computational modeling studies have proposed a putative binding site for GSK-7975A near the pore-forming M1 helices of adjacent Orai1 subunits on the extracellular side.[3] This predicted site is consistent with the experimental data suggesting an extracellular mode of action and an influence on the selectivity filter.

• Extracellular Application: Experimental evidence indicates that GSK-7975A is effective when applied to the extracellular side of the cell membrane.[3]

Taken together, these findings support a model where GSK-7975A binds to an extracellularly accessible allosteric pocket on the Orai channel. This binding event induces a conformational change that is transmitted to the pore's selectivity filter, thereby inhibiting Ca2+ permeation without directly blocking the pore or interfering with the STIM1-Orai1 interaction.

Conclusion and Future Directions

GSK-7975A is a valuable pharmacological tool for studying the function of Orai channels and represents a promising lead compound for the development of therapeutics targeting SOCE-mediated pathologies. Its mechanism as an allosteric inhibitor that targets the pore region without affecting the STIM1-Orai1 coupling provides a nuanced approach to modulating CRAC channel activity.

Future research, particularly high-resolution cryo-electron microscopy of the Orai channel in complex with GSK-7975A, will be crucial for precisely delineating the binding site and understanding the atomic-level conformational changes that lead to channel inhibition. Such structural insights will undoubtedly accelerate the design of next-generation Orai modulators with enhanced specificity and therapeutic potential.

References

• 1. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for GSK-7975A: An In Vitro Guide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro use of GSK-7975A, a potent and selective inhibitor of Calcium Release-Activated Calcium (CRAC) channels. The following protocols and data are intended to guide researchers in utilizing GSK-7975A for studying CRAC channel function and its role in various cellular processes.

Mechanism of Action

GSK-7975A is a pyrazole (B372694) derivative that acts as a selective small-molecule blocker of CRAC channels, which are composed of Orai1, Orai2, and Orai3 proteins forming the pore, and STIM1 and STIM2 proteins acting as calcium sensors in the endoplasmic reticulum (ER). GSK-7975A inhibits CRAC channels by acting downstream of STIM1 oligomerization and the subsequent STIM1-Orai1 interaction, suggesting an allosteric mechanism of pore blockade.[1][2][3] It has been shown to be effective from the extracellular side.[4]

Signaling Pathway of CRAC Channel Activation and Inhibition by GSK-7975A

Caption: CRAC channel activation pathway and point of inhibition by GSK-7975A.

Quantitative Data Summary

The following table summarizes the inhibitory potency of GSK-7975A against various Orai channels and its effects on cellular responses.

Target/Assay	Cell Type	IC50	Reference
Orai1-mediated ICRAC	HEK293	4.1 µM	[2]
Orai3-mediated ICRAC	HEK293	3.8 µM	[2]
Thapsigargin-induced Ca2+ entry	RBL-2H3	0.8 ± 0.1 µM	[2]
Store-operated Ca2+ entry	Pancreatic Acinar Cells	3.4 µM	[5]
FcεRI-dependent Ca2+ influx	Mast Cells	~3 µM (up to 50% inhibition)	[6]

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for ICRAC Measurement

This protocol is designed to measure the Calcium Release-Activated Calcium current (ICRAC) in HEK293 cells heterologously expressing Orai1 and STIM1.

Materials:

• HEK293 cells co-transfected with Orai1 and STIM1 expression vectors.

• Extracellular (bath) solution: 140 mM NaCl, 2.8 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, 10 mM glucose, pH 7.4 with NaOH.

• Intracellular (pipette) solution: 140 mM Cs-glutamate, 8 mM MgCl₂, 10 mM HEPES, 10 mM BAPTA, pH 7.2 with CsOH.

• GSK-7975A stock solution (e.g., 10 mM in DMSO).

Procedure:

• Culture transfected HEK293 cells on glass coverslips.

• Transfer a coverslip to the recording chamber on an inverted microscope and perfuse with the extracellular solution.

• Establish a whole-cell patch-clamp configuration.

• Clamp the cell at a holding potential of 0 mV.

• Apply voltage ramps (e.g., -100 to +100 mV over 1 second) every 5 seconds to elicit currents.

• To activate ICRAC, allow the intracellular BAPTA to diffuse into the cell and chelate intracellular calcium, leading to passive store depletion and STIM1 activation.

• Once a stable ICRAC is established, perfuse the cell with the extracellular solution containing the desired concentration of GSK-7975A (e.g., 0.1, 0.3, 1, 3, 10 µM).

• Record the inhibition of ICRAC. Due to the slow onset of inhibition, apply single concentrations to individual cells to generate a concentration-response curve.[2]

• Washout of the compound can be attempted by perfusing with the control extracellular solution.

Experimental Workflow for Patch-Clamp Analysis

Caption: Workflow for measuring ICRAC inhibition by GSK-7975A using patch-clamp.

Fluorescence-Based Calcium Influx Assay

This protocol measures changes in intracellular calcium concentration ([Ca2+]i) in response to store depletion and CRAC channel activation.

Materials:

• RBL-2H3 cells or other suitable cell line.

• Fluo-4 AM calcium indicator dye.

• Assay Buffer: 145 mM NaCl, 2.5 mM KCl, 1.2 mM MgCl₂, 2.0 mM CaCl₂, 10 mM HEPES, 10 mM glucose, 2.5 mM probenecid, pH 7.4.

• Loading Buffer: Assay Buffer supplemented with 2 µM Fluo-4 AM.

• Thapsigargin (B1683126) (TG) to induce ER store depletion.

• GSK-7975A stock solution.

Procedure:

• Seed cells in a 96-well black, clear-bottom plate.

• Aspirate the culture medium and replace it with Loading Buffer.

• Incubate the cells for 30-60 minutes at room temperature in the dark.

• Aspirate the Loading Buffer and replace it with Assay Buffer containing various concentrations of GSK-7975A.

• Incubate for 30 minutes at room temperature in the dark.[2]

• Place the plate in a fluorescence plate reader.

• Measure the baseline fluorescence for a short period.

• Add thapsigargin (e.g., 1 µM final concentration) to the wells to deplete ER calcium stores and activate CRAC channels.

• Continue to measure the fluorescence signal to monitor the calcium influx.

• Analyze the data by calculating the change in fluorescence over baseline.

FRET Microscopy for STIM1-Orai1 Interaction

This protocol uses Förster Resonance Energy Transfer (FRET) to determine if GSK-7975A affects the interaction between STIM1 and Orai1. Studies have shown that GSK-7975A does not affect STIM1 oligomerization or the STIM1-Orai1 interaction.[2]

Materials:

• HEK293 cells co-transfected with STIM1-CFP and Orai1-YFP fusion protein constructs.

• Imaging medium (e.g., HEPES-buffered saline).

• Thapsigargin (TG).

• GSK-7975A stock solution.

Procedure:

• Culture transfected cells on glass-bottom imaging dishes.

• Replace the culture medium with imaging medium.

• Mount the dish on a fluorescence microscope equipped for FRET imaging.

• Acquire baseline CFP and YFP fluorescence images.

• Deplete ER calcium stores by adding thapsigargin (e.g., 2 µM) to induce STIM1-Orai1 interaction, which will result in an increase in FRET.

• After a stable FRET signal is achieved, add GSK-7975A (e.g., 10 µM) to the imaging medium.

• Continue to acquire images to determine if GSK-7975A alters the FRET signal.

• Analyze the FRET efficiency to quantify the protein-protein interaction.

Selectivity Profile

GSK-7975A exhibits selectivity for CRAC channels. However, it has been shown to also inhibit TRPV6 channels.[1][3] It has little to no effect on a number of other ion channels, including L-type calcium channels.[1][2] Researchers should consider this when interpreting results in systems where TRPV6 is endogenously expressed.

General Guidelines for Use

• Solubility: GSK-7975A is soluble in DMSO. For in vivo studies, specific formulations with solvents like PEG300 and Tween-80 have been used.[6]

• Storage: Store stock solutions at -20°C or -80°C for long-term stability.[6]

• Concentration: The effective concentration of GSK-7975A in vitro typically ranges from 1 to 10 µM. A concentration-response curve is recommended for each new cell type or assay.

References

• 1. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for GSK-7975A in Whole-Cell Patch Clamp Recordings

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-7975A is a potent and selective inhibitor of Ca2+ Release-Activated Ca2+ (CRAC) channels, which are critical components of store-operated calcium entry (SOCE) in various cell types. The primary molecular components of CRAC channels are the Orai calcium channel protein (Orai1, Orai2, and Orai3) located in the plasma membrane and the stromal interaction molecule (STIM1 and STIM2) acting as Ca2+ sensors in the endoplasmic reticulum. GSK-7975A has been demonstrated to effectively block Orai1- and Orai3-mediated currents, making it a valuable pharmacological tool for investigating the physiological and pathological roles of CRAC channels.[1][2][3] This document provides detailed application notes and protocols for the utilization of GSK-7975A in whole-cell patch clamp recordings.

Mechanism of Action

GSK-7975A inhibits CRAC channels by acting downstream of STIM1 oligomerization and its subsequent interaction with Orai channels.[1][2] Evidence from FRET microscopy indicates that the compound does not disrupt the coupling between STIM1 and Orai1.[1] The inhibitory action is thought to occur via an allosteric effect on the selectivity filter of the Orai pore.[2] This results in a blockade of Ca2+ permeation through the channel. The inhibition by GSK-7975A exhibits a slower onset compared to pore blockers like La3+ and is not readily reversible upon washout.[1]

Data Presentation

Table 1: Inhibitory Activity of GSK-7975A on Orai Channels

Channel	Cell Type	Method	IC50	Reference
Orai1	HEK293	Whole-cell patch clamp	~4.1 µM	[1]
Orai3	HEK293	Whole-cell patch clamp	~3.8 µM	[1]
Endogenous CRAC	RBL mast cells	Ca2+ imaging	~0.8 µM	[1]

Table 2: Selectivity Profile of GSK-7975A

Channel/Receptor	Effect	Concentration	Reference
L-type Ca2+ (CaV1.2)	Slight inhibition	IC50 ~8 µM	[1]
TRPV6	Potent inhibition	Complete block at 10 µM	[1][2]
Panel of other ion channels and receptors	No significant effect	Up to 10 µM	[4]

Experimental Protocols

Preparation of GSK-7975A Stock Solution

• Solvent: Dissolve GSK-7975A in 100% dimethyl sulfoxide (B87167) (DMSO) to prepare a stock solution.[1][5]

• Concentration: A convenient stock concentration is 10 mM.[1]

• Storage: Store the stock solution at -20°C or -80°C for long-term stability.[5] When stored at -80°C, the stock solution is stable for up to 2 years.[5] For short-term use, an aliquot can be stored at -20°C for up to 1 year.[5] Avoid repeated freeze-thaw cycles.

Whole-Cell Patch Clamp Protocol for Measuring CRAC Channel Inhibition

This protocol is designed for recording store-operated ICRAC in a cell line such as HEK293 heterologously expressing STIM1 and Orai1.

1. Cell Preparation:

• Culture cells on glass coverslips suitable for microscopy and electrophysiology.

• Transfect cells with plasmids encoding STIM1 and Orai1 (or the specific isoforms of interest) 24-48 hours prior to the experiment.

2. Solutions:

• External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 5 D-Glucose. Adjust pH to 7.4 with NaOH.

• Internal (Pipette) Solution (in mM): 115 Cs-glutamate, 10 HEPES, 10 BAPTA, 4.77 CaCl2, 1 MgCl2. Adjust pH to 7.2 with CsOH. The free Ca2+ concentration can be buffered to a specific level using a calcium buffer calculator. To passively deplete endoplasmic reticulum Ca2+ stores and activate ICRAC, include a Ca2+-chelating agent like BAPTA (20 mM) in the pipette solution.

• GSK-7975A Working Solution: On the day of the experiment, dilute the GSK-7975A stock solution into the external solution to the desired final concentration (e.g., 0.1, 0.3, 1, 3, 10 µM).[1] The final DMSO concentration should be kept low (typically ≤ 0.1%) to avoid solvent effects. Prepare a vehicle control solution with the same final concentration of DMSO.

3. Electrophysiological Recording:

• Establish a whole-cell patch clamp configuration on a selected cell.

• Hold the membrane potential at a suitable holding potential, for example, 0 mV, to minimize voltage-gated channel activity.

• Apply a ramp or step voltage protocol to elicit currents. A typical ramp protocol would be from -100 mV to +100 mV over 100 ms, applied every 2-5 seconds. This allows for the generation of a current-voltage (I-V) relationship.

• Allow ICRAC to develop fully as the intracellular BAPTA diffuses into the cell and depletes the ER Ca2+ stores. This typically takes several minutes.

• Once a stable baseline ICRAC is established, perfuse the cell with the external solution containing the desired concentration of GSK-7975A.

• Continuously record the current during the application of GSK-7975A to observe the time course of inhibition. Due to its slow onset of action, steady-state inhibition may take several minutes to achieve.[1]

• To determine the IC50, apply single concentrations of GSK-7975A to individual cells and measure the steady-state block.[1]

• (Optional) Attempt to wash out the compound by perfusing with the drug-free external solution. Note that the inhibition by GSK-7975A is not readily reversible.[1]

4. Data Analysis:

• Measure the amplitude of the inward current at a negative potential (e.g., -80 mV) to quantify the magnitude of ICRAC.

• Normalize the current amplitude after drug application to the baseline current before drug application to determine the percentage of inhibition.

• Plot the percentage of inhibition against the concentration of GSK-7975A and fit the data with a Hill equation to determine the IC50.

Mandatory Visualizations

Caption: Signaling pathway of CRAC channel activation and inhibition by GSK-7975A.

Caption: Experimental workflow for whole-cell patch clamp recordings using GSK-7975A.

References

• 1. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GSK-7975A, an inhibitor of Ca2+ release-activated calcium channels, depresses isometric contraction of mouse aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]

GSK-7975A: Application Notes and Protocols for Cell Culture Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of GSK-7975A, a potent inhibitor of Calcium Release-Activated Calcium (CRAC) channels, in cell culture studies. This document outlines its mechanism of action, provides quantitative data for various cell lines, and offers step-by-step experimental protocols.

Introduction

GSK-7975A is a selective, orally available inhibitor of CRAC channels, which are critical for store-operated calcium entry (SOCE) in a multitude of cell types.[1][2] CRAC channels are composed of ORAI protein subunits in the plasma membrane and are activated by the stromal interaction molecule (STIM) proteins in the endoplasmic reticulum. By inhibiting ORAI1 and ORAI3, GSK-7975A effectively blocks the sustained influx of calcium that is essential for various cellular processes, including T-cell activation, mast cell degranulation, and inflammatory responses.[1][2][3] Its mechanism of action is believed to be an allosteric blockade of the Orai pore, without interfering with STIM1 oligomerization or its interaction with Orai channels.[2][4][5]

Data Presentation

The inhibitory activity of GSK-7975A varies across different cell types and experimental conditions. The following table summarizes key quantitative data from published studies.

Parameter	Cell Line	Value	Reference
IC50 (ORAI1)	HEK293	~4.1 µM	[1][3]
IC50 (ORAI3)	HEK293	~3.8 µM	[1][3]
IC50 (Endogenous CRAC)	RBL-2H3	~0.8 µM	[1]
IC50 (SOCE)	Murine Pancreatic Acinar Cells	~3.4 µM	[5]
Effective Concentration (Mediator Release Inhibition)	Human Lung Mast Cells	3 µM (up to 50% inhibition)	[1][2]
Effective Concentration (SOCE & Necrosis Inhibition)	Murine & Human Pancreatic Acinar Cells	10 - 50 µM	[5][6]

Signaling Pathway

GSK-7975A targets the final step of the CRAC channel activation pathway, the influx of calcium through the ORAI1/3 pore. The following diagram illustrates this mechanism.

Caption: Mechanism of action of GSK-7975A.

Experimental Protocols

Preparation of GSK-7975A Stock Solution

Materials:

• GSK-7975A powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• Based on the information from suppliers, GSK-7975A is soluble in DMSO.[2] To prepare a 10 mM stock solution, dissolve the appropriate amount of GSK-7975A powder in fresh, high-quality DMSO.

• For example, to prepare 1 mL of a 10 mM stock solution, dissolve 3.97 mg of GSK-7975A (Molecular Weight: 397.33 g/mol ) in 1 mL of DMSO.

• Vortex thoroughly until the powder is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for up to one year or at -80°C for up to two years.[2]

General Protocol for Cell Treatment

This protocol provides a general guideline for treating adherent cells with GSK-7975A. Optimization may be required depending on the cell type and experimental endpoint.

Materials:

• Cultured cells in appropriate vessels (e.g., 96-well plates, 6-well plates)

• Complete cell culture medium

• GSK-7975A stock solution (10 mM in DMSO)

• Phosphate-buffered saline (PBS)

Protocol:

• Cell Seeding: Seed cells at a density that will ensure they are in the exponential growth phase and at the desired confluency at the time of treatment.

• Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the GSK-7975A stock solution. Prepare the desired final concentrations of GSK-7975A by diluting the stock solution in complete cell culture medium. For example, to achieve a final concentration of 10 µM in 1 mL of medium, add 1 µL of the 10 mM stock solution to 999 µL of medium. It is crucial to also prepare a vehicle control using the same concentration of DMSO as in the highest concentration of GSK-7975A.

• Cell Treatment:

  • Remove the old medium from the cultured cells.

  • Wash the cells once with PBS.

  • Add the freshly prepared medium containing the desired concentration of GSK-7975A or the vehicle control to the cells.

• Incubation: Incubate the cells for the desired period. Pre-incubation times of 30 minutes are often used before stimulation in assays measuring rapid responses like calcium influx.[1][7] For longer-term assays, the incubation time will depend on the specific experimental question.

• Downstream Analysis: Following incubation, proceed with the planned experimental analysis, such as calcium imaging, cytokine release assays, or cell migration assays.

Calcium Influx Assay (Example using a fluorescent calcium indicator)

This protocol describes a common method to assess the inhibitory effect of GSK-7975A on store-operated calcium entry.

Materials:

• Cells treated with GSK-7975A or vehicle control

• Fluorescent calcium indicator (e.g., Fura-2 AM, Fluo-4 AM)

• Thapsigargin (B1683126) (or another SERCA pump inhibitor)

• Calcium-free buffer (e.g., HBSS without Ca²⁺)

• Calcium-containing buffer (e.g., HBSS with Ca²⁺)

• Fluorescence plate reader or microscope

Protocol:

• Loading with Calcium Indicator:

  • Wash the GSK-7975A or vehicle-treated cells with a calcium-free buffer.

  • Load the cells with a fluorescent calcium indicator (e.g., 2-5 µM Fluo-4 AM) in calcium-free buffer for 30-60 minutes at 37°C, according to the manufacturer's instructions.

• Washing: Wash the cells twice with calcium-free buffer to remove excess dye.

• Store Depletion:

  • Add calcium-free buffer to the cells.

  • Initiate store depletion by adding thapsigargin (e.g., 1-2 µM) to the cells. This will cause a transient increase in cytosolic calcium due to release from the ER.

• Measurement of SOCE:

  • Once the intracellular calcium levels have returned to a stable baseline, add a calcium-containing buffer to the cells.

  • Measure the change in fluorescence over time using a fluorescence plate reader or microscope. The increase in fluorescence upon the addition of extracellular calcium represents SOCE.

• Data Analysis: Compare the rate and magnitude of the calcium influx in GSK-7975A-treated cells to the vehicle-treated control cells.

Experimental Workflow

The following diagram outlines a typical experimental workflow for studying the effects of GSK-7975A in cell culture.

Caption: General experimental workflow.

References

• 1. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. academic.oup.com [academic.oup.com]

Application Notes and Protocols for In Vivo Administration of GSK-7975A in a Mouse Model of Pancreatitis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Acute pancreatitis is a serious inflammatory condition of the pancreas with significant morbidity and mortality. A key event in the early stages of pancreatitis is the sustained increase in cytosolic calcium concentration within pancreatic acinar cells, leading to cellular injury and necrosis.[1] The calcium release-activated calcium (CRAC) channel, primarily formed by the ORAI1 protein, is a major route for calcium entry in these cells and plays a crucial role in this pathological calcium overload.[1] GSK-7975A is a potent and selective inhibitor of CRAC channels, specifically targeting the ORAI1 subunit.[2][3][4] By blocking this channel, GSK-7975A prevents the sustained influx of calcium, thereby protecting pancreatic acinar cells from injury and mitigating the severity of acute pancreatitis in preclinical models.[1][5] These application notes provide a detailed protocol for the in vivo administration of GSK-7975A in a mouse model of acute pancreatitis, along with expected outcomes based on published data.

Signaling Pathway of GSK-7975A Action

References

• 1. BioKB - Publication [biokb.lcsb.uni.lu]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GSK-7975A, an inhibitor of Ca2+ release-activated calcium channels, depresses isometric contraction of mouse aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]

Application of GSK-7975A in Acute Pancreatitis Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of GSK-7975A, a potent inhibitor of ORAI1, in the context of acute pancreatitis (AP) research. GSK-7975A has emerged as a valuable tool for investigating the role of calcium signaling in the pathophysiology of AP and as a potential therapeutic agent. These notes and protocols are designed to guide researchers in utilizing GSK-7975A for both in vitro and in vivo studies of acute pancreatitis.

Mechanism of Action

GSK-7975A is a selective inhibitor of the Calcium Release-Activated Calcium (CRAC) channel, with its primary molecular target being ORAI1, the pore-forming subunit of this channel. In pancreatic acinar cells, pathological stimuli, such as bile acids or excessive secretagogues, trigger the depletion of calcium from the endoplasmic reticulum (ER). This depletion is sensed by STIM1 (Stromal Interaction Molecule 1), an ER-resident calcium sensor, which then translocates to the plasma membrane to activate ORAI1 channels. The subsequent influx of extracellular calcium through ORAI1, known as store-operated calcium entry (SOCE), leads to a sustained elevation of intracellular calcium concentration ([Ca2+]i). This calcium overload is a key initiating event in acute pancreatitis, leading to premature activation of digestive enzymes, vacuolization, mitochondrial dysfunction, and ultimately, acinar cell necrosis and inflammation.[1][2][3] GSK-7975A effectively blocks this pathological calcium influx by inhibiting ORAI1, thereby mitigating the downstream cellular damage.[1][2][4]

Signaling Pathway of GSK-7975A in Pancreatic Acinar Cells

The following diagram illustrates the signaling pathway in pancreatic acinar cells leading to acute pancreatitis and the point of intervention for GSK-7975A.

Caption: Signaling pathway of GSK-7975A in inhibiting pancreatic acinar cell injury.

Quantitative Data Summary

The efficacy of GSK-7975A has been quantified in several preclinical studies. The following tables summarize key findings from in vitro and in vivo experiments.

In Vitro Efficacy of GSK-7975A

Parameter	Cell Type	Inducing Agent	GSK-7975A Concentration	Inhibition	Reference
Store-Operated Ca2+ Entry (SOCE)	Murine Pancreatic Acinar Cells	Thapsigargin (B1683126)	1-50 µM	IC50 ≈ 3.4 µM	[4][5]
Store-Operated Ca2+ Entry (SOCE)	Human Pancreatic Acinar Cells	Thapsigargin	10-50 µM	>90%	[4][6]
Toxin-Induced Ca2+ Currents	Mouse and Human Pancreatic Acinar Cells	Various Toxins	Not specified	>90%	[4][5]
Necrotic Cell Death Pathway	Mouse and Human Pancreatic Acinar Cells	TLCS	Not specified	Significant reduction	[4]
Trypsinogen Activation	Murine Pancreatic Acinar Cells	POAEE (100 µM)	10 µM	Substantial reduction	[1]

In Vivo Efficacy of GSK-7975A in Mouse Models of Acute Pancreatitis

Model	Parameter	Treatment	Result	Reference
TLCS-AP	Serum Amylase	Low and High Dose GSK-7975A	Significant reduction	[4]
Serum IL-6	Low and High Dose GSK-7975A	Significant reduction	[4]
Pancreatic MPO	Low and High Dose GSK-7975A	Significant reduction	[4]
Lung MPO	Low Dose GSK-7975A	Significant reduction	[4]
CER-AP	Serum Amylase	High Dose GSK-7975A	Significant reduction	[4]
Serum IL-6	High Dose GSK-7975A	Significant reduction	[4]
Pancreatic Trypsin	High Dose GSK-7975A	Significant reduction	[4]
Pancreatic MPO	Low and High Dose GSK-7975A	Significant reduction	[4]
FAEE-AP	Serum Amylase	High Dose GSK-7975A	Significant reduction	[4]
Serum IL-6	High Dose GSK-7975A	Significant reduction	[4]
Pancreatic Trypsin	High Dose GSK-7975A	Significant reduction	[4]
Pancreatic MPO	Low Dose GSK-7975A	Significant reduction	[4]
Lung MPO	Low Dose GSK-7975A	Significant reduction	[4]
All Models	Pancreatic Edema, Inflammation, Necrosis	Low and High Dose GSK-7975A	Significant reduction, more marked at high dose	[4]

Experimental Protocols

The following are detailed methodologies for key experiments involving GSK-7975A in acute pancreatitis research, synthesized from published studies.[4][7][8]

In Vitro Protocol: Inhibition of SOCE in Isolated Pancreatic Acinar Cells

This protocol describes the measurement of GSK-7975A's effect on store-operated calcium entry in isolated pancreatic acinar cells.

1. Isolation of Pancreatic Acinar Cells:

• Euthanize mice (e.g., C57BL/6J) via an approved method.

• Perfuse the pancreas with a collagenase solution to digest the tissue.

• Gently disperse the acini by pipetting.

• Purify the acini by centrifugation through a BSA cushion.

• Resuspend the isolated acini in a suitable buffer (e.g., HEPES-buffered Ringer's solution).

2. Calcium Imaging:

• Load the isolated acini with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Place the loaded acini on a glass-bottom dish on the stage of a confocal or fluorescence microscope.

• Perfuse the cells with a Ca2+-free buffer.

• To deplete ER calcium stores, apply a SERCA pump inhibitor like thapsigargin or cyclopiazonic acid.

• Pre-incubate a subset of cells with GSK-7975A (e.g., 1-50 µM) for a specified duration (e.g., 10 minutes).

• Reintroduce a buffer containing extracellular Ca2+ (e.g., 1.8 mM) to induce SOCE.

• Record the changes in intracellular calcium concentration by measuring the fluorescence intensity over time.

3. Data Analysis:

• Calculate the rate and amplitude of the increase in intracellular calcium upon reintroduction of extracellular Ca2+.

• Compare the SOCE in control cells versus cells treated with GSK-7975A to determine the inhibitory effect.

References

• 1. Ca2+ release-activated Ca2+ channel blockade as a potential tool in antipancreatitis therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Intracellular Ca2+ Signalling in the Pathogenesis of Acute Pancreatitis: Recent Advances and Translational Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CRAC channel inhibitors in pancreatic pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BioKB - Publication [biokb.lcsb.uni.lu]
• 6. researchgate.net [researchgate.net]
• 7. Experimental Acute Pancreatitis Models: History, Current Status, and Role in Translational Research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The role of Orai inhibition in acute pancreatitis - The University of Liverpool Repository [livrepository.liverpool.ac.uk]

Application Notes: GSK-7975A for the Study of Calcium Influx in Pancreatic Acinar Cells

Introduction

GSK-7975A is a potent and selective inhibitor of Calcium Release-Activated Calcium (CRAC) channels, which are critical for store-operated calcium entry (SOCE) in various cell types, including pancreatic acinar cells.[1][2] A sustained increase in cytosolic calcium concentration ([Ca²⁺]c) in these cells is a key trigger for cellular injury and necrosis, hallmarks of acute pancreatitis.[3][4][5] GSK-7975A specifically targets the ORAI1 protein, the pore-forming subunit of the CRAC channel, thereby blocking the influx of extracellular calcium following the depletion of endoplasmic reticulum (ER) calcium stores.[2][3][6][7] This makes GSK-7975A a valuable pharmacological tool for investigating the role of SOCE and ORAI1-mediated calcium influx in the pathophysiology of pancreatitis and other conditions involving pancreatic acinar cell dysfunction.

Mechanism of Action

In pancreatic acinar cells, various stimuli, including cholecystokinin (B1591339) (CCK) and bile acids like taurolithocholic acid 3-sulfate (TLCS), can lead to the depletion of ER calcium stores.[3][4][8] This depletion is sensed by the stromal interaction molecule 1 (STIM1), an ER-resident protein.[3][6][9] Upon ER calcium depletion, STIM1 undergoes a conformational change, oligomerizes, and translocates to ER-plasma membrane junctions where it interacts with and activates ORAI1 channels.[6][9] The opening of ORAI1 channels allows for a sustained influx of extracellular calcium, a process known as SOCE.[2][3] GSK-7975A exerts its inhibitory effect by blocking these ORAI1 channels, thus attenuating the sustained rise in intracellular calcium that is associated with cellular damage.[1][3][8]

Signaling Pathway of Store-Operated Calcium Entry and Inhibition by GSK-7975A

Caption: Signaling pathway of SOCE and its inhibition by GSK-7975A.

Data Presentation

The following table summarizes the quantitative data on the effects of GSK-7975A on calcium influx and cellular responses in pancreatic acinar cells.

Parameter	Species	Inducer	GSK-7975A Concentration	Effect	Reference
IC₅₀ for SOCE Inhibition	Murine	Thapsigargin (B1683126)	~3.4 µmol/L	Half-maximal inhibitory concentration	[3][10]
SOCE Inhibition	Murine	Thapsigargin	1–50 µmol/L	Concentration-dependent inhibition	[3]
SOCE Inhibition	Human	Thapsigargin	10–50 µmol/L	Significant inhibition	[3]
[Ca²⁺]c Plateau Suppression	Murine	TLCS (500 µmol/L)	30 µmol/L	~80% suppression	[3]
[Ca²⁺]c Plateau Suppression	Murine	CCK (1 nmol/L)	15 µmol/L	>95% suppression	[3]
Necrotic Cell Death Reduction	Murine	TLCS	Not specified	Marked reduction	[3]
Necrotic Cell Death Inhibition	Human	TLCS	30 µmol/L	Significant inhibition	[3][11]
Endocytic Vacuole Formation	Murine	CCK, TLCS, Thapsigargin	Not specified	Effectively suppressed	[4][5][8]

Protocols

Experimental Workflow for Studying Calcium Influx

Caption: Experimental workflow for assessing GSK-7975A's effect on SOCE.

Detailed Protocol for Measuring Calcium Influx Using Fura-2 AM

This protocol is adapted from methodologies described in studies investigating calcium signaling in pancreatic acinar cells.[12][13]

1. Materials and Reagents

• Collagenase (Type IV)

• HEPES-buffered saline (HBS)

• Bovine Serum Albumin (BSA)

• Fura-2 AM

• Pluronic F-127

• DMSO

• Thapsigargin, Cholecystokinin (CCK), or Taurolithocholic acid 3-sulfate (TLCS)

• GSK-7975A

• Calcium-free HBS

• Probenecid (optional, to prevent dye extrusion)

2. Isolation of Pancreatic Acinar Cells

• Pancreatic tissue is harvested and minced in an ice-cold, oxygenated HBS solution.

• The tissue is then digested with collagenase (e.g., 0.5-1.1 mg/mL) in HBS containing BSA at 37°C with gentle shaking.

• The digestion is stopped by adding cold HBS with BSA.

• The cell suspension is filtered and washed by centrifugation to obtain isolated acini.

• Resuspend the acini in HBS and allow them to recover before dye loading.

3. Fura-2 AM Loading

• Prepare a Fura-2 AM stock solution (e.g., 1 mM in DMSO).

• For loading, dilute the Fura-2 AM stock to a final concentration of 2-5 µM in HBS, often with the addition of Pluronic F-127 (0.02%) to aid in dye solubilization.

• Incubate the isolated acini in the Fura-2 AM loading solution for 30-45 minutes at room temperature in the dark.

• After incubation, wash the cells twice with HBS to remove extracellular dye.

• Resuspend the cells in HBS (with or without probenecid) and allow for de-esterification of the dye for at least 20 minutes before measurements.

4. Calcium Measurement

• Mount the coverslip with Fura-2 loaded acini onto a perfusion chamber on the stage of a fluorescence microscope equipped for ratiometric imaging.

• Continuously perfuse the cells with HBS.

• Excite the cells alternately at 340 nm and 380 nm and record the emission at 510 nm.

• Establish a stable baseline fluorescence ratio (340/380 nm).

• To induce SOCE, first perfuse the cells with a calcium-free HBS containing an ER store-depleting agent like thapsigargin (e.g., 1-2 µM). This will cause a transient increase in cytosolic calcium due to release from the ER.

• Once the cytosolic calcium level returns to near baseline, reintroduce HBS containing calcium (e.g., 1.8-5 mM). This will result in a sustained increase in the 340/380 nm ratio, which represents SOCE.

• To test the effect of GSK-7975A, the compound can be added to the perfusion buffer either before the reintroduction of calcium or after the SOCE plateau has been established.

• Record the change in the fluorescence ratio to quantify the inhibitory effect of GSK-7975A on calcium influx.

5. Data Analysis

• The ratio of the fluorescence intensities at 340 nm and 380 nm is calculated to represent the intracellular calcium concentration.

• The magnitude of SOCE can be quantified by measuring the peak or the area under the curve of the calcium transient upon reintroduction of extracellular calcium.

• The inhibitory effect of GSK-7975A is calculated as the percentage reduction in the SOCE signal in the presence of the inhibitor compared to the control (vehicle-treated) cells.

Disclaimer: These protocols provide a general framework. Researchers should optimize the specific concentrations, incubation times, and other experimental parameters for their particular cell preparations and experimental setup.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Store-Operated Calcium Entry as a Therapeutic Target in Acute Pancreatitis: Discovery and Development of Drug-Like SOCE Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The role of Ca2+ influx in endocytic vacuole formation in pancreatic acinar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Orai1 and STIM1 in ER/PM junctions: roles in pancreatic cell function and dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Orai1 and STIM1 in ER/PM junctions: roles in pancreatic cell function and dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The role of Ca2+ influx in endocytic vacuole formation in pancreatic acinar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ORAI1 and STIM1 deficiency in human and mice: roles of store-operated Ca2+ entry in the immune system and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 10. BioKB - Publication [biokb.lcsb.uni.lu]
• 11. researchgate.net [researchgate.net]
• 12. Preparation of Pancreatic Acinar Cells for the Purpose of Calcium Imaging, Cell Injury Measurements, and Adenoviral Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Using GSK-7975A in Fura-2 AM Calcium Imaging Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Intracellular calcium (Ca²⁺) is a ubiquitous second messenger that regulates a myriad of cellular processes, including gene transcription, cell proliferation, and apoptosis. The precise control of intracellular Ca²⁺ concentration is therefore critical for normal cellular function. Store-operated calcium entry (SOCE) is a major mechanism for Ca²⁺ influx in non-excitable cells, mediated by calcium release-activated calcium (CRAC) channels. The ORAI proteins constitute the pore-forming subunits of the CRAC channels, while stromal interaction molecules (STIM) act as the Ca²⁺ sensors in the endoplasmic reticulum. GSK-7975A is a potent and selective inhibitor of CRAC channels, making it a valuable tool for investigating the role of SOCE in various physiological and pathological processes.[1][2]

Fura-2 acetoxymethyl ester (Fura-2 AM) is a ratiometric fluorescent indicator widely used for the quantitative measurement of intracellular Ca²⁺ concentrations.[3][4] Its cell-permeant nature allows for easy loading into live cells, where it is cleaved by intracellular esterases to its active, membrane-impermeant form, Fura-2.[5] Fura-2 exhibits a shift in its excitation wavelength upon binding to Ca²⁺, allowing for the determination of intracellular Ca²⁺ concentration by measuring the ratio of fluorescence emission at 510 nm when excited at 340 nm (Ca²⁺-bound) and 380 nm (Ca²⁺-free).[4] This ratiometric measurement minimizes issues such as uneven dye loading, photobleaching, and variable cell thickness.[4][5]

These application notes provide a detailed protocol for utilizing GSK-7975A in conjunction with Fura-2 AM to study the inhibition of SOCE.

Signaling Pathway of Store-Operated Calcium Entry (SOCE) and Inhibition by GSK-7975A

The following diagram illustrates the canonical SOCE pathway and the point of intervention for GSK-7975A. Depletion of endoplasmic reticulum (ER) Ca²⁺ stores leads to the activation of STIM1, which in turn activates ORAI1 channels at the plasma membrane, resulting in Ca²⁺ influx. GSK-7975A directly inhibits the ORAI1 channel, thereby blocking this influx.

Caption: SOCE pathway and GSK-7975A inhibition.

Quantitative Data: Inhibitory Activity of GSK-7975A

The following table summarizes the reported inhibitory concentrations of GSK-7975A on CRAC channels in various experimental systems.

Parameter	Cell Type	Method	Value	Reference
IC₅₀	Murine pancreatic acinar cells	Fura-2 AM	~3.4 µmol/L	[6]
IC₅₀	HEK293 cells (expressing Orai1/STIM1)	Electrophysiology	~4 µM	[7]
IC₅₀	RBL cells	Fura-4 AM	0.8 ± 0.1 µM	[7]
Effective Concentration	Human pancreatic acinar cells	Fura-2 AM	10–50 µmol/L	[6]
Effective Concentration	Mouse aortic segments	Isometric Contraction	1 µM	[2]

Experimental Protocols

Materials and Reagents

• Cells: Adherent mammalian cell line of interest (e.g., HEK293, HeLa, pancreatic acinar cells).

• Culture Medium: Appropriate complete growth medium for the chosen cell line.

• Fura-2 AM: (e.g., Thermo Fisher Scientific, F1221).

• GSK-7975A: (e.g., MedchemExpress, HY-12507).

• Pluronic F-127: (e.g., Thermo Fisher Scientific, P3000MP).

• Probenecid (B1678239): (optional, aids in dye retention).

• Dimethyl sulfoxide (B87167) (DMSO): Anhydrous, cell culture grade.

• HEPES-Buffered Saline (HBS): (pH 7.2–7.4).

• Thapsigargin (B1683126) (or other SOCE activator): To induce ER Ca²⁺ store depletion.

• Ionomycin (B1663694): For determining maximum fluorescence ratio (Rₘₐₓ).

• EGTA: For determining minimum fluorescence ratio (Rₘᵢₙ).

• Black-walled, clear-bottom 96-well microplates.

Stock Solution Preparation

• Fura-2 AM Stock (1 mM): Dissolve 50 µg of Fura-2 AM in 50 µL of high-quality DMSO. Store at -20°C, protected from light and moisture.

• GSK-7975A Stock (10 mM): Dissolve GSK-7975A in DMSO to a final concentration of 10 mM. Store at -20°C.

• Pluronic F-127 (20% w/v): Dissolve 200 mg of Pluronic F-127 in 1 mL of DMSO. Store at room temperature.

• Probenecid (250 mM): Prepare in an appropriate buffer or DMSO.

Experimental Workflow

The following diagram outlines the key steps in the Fura-2 AM calcium imaging assay with GSK-7975A.

Caption: Fura-2 AM assay workflow with GSK-7975A.

Detailed Protocol

1. Cell Seeding:

• Seed cells in a black-walled, clear-bottom 96-well plate at a density that will result in an 80-90% confluent monolayer on the day of the experiment.[3]

• Incubate overnight at 37°C in a 5% CO₂ incubator.

2. Fura-2 AM Loading:

• Prepare the Fura-2 AM loading buffer. For each well, you will need approximately 100 µL. A typical loading buffer consists of:

  • HBS or desired assay buffer.

  • 2-5 µM Fura-2 AM.

  • 0.02% Pluronic F-127 (to aid in dye solubilization).

  • 2.5 mM Probenecid (optional, to prevent dye extrusion).[3]

• Aspirate the culture medium from the wells and wash once with HBS.

• Add 100 µL of the Fura-2 AM loading solution to each well.

• Incubate for 30-60 minutes at room temperature or 37°C in the dark.[3][8][9] The optimal loading time and temperature should be determined empirically for each cell type.[3]

3. De-esterification:

• After loading, wash the cells twice with HBS to remove extracellular Fura-2 AM.[3]

• Add 100 µL of HBS (containing 2.5 mM probenecid if used during loading) to each well.

• Incubate for an additional 20-30 minutes at room temperature to allow for complete de-esterification of the dye by intracellular esterases.[3][9]

4. GSK-7975A Incubation:

• Prepare working concentrations of GSK-7975A in HBS from the stock solution. It is recommended to test a range of concentrations (e.g., 1-50 µM) to determine the IC₅₀ in your specific cell system.[6]

• Aspirate the buffer from the wells and add the GSK-7975A solutions. Include a vehicle control (DMSO) group.

• Incubate for 10-30 minutes prior to initiating the fluorescence measurements.

5. Calcium Imaging:

• Place the plate in a fluorescence microplate reader or on a fluorescence microscope equipped for ratiometric imaging.

• Set the instrument to measure fluorescence emission at ~510 nm with alternating excitation at 340 nm and 380 nm.[3][8]

• Baseline Measurement: Record the baseline fluorescence ratio (F340/F380) for a period of time (e.g., 1-2 minutes) to establish a stable baseline before stimulation.

• SOCE Activation: To induce SOCE, add a stimulus such as thapsigargin (e.g., 1-2 µM final concentration) to deplete ER Ca²⁺ stores in a Ca²⁺-free buffer, followed by the re-addition of extracellular Ca²⁺. Alternatively, for cells in a Ca²⁺-containing buffer, a direct agonist can be used.

• Post-Stimulation Measurement: Continue recording the fluorescence ratio for several minutes to capture the rise and plateau of the intracellular Ca²⁺ concentration.

Data Analysis

• Calculate the Ratio: For each time point, calculate the ratio of the fluorescence intensity at 340 nm excitation to the intensity at 380 nm excitation (Ratio = F340 / F380).

• Normalization: Normalize the ratio data to the baseline to represent the fold change in intracellular Ca²⁺.

• Quantification: The change in intracellular Ca²⁺ can be quantified by measuring the peak amplitude of the response or the area under the curve.

• Dose-Response Curve: To determine the IC₅₀ of GSK-7975A, plot the percentage inhibition of the Ca²⁺ response against the log of the GSK-7975A concentration and fit the data to a four-parameter logistic equation.

The intracellular free Ca²⁺ concentration can be calculated using the Grynkiewicz equation:

[Ca²⁺]ᵢ = Kₔ * [(R - Rₘᵢₙ) / (Rₘₐₓ - R)] * (F³⁸⁰ₘₐₓ / F³⁸⁰ₘᵢₙ)

Where:

• Kₔ is the dissociation constant of Fura-2 (~224 nM).

• R is the measured 340/380 nm ratio.[9]

• Rₘᵢₙ and Rₘₐₓ are the ratios in the absence of Ca²⁺ and at saturating Ca²⁺ levels, respectively.[9] These can be determined by treating cells with a Ca²⁺ ionophore like ionomycin in the presence of EGTA (for Rₘᵢₙ) or high extracellular Ca²⁺ (for Rₘₐₓ).[9]

• F³⁸⁰ₘₐₓ and F³⁸⁰ₘᵢₙ are the fluorescence intensities at 380 nm excitation under Ca²⁺-free and Ca²⁺-saturating conditions, respectively.[9]

Troubleshooting

• Low Fura-2 Signal:

  • Increase Fura-2 AM concentration or loading time.

  • Ensure Pluronic F-127 is used to aid dye solubilization.

  • Check cell viability.

• High Background Fluorescence:

  • Ensure thorough washing after loading to remove extracellular dye.

  • Use phenol (B47542) red-free medium during the assay.

• Uneven Dye Loading:

  • Ensure a homogenous cell monolayer.

  • Optimize loading conditions (time, temperature, concentration).

• GSK-7975A Ineffectiveness:

  • Verify the concentration and integrity of the compound.

  • The target CRAC channels may not be the primary route of Ca²⁺ entry in the chosen cell type or under the specific stimulation conditions.

By following these detailed protocols and application notes, researchers can effectively utilize GSK-7975A as a pharmacological tool to investigate the role of CRAC channels and SOCE in their biological system of interest using Fura-2 AM-based calcium imaging.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ionbiosciences.com [ionbiosciences.com]
• 5. Understanding Fura 2-AM: A Powerful Tool for Calcium Imaging - Amerigo Scientific [amerigoscientific.com]
• 6. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hellobio.com [hellobio.com]
• 9. moodle2.units.it [moodle2.units.it]

Dosing Considerations for GSK-7975A in Animal Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-7975A is a potent and selective inhibitor of Ca2+ release-activated Ca2+ (CRAC) channels, which are crucial for calcium signaling in various cell types, including immune cells.[1][2] By blocking ORAI1, the pore-forming subunit of the CRAC channel, GSK-7975A effectively modulates downstream signaling pathways that are dependent on store-operated calcium entry (SOCE). This mechanism of action makes GSK-7975A a valuable tool for investigating the role of CRAC channels in various physiological and pathological processes, particularly in inflammatory and autoimmune diseases.

These application notes provide a summary of the available preclinical data on GSK-7975A, with a focus on dosing considerations for in vivo animal studies. Due to the limited publicly available data on the pharmacokinetics and toxicology of this compound, the following information should be considered as a starting point for experimental design, and further dose-ranging and toxicity studies are highly recommended.

Mechanism of Action: CRAC Channel Inhibition

GSK-7975A inhibits CRAC channels by acting as an allosteric blocker of the Orai pore.[3] This inhibition is dependent on the geometry of the channel's selectivity filter.[3] The process begins with the depletion of calcium from the endoplasmic reticulum (ER), which is sensed by the stromal interaction molecule 1 (STIM1). STIM1 then translocates to the plasma membrane where it interacts with and activates ORAI1 channels, leading to an influx of extracellular calcium. GSK-7975A blocks this influx, thereby inhibiting downstream signaling events such as the activation of calcineurin and the nuclear factor of activated T-cells (NFAT), which are critical for the production of pro-inflammatory cytokines in immune cells.

Caption: Mechanism of Action of GSK-7975A.

In Vitro Activity

GSK-7975A has demonstrated potent inhibitory activity against CRAC channels in various cell types. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Cell Type	Assay	IC50 (µM)	Reference
HEK293 cells (expressing Orai1/STIM1)	Electrophysiology	~4.1	[4]
HEK293 cells (expressing Orai3/STIM1)	Electrophysiology	~3.8	[4]
Rat Basophilic Leukemia (RBL-2H3) cells	Thapsigargin-induced Ca2+ entry	~0.8	[4]

In Vivo Dosing Information: Mouse Models of Acute Pancreatitis

The most detailed in vivo dosing information for GSK-7975A comes from studies in mouse models of acute pancreatitis.[5] Due to the modest aqueous solubility of GSK-7975A, a phosphate (B84403) prodrug, GSK-6288B, was utilized for in vivo administration. GSK-6288B is rapidly cleaved in vivo to release the active compound, GSK-7975A.

Animal Model	Dosing Regimen (GSK-6288B)	Administration Route	Steady-State Concentration of GSK-7975A (Blood)	Steady-State Concentration of GSK-7975A (Pancreas)	Reference
C57BL/6J Mice (Acute Pancreatitis)	28 mg/kg/h	Subcutaneous osmotic minipump	~4.3 µM	~8.9 µM	[5]
C57BL/6J Mice (Acute Pancreatitis)	110 mg/kg/h	Subcutaneous osmotic minipump	~13.3 µM	~49.3 µM	[5]

Note: In these studies, blood and pancreatic levels of GSK-7975A reached a steady state within 4 hours of minipump implantation.[5]

Experimental Protocols

Preparation of GSK-6288B for Subcutaneous Osmotic Minipump Administration (Hypothetical Protocol)

Disclaimer: The following protocol is a hypothetical representation based on standard laboratory practices for preparing a prodrug formulation for subcutaneous delivery in mice. A specific, validated protocol for GSK-6288B is not publicly available. Researchers should conduct their own formulation development and stability testing.

Materials:

• GSK-6288B (phosphate prodrug of GSK-7975A)

• Sterile vehicle (e.g., saline, phosphate-buffered saline (PBS), or a solution containing a solubilizing agent like cyclodextrin, as determined by formulation development studies)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Sterile filters (0.22 µm)

• Osmotic minipumps (e.g., ALZET®)

• Filling tubes for minipumps

Procedure:

• Calculate the required amount of GSK-6288B: Based on the desired dose, the pumping rate, and the duration of the study, calculate the total amount of GSK-6288B needed per minipump.

• Dissolve GSK-6288B in the vehicle: In a sterile microcentrifuge tube, add the calculated amount of GSK-6288B to the appropriate volume of the sterile vehicle.

• Ensure complete dissolution: Vortex the solution thoroughly. If necessary, use a sonicator to aid dissolution. The final solution should be clear and free of particulates.

• Sterile filter the solution: To ensure sterility, filter the solution through a 0.22 µm sterile filter into a new sterile tube.

• Fill the osmotic minipumps: Following the manufacturer's instructions, use a filling tube to load the sterile GSK-6288B solution into the osmotic minipumps.

• Prime the minipumps: Before implantation, prime the pumps by incubating them in sterile saline at 37°C for the time specified by the manufacturer. This ensures that the pumping begins immediately upon implantation.

• Surgical implantation: Surgically implant the primed osmotic minipumps subcutaneously on the back of the anesthetized mice, following institutionally approved animal care and use protocols.

Caption: Experimental Workflow for In Vivo Dosing.

Pharmacokinetic Analysis Protocol

The following is a general protocol for sample collection and analysis to determine the concentration of GSK-7975A in biological matrices.

Materials:

• Heparinized tubes for blood collection

• Centrifuge

• Protein precipitation solution (e.g., acetonitrile (B52724) with an internal standard)

• Homogenizer for tissue samples

• Liquid chromatography-mass spectrometry (LC-MS/MS) system

Procedure:

• Sample Collection:

  • Blood: Collect blood samples at predetermined time points into heparinized tubes.[5] Centrifuge to separate plasma.

  • Tissues: At the end of the study, euthanize the animals and perfuse with saline to remove blood from the tissues. Harvest the tissues of interest (e.g., pancreas), weigh them, and homogenize them in a suitable buffer.[5]

• Sample Preparation:

  • To a known volume of plasma or tissue homogenate, add a protein precipitation solution.[5]

  • Vortex vigorously and then centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen. . Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of GSK-7975A.

  • Analyze the prepared samples to determine the concentration of GSK-7975A.

Important Considerations and Limitations

• Toxicology Data: There is no publicly available data on the toxicology or safety pharmacology of GSK-7975A. It is imperative for researchers to conduct their own toxicity studies to determine the No-Observed-Adverse-Effect Level (NOAEL) and to identify potential target organs of toxicity before proceeding with efficacy studies.

• Pharmacokinetic Data: Comprehensive pharmacokinetic data (e.g., Cmax, Tmax, half-life, AUC) for GSK-7975A in various animal species is not available in the public domain. The provided steady-state concentrations are specific to a particular mouse model and administration method. Pharmacokinetic studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) profile of the compound and to establish appropriate dosing regimens for different experimental contexts.

• Formulation: The use of a prodrug (GSK-6288B) in the cited studies highlights the potential solubility challenges with GSK-7975A. Researchers should invest in proper formulation development to ensure consistent and reliable delivery of the compound in their in vivo models.

• Species Differences: The provided data is from mouse studies. Dosing considerations may vary significantly across different animal species.

Conclusion

GSK-7975A is a valuable research tool for studying CRAC channel function. The available in vivo data from mouse models of acute pancreatitis provides a starting point for dose selection. However, the lack of comprehensive public data on the pharmacokinetics and toxicology of GSK-7975A necessitates that researchers conduct thorough preliminary studies to establish safe and effective dosing regimens for their specific animal models and experimental goals. Collaboration with a pharmacokinetics and toxicology core facility is highly recommended.

References

• 1. GSK-7975-A - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. biorxiv.org [biorxiv.org]
• 4. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for GSK-7975A Use in HEK293 Cells for CRAC Channel Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing GSK-7975A, a potent and selective inhibitor of Calcium Release-Activated Calcium (CRAC) channels, in HEK293 cells. This document outlines the mechanism of action, provides detailed experimental protocols for studying CRAC channel activity, and presents key quantitative data for experimental design.

Introduction

Calcium Release-Activated Calcium (CRAC) channels are highly calcium-selective ion channels crucial for store-operated calcium entry (SOCE) in numerous cell types, including HEK293 cells. The primary components of CRAC channels are the stromal interaction molecule (STIM1), an endoplasmic reticulum (ER) Ca2+ sensor, and Orai1, the pore-forming subunit in the plasma membrane. Depletion of ER Ca2+ stores triggers STIM1 oligomerization and translocation to ER-plasma membrane junctions, where it directly interacts with and activates Orai1 channels, leading to a sustained influx of Ca2+. This signaling pathway is integral to a variety of cellular processes, making CRAC channels an important therapeutic target. GSK-7975A is a small molecule inhibitor that effectively blocks CRAC channels.

Mechanism of Action of GSK-7975A

GSK-7975A acts as a potent blocker of CRAC channels.[1][2] Studies have shown that it inhibits both Orai1- and Orai3-mediated currents.[2][3][4] The inhibitory action of GSK-7975A occurs downstream of STIM1 oligomerization and the STIM1-Orai1 interaction.[2][3][4][5] Evidence suggests that GSK-7975A may act via an allosteric effect on the Orai pore's selectivity filter, rather than by directly competing with Ca2+ ions.[3][4][5] This is supported by the observation that its inhibitory effect is reduced in Orai1 pore mutants with altered Ca2+ selectivity.[3][4][5]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for GSK-7975A in HEK293 cells expressing STIM1 and Orai proteins.

Parameter	Value	Cell Type	Target	Experimental Condition	Reference
IC50	~4 µM	HEK293 cells	STIM1-mediated Orai1 currents	Whole-cell patch clamp	[2][3][4]
IC50	~4 µM	HEK293 cells	STIM1-mediated Orai3 currents	Whole-cell patch clamp	[2][3][4]
IC50	3.4 µM	Mouse pancreatic acinar cells	Store-operated Ca2+ entry	Calcium imaging	[6]
Effective Concentration	3 µM	Human lung mast cells	Reduced Ca2+ influx and mediator release	-	[3]
Effective Concentration	10 µM	HEK293 cells	Substantial inhibition of endogenous SOCE	Pre-incubation	[3]
Inhibition	>90%	Mouse and human pancreatic acinar cells	Toxin-induced ORAI1 activation	-	[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the CRAC channel signaling pathway and a typical experimental workflow for studying its inhibition by GSK-7975A.

Caption: CRAC Channel Signaling and GSK-7975A Inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Store-operated CRAC channel inhibitors: opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ca2+ release-activated Ca2+ channel blockade as a potential tool in antipancreatitis therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Studying Isometric Contraction of Mouse Aorta with GSK-7975A

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for investigating the effects of GSK-7975A, a potent Ca2+ release-activated Ca2+ (CRAC) channel inhibitor, on the isometric contraction of isolated mouse aorta. This document outlines the necessary protocols, data presentation formats, and key signaling pathways involved, enabling researchers to effectively utilize GSK-7975A as a tool to probe vascular smooth muscle physiology and pathophysiology.

Introduction

GSK-7975A is a selective inhibitor of store-operated Ca2+ entry (SOCE) mediated by STIM1-activated ORAI channels (CRAC channels)[1][2]. In vascular smooth muscle cells, calcium (Ca2+) influx is a critical determinant of contractility. While voltage-gated Ca2+ channels play a significant role, non-selective cation channels, including members of the Transient Receptor Potential Canonical (TRPC) family, also contribute to agonist-induced vasoconstriction[3][4][5]. GSK-7975A provides a valuable pharmacological tool to dissect the contribution of CRAC channels to aortic contraction.

Studies have shown that GSK-7975A can inhibit the contractility of mouse aortic segments, with its affinity varying depending on the pathway of Ca2+ influx activation[1][2]. It has been observed to have a more pronounced effect on contractions elicited by Ca2+ influx through non-selective cation channels compared to those induced by depolarization with high extracellular potassium (K+)[1][2]. GSK-7975A does not affect phenylephrine-induced phasic contractions mediated by IP3, nor does it impact the refilling of sarcoplasmic reticulum Ca2+ stores[1][2].

Data Presentation

Table 1: Inhibitory Effects of GSK-7975A on Agonist-Induced Aortic Contraction

Agonist	GSK-7975A Concentration (µM)	Inhibition of Maximal Contraction (%)	IC50 (µM)	Reference
Phenylephrine (B352888) (1 µM)	10	Significant attenuation	~4	[6]
High K+ (60 mM)	10	Lower affinity of inhibition	>10	[1][2]

Note: The IC50 value for phenylephrine-induced contraction is an approximation based on reported data for Orai1/3 currents and may vary depending on experimental conditions. The inhibitory effect on high K+-induced contraction is notably less potent.

Experimental Protocols

Protocol 1: Preparation of Mouse Aortic Rings for Isometric Tension Measurement

This protocol is adapted from established methodologies for studying vascular reactivity in isolated mouse aorta[7][8][9][10][11].

Materials and Reagents:

• Male C57BL/6 mice (8-12 weeks old)

• Krebs-Ringer Bicarbonate Buffer (composition in mM: 118.3 NaCl, 4.7 KCl, 2.5 CaCl2, 1.2 MgSO4, 1.2 KH2PO4, 25 NaHCO3, 11.1 glucose)

• Phenylephrine (PE)

• Potassium Chloride (KCl)

• GSK-7975A

• Dimethyl sulfoxide (B87167) (DMSO) for dissolving GSK-7975A

• Carbogen (B8564812) gas (95% O2, 5% CO2)

• Dissection microscope

• Fine surgical instruments (forceps, scissors)

• Isometric wire myograph system (e.g., DMT, Radnoti)[7][8]

• Data acquisition system (e.g., PowerLab)[8]

• Tungsten wires (40 µm diameter)

Procedure:

• Euthanasia and Aorta Dissection: Euthanize the mouse using an approved method. Make a midline abdominal incision and extend it to the thorax to expose the thoracic aorta. Carefully dissect the thoracic aorta from the surrounding connective and adipose tissue and place it in ice-cold Krebs-Ringer buffer.

• Aortic Ring Preparation: Under a dissection microscope, remove any remaining connective tissue. Cut the aorta into 2 mm rings[9]. Take care to not stretch or damage the vessel.

• Mounting the Aortic Rings: Mount each aortic ring on two tungsten wires in the organ bath chambers of the isometric myograph system. One wire is connected to a force transducer, and the other is attached to a micrometer for adjusting tension[7][8].

• Equilibration: Equilibrate the aortic rings in the organ bath containing Krebs-Ringer buffer, maintained at 37°C and continuously bubbled with carbogen gas. Allow the rings to equilibrate for at least 60 minutes, replacing the buffer every 15-20 minutes.

• Optimal Passive Tension Determination: Gradually stretch the aortic rings to their optimal passive tension. This is typically determined by repeatedly stimulating the rings with a high K+ solution (e.g., 60 mM KCl) at increasing passive tensions until a maximal contractile response is achieved. For mouse aorta, an optimal preload is often in the range of 16-20 mN[9].

• Viability Check: After setting the optimal passive tension, challenge the rings with a submaximal concentration of phenylephrine (e.g., 1 µM) to ensure their viability and contractile capacity. Wash the rings and allow them to return to baseline tension.

Protocol 2: Investigating the Effect of GSK-7975A on Aortic Contraction

Procedure:

• Baseline Recording: Record a stable baseline tension for at least 20 minutes.

• Pre-incubation with GSK-7975A: Add GSK-7975A (or vehicle control, DMSO) to the organ bath at the desired final concentration. The final concentration of DMSO should not exceed 0.1%. Incubate the aortic rings with GSK-7975A for 20-30 minutes.

• Agonist-Induced Contraction:

  • Phenylephrine-Induced Contraction: Generate a cumulative concentration-response curve to phenylephrine (e.g., 1 nM to 10 µM) in the presence and absence of GSK-7975A. This will assess the effect of GSK-7975A on receptor-operated Ca2+ entry.

  • High K+-Induced Contraction: Induce contraction with a high K+ solution (e.g., 60 mM KCl) in the presence and absence of GSK-7975A. This will evaluate the effect on depolarization-induced Ca2+ influx through voltage-gated Ca2+ channels.

• Data Analysis: Measure the maximal contraction induced by each agonist. Express the contraction as a percentage of the maximal response to high K+ or as absolute force (mN). Calculate the IC50 of GSK-7975A for the inhibition of agonist-induced contractions.

Signaling Pathways and Experimental Workflow

Signaling Pathway of Vascular Smooth Muscle Contraction and Inhibition by GSK-7975A

Caption: Signaling pathways in vascular smooth muscle cell contraction.

Experimental Workflow for Studying GSK-7975A Effects

Caption: Experimental workflow for isometric contraction studies.

References

• 1. researchgate.net [researchgate.net]
• 2. GSK-7975A, an inhibitor of Ca2+ release-activated calcium channels, depresses isometric contraction of mouse aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. article.imrpress.com [article.imrpress.com]
• 4. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 5. Increased vascular smooth muscle contractility in TRPC6-/- mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ovid.com [ovid.com]
• 8. researchgate.net [researchgate.net]
• 9. Isometric Stretch Alters Vascular Reactivity of Mouse Aortic Segments - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Simple Method for Normalization of Aortic Contractility - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Measurement of Endothelium-Dependent Vasorelaxation in the Mouse Thoracic Aorta Using Tensometric Small Volume Chamber Myography [jove.com]

Technical Notes & Optimization

GSK-7975A solubility and preparation of stock solutions

This guide provides researchers, scientists, and drug development professionals with technical information and troubleshooting advice for handling GSK-7975A, a potent inhibitor of CRAC (Calcium Release-Activated Calcium) channels.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving GSK-7975A?

For in vitro studies, Dimethyl Sulfoxide (DMSO) is the recommended solvent. GSK-7975A is highly soluble in DMSO. It is crucial to use a new, anhydrous grade of DMSO, as hygroscopic (water-absorbing) DMSO can significantly reduce the solubility of the compound[1].

Q2: What is the solubility of GSK-7975A in common solvents?

The solubility of GSK-7975A in various solvents is summarized below. For aqueous solutions for in vivo use, co-solvents are required.

Solvent/Vehicle System	Solubility	Use Case
DMSO	≥ 90 mg/mL (226.53 mM)	In Vitro Stock
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (6.29 mM)	In Vivo Formulation
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (6.29 mM)	In Vivo Formulation
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (6.29 mM)	In Vivo Formulation

Q3: How should I prepare a stock solution of GSK-7975A?

A detailed protocol for preparing a stock solution is provided in the "Experimental Protocols" section below. Generally, a stock solution of 10 mM in DMSO is standard for many laboratory applications[2].

Q4: How should I store the solid compound and my stock solutions?

Proper storage is critical to maintain the stability and activity of GSK-7975A.

Form	Storage Temperature	Shelf Life
Solid Powder	-20°C	3 years
4°C	2 years
Stock Solution in Solvent	-80°C	2 years
-20°C	1 year[1] (or up to 3 months[3])

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes before freezing[1][3].

Troubleshooting Guide

Problem: The compound won't dissolve completely or has precipitated out of solution.

• Solution 1: Use Fresh Solvent. DMSO is hygroscopic and readily absorbs moisture from the air. The presence of water can significantly decrease the solubility of GSK-7975A. Always use a newly opened bottle of anhydrous, high-purity DMSO for preparing your stock solution[1].

• Solution 2: Gentle Warming and Sonication. If you observe precipitation or cloudiness, you can gently warm the solution (e.g., in a 37°C water bath) and/or use a sonicator bath to aid dissolution[1]. Be cautious with heating to avoid compound degradation.

• Solution 3: Check Concentration. Ensure you are not attempting to prepare a solution that exceeds the maximum solubility of the compound in your chosen solvent system.

Problem: I am seeing unexpected or inconsistent results in my cell-based assays.

• Solution 1: Verify Final Solvent Concentration. High concentrations of solvents like DMSO can have cytotoxic or off-target effects in cell cultures[4]. Ensure the final concentration of DMSO in your culture medium is consistent across all experiments and below a level that affects your specific cell type (typically ≤ 0.5%).

• Solution 2: Prepare Fresh Working Solutions. For in vivo experiments, it is recommended to prepare the working solution fresh on the day of use. For in vitro assays, prepare working dilutions fresh from a frozen stock aliquot for each experiment to ensure consistency.

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of GSK-7975A (Molecular Weight: 397.31 g/mol )[5].

Materials:

• GSK-7975A solid powder

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes

Procedure:

• Weigh the Compound: Accurately weigh out a specific mass of GSK-7975A powder. For example, to prepare 1 mL of a 10 mM solution, you would need 3.97 mg.

• Add Solvent: Add the calculated volume of DMSO to the vial containing the GSK-7975A powder. The table below provides volumes for common stock concentrations.

• Dissolve: Vortex or gently mix the solution until the powder is completely dissolved. If needed, use gentle warming or sonication as described in the troubleshooting section.

• Aliquot and Store: Once fully dissolved, dispense the stock solution into single-use aliquots in sterile tubes. Store the aliquots at -20°C or -80°C as recommended[1][3].

Stock Solution Preparation Table (for M.W. = 397.31 g/mol ):

Desired Concentration	Mass of GSK-7975A	Volume of DMSO to Add
10 mM	1 mg	0.2517 mL
5 mM	1 mg	0.5034 mL
1 mM	1 mg	2.5170 mL

Visualized Workflows and Pathways

Store-Operated Calcium Entry (SOCE) Pathway

GSK-7975A is an inhibitor of the CRAC channel, which is a key component of the Store-Operated Calcium Entry (SOCE) pathway. This pathway is initiated by the depletion of calcium from the endoplasmic reticulum (ER).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medkoo.com [medkoo.com]

Technical Support Center: Optimizing GSK-7975A for Cell-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the working concentration of GSK-7975A for cell-based assays. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is GSK-7975A and what is its mechanism of action?

GSK-7975A is a potent, orally available small molecule inhibitor of Ca2+ release-activated calcium (CRAC) channels.[1] Its primary mechanism of action is the blockade of ORAI1 and ORAI3, the pore-forming subunits of the CRAC channel.[2][3] This inhibition prevents store-operated calcium entry (SOCE) into the cell, a critical process for various cellular functions, including T-cell activation and mast cell degranulation.[1] GSK-7975A is thought to act as an allosteric blocker of the Orai pore and does not appear to interfere with the interaction between STIM1 (the calcium sensor in the endoplasmic reticulum) and Orai channels.[4][5]

Q2: What is the recommended starting concentration for GSK-7975A in cell-based assays?

The optimal concentration of GSK-7975A is highly dependent on the cell type and the specific assay being performed. However, based on published data, a concentration range of 0.1 µM to 10 µM is a reasonable starting point for most experiments. For instance, the IC50 for Orai1 and Orai3 currents in HEK293 cells is approximately 4 µM.[3][4] In RBL mast cells, the IC50 for inhibiting thapsigargin-induced calcium entry is around 0.8 µM, with 3 µM GSK-7975A reducing the release of inflammatory mediators by up to 50%.[1][4]

Q3: How should I prepare and store GSK-7975A stock solutions?

GSK-7975A has modest aqueous solubility.[6] It is recommended to prepare a concentrated stock solution in a non-aqueous solvent like dimethyl sulfoxide (B87167) (DMSO). For long-term storage, aliquoted stock solutions should be kept at -20°C for up to one year or -80°C for up to two years.[1] When preparing working solutions, it is advisable to make fresh dilutions in your cell culture medium for each experiment to ensure stability and minimize precipitation.

Q4: What are the known off-target effects of GSK-7975A?

While GSK-7975A is a selective CRAC channel inhibitor, it has been shown to potently inhibit TRPV6 channels.[3] Researchers should consider this potential off-target effect when interpreting data, especially in cell types known to express TRPV6. Additionally, the inhibitory action of GSK-7975A can be influenced by the pore geometry of the Orai channel; for example, the Orai1 E106D pore mutant exhibits reduced sensitivity to the compound.[4]

Q5: Is GSK-7975A stable in cell culture media?

The stability of small molecules like GSK-7975A in cell culture media at 37°C can vary depending on the media composition and incubation time.[7] It is best practice to prepare fresh working solutions from a frozen DMSO stock for each experiment. If long-term incubations are necessary, it is advisable to perform a stability study under your specific experimental conditions to ensure the compound's integrity over the course of the assay.[7]

Troubleshooting Guide

Problem: I am not observing any inhibition of my target pathway.

• Possible Cause 1: Suboptimal Concentration. The concentration of GSK-7975A may be too low for your specific cell type or assay conditions.

  • Solution: Perform a dose-response experiment to determine the optimal inhibitory concentration. We recommend testing a range from 0.1 µM to 100 µM.[4]

• Possible Cause 2: Compound Instability or Precipitation. GSK-7975A may have degraded or precipitated out of solution.

  • Solution: Prepare fresh working solutions for each experiment. When diluting the DMSO stock in aqueous media, ensure thorough mixing and visually inspect for any signs of precipitation.

• Possible Cause 3: Insensitive Orai Channel Splice Variant or Mutant. Your cell model may express an Orai variant with reduced sensitivity to GSK-7975A.[4]

  • Solution: If possible, confirm the expression of GSK-7975A-sensitive Orai channels (e.g., wild-type Orai1 or Orai3) in your cells.

Problem: I am observing high variability between my replicates.

• Possible Cause 1: Uneven Cell Plating. Inconsistent cell numbers across wells can lead to variable results.

  • Solution: Ensure a homogenous single-cell suspension before plating and use appropriate techniques to avoid edge effects in multi-well plates.[8][9]

• Possible Cause 2: Inconsistent Compound Concentration. Inaccurate pipetting or incomplete mixing can lead to variations in the final compound concentration.

  • Solution: Calibrate your pipettes regularly and ensure thorough mixing of the compound in the assay plate.

• Possible Cause 3: Cell Health Issues. Unhealthy or stressed cells may respond inconsistently to treatment.

  • Solution: Monitor cell morphology and viability throughout the experiment. Ensure cells are in the logarithmic growth phase and not overly confluent.[9]

Problem: I am seeing significant cytotoxicity in my cell model.

• Possible Cause 1: High Concentration of GSK-7975A. The concentration used may be toxic to your specific cell line.

  • Solution: Perform a cytotoxicity assay (e.g., MTT or LDH assay) in parallel with your functional assay to determine the non-toxic concentration range of GSK-7975A for your cells.

• Possible Cause 2: High DMSO Concentration. The final concentration of the vehicle (DMSO) may be causing cellular stress or death.

  • Solution: Ensure the final DMSO concentration in your assay is low (typically ≤ 0.1%) and include a vehicle-only control in your experiments.

Data Presentation

Table 1: Reported IC50 Values and Effective Concentrations of GSK-7975A

Cell Type	Assay	Parameter Measured	IC50 / Effective Concentration
HEK293	Electrophysiology	Orai1 Currents	~4.1 µM
HEK293	Electrophysiology	Orai3 Currents	~3.8 µM
RBL Mast Cells	Calcium Influx Assay	Thapsigargin-induced Ca2+ entry	~0.8 µM
Human Lung Mast Cells	Mediator Release Assay	Histamine, LTC4, Cytokine Release	3 µM (up to 50% inhibition)
Pancreatic Acinar Cells	Calcium Influx Assay	Toxin-induced Ca2+ influx	>90% inhibition at tested concentrations

Data compiled from multiple sources.[1][3][4]

Experimental Protocols

Protocol: Determining the Optimal Working Concentration of GSK-7975A using a Fluorescent Calcium Influx Assay

This protocol provides a general framework for a dose-response experiment. It should be adapted based on the specific cell type and available equipment.

• Cell Plating:

  • Seed your cells in a 96-well, black-walled, clear-bottom plate at a density optimized for your cell line.

  • Allow cells to adhere and grow overnight under standard culture conditions.

• Fluorescent Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

  • Remove the culture medium from the wells and add the loading buffer.

  • Incubate the plate at 37°C for 30-60 minutes in the dark.

  • Wash the cells gently with an appropriate assay buffer to remove excess dye.

• Compound Incubation:

  • Prepare a series of dilutions of GSK-7975A in the assay buffer. A typical concentration range to test would be 0.01, 0.1, 1, 10, and 100 µM. Include a vehicle-only control (e.g., 0.1% DMSO).

  • Add the GSK-7975A dilutions to the respective wells and incubate for a predetermined time (e.g., 15-30 minutes) at room temperature or 37°C.

• Initiation of Calcium Influx:

  • To induce store-operated calcium entry, add an agent that depletes endoplasmic reticulum calcium stores, such as thapsigargin (B1683126) (e.g., 1 µM final concentration).

  • Alternatively, a specific agonist for a receptor that triggers calcium release can be used.

• Data Acquisition:

  • Immediately begin measuring fluorescence intensity using a fluorescence plate reader.

  • Collect data at regular intervals (e.g., every 5-10 seconds) for a sufficient duration to capture the peak calcium response and its subsequent decay.

• Data Analysis:

  • For each well, calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence.

  • Normalize the data to the vehicle-only control.

  • Plot the normalized response against the logarithm of the GSK-7975A concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Mandatory Visualizations

Caption: GSK-7975A inhibits the ORAI channel, blocking calcium influx.

Caption: Workflow for optimizing GSK-7975A working concentration.

Caption: Troubleshooting guide for common GSK-7975A assay issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GSK-7975A, an inhibitor of Ca2+ release-activated calcium channels, depresses isometric contraction of mouse aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. m.youtube.com [m.youtube.com]
• 9. marinbio.com [marinbio.com]

Technical Support Center: GSK-7975A and Ion Channel Interactions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the potential off-target effects of GSK-7975A on various ion channels. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist in your investigations.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing incomplete inhibition of store-operated calcium entry (SOCE) in our cell line with GSK-7975A. What could be the reason?

A1: Several factors could contribute to incomplete inhibition:

• Orai Subunit Composition: GSK-7975A exhibits differential inhibitory effects on Orai isoforms. While it potently inhibits ORAI1 and ORAI2, it is less effective against ORAI3-containing channels.[1] Your cell line may express a significant population of ORAI3 homomers or ORAI1/3 heteromers. Consider identifying the specific Orai subunits expressed in your cells using qPCR or Western blotting.

• Compound Concentration and Incubation Time: Ensure you are using an appropriate concentration and pre-incubation time. For endogenous CRAC channels in RBL mast cells, the IC50 is approximately 0.8 µM, while for heterologously expressed Orai1/STIM1, the IC50 is around 4 µM.[2][3] A 30-minute pre-incubation is often cited.[2]

• Activation Method: The method of channel activation can influence inhibitor sensitivity. For instance, Orai3 currents activated by 2-APB are approximately 10-fold less sensitive to GSK-7975A compared to store-depletion activated channels.[2]

Q2: Our patch-clamp electrophysiology results show inhibition of a non-CRAC calcium channel. Is this a known off-target effect?

A2: Yes, GSK-7975A has documented off-target effects on other calcium-selective channels. Notably:

• L-type Voltage-Gated Calcium Channels (CaV1.2): GSK-7975A has been shown to inhibit L-type calcium channels with an IC50 of approximately 8 µM.[2]

• TRPV6 Channels: GSK-7975A is a potent inhibitor of TRPV6 channels.[3][4] At a concentration of 10 µM, it can completely block rat TRPV6 channel currents.[2]

If you suspect off-target effects, it is crucial to perform control experiments using specific blockers for the suspected channel to confirm the observation.

Q3: Does GSK-7975A interfere with the STIM1-Orai1 signaling cascade upstream of channel gating?

A3: Current evidence suggests that GSK-7975A acts directly on the Orai channel pore or has an allosteric effect on the channel's selectivity filter.[2][3] It does not appear to affect the upstream processes of STIM1 oligomerization or the direct interaction and coupling between STIM1 and Orai1.[2][3]

Q4: We are seeing variability in our results between different mouse models. Is this expected?

A4: Yes, the effects of GSK-7975A can be tissue- and model-dependent. For example, in mouse models of acute pancreatitis, the efficacy of GSK-7975A in reducing certain inflammatory markers was dose-dependent and varied between pancreatic and lung tissue.[5] This is likely due to differences in the underlying pathophysiology and the specific ion channels involved in each model.

Summary of GSK-7975A Activity on Various Ion Channels

Channel Target	Cell Type / Expression System	Potency (IC50)	Notes
Primary Targets
Endogenous CRAC	RBL-2H3 mast cells	0.8 ± 0.1 µM	Inhibition of thapsigargin-induced Ca²+ entry.[2]
Orai1/STIM1	HEK293 cells	~ 4 µM	Whole-cell patch-clamp measurements.[2][3]
Orai3/STIM1	HEK293 cells	~ 4 µM	Whole-cell patch-clamp measurements.[2][3]
Orai1 & Orai2	ORAI1/2/3 triple-null cells	Substantial abrogation	[1]
Orai3	ORAI1/2/3 triple-null cells	Partial inhibition	[1]
Off-Targets
L-type Ca²⁺ Channel (CaV1.2)	Recombinantly expressed	~ 8 µM	Slight inhibitory effect noted in a screening panel.[2]
TRPV6 Channel	HEK293 cells	Complete inhibition at 10 µM	Rate of inhibition is comparable to La³⁺.[2][6]
Non-selective cation channels	Mouse aortic smooth muscle cells	Potent inhibition	Contributes to repolarization and relaxation of aortic smooth muscle.[7]

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology for Measuring ICRAC

This protocol is adapted from studies characterizing GSK-7975A effects on heterologously expressed Orai/STIM1 channels in HEK293 cells.[2]

• Cell Preparation: Plate HEK293 cells co-transfected with Orai1 and STIM1 onto glass coverslips 24-48 hours before the experiment.

• Solutions:

  • External Solution (in mM): 120 NaCl, 10 TEA-Cl, 2.8 KCl, 2 MgCl₂, 10 CaCl₂, 5 Glucose, 10 HEPES (pH 7.4 with NaOH).

  • Internal (Pipette) Solution (in mM): 145 Cs-glutamate, 8 NaCl, 1 MgCl₂, 10 HEPES, 10 BAPTA (pH 7.2 with CsOH). To achieve passive store depletion and activate ICRAC.

• Recording:

  • Establish a whole-cell configuration.

  • Hold the cell at a potential of 0 mV.

  • Apply voltage ramps from -100 mV to +100 mV over 50 ms, applied every 2 seconds.

  • Allow ICRAC to fully develop (typically 5-10 minutes after achieving whole-cell configuration).

• Compound Application:

  • Once a stable ICRAC is established, perfuse the external solution containing the desired concentration of GSK-7975A (e.g., 10 µM).

  • Record the current until a new steady-state inhibition is reached.

  • For washout experiments, perfuse with the control external solution.

Protocol 2: Fura-4 Calcium Influx Assay

This protocol measures changes in intracellular calcium concentration in response to store depletion and subsequent calcium entry.[2]

• Cell Preparation: Plate RBL-2H3 cells on black-walled, clear-bottom 96-well plates.

• Dye Loading:

  • Load cells with Fura-4 AM (or a similar Ca²⁺ indicator) in a physiological salt solution for 30-60 minutes at room temperature.

  • Wash the cells to remove extracellular dye.

• Compound Incubation: Pre-incubate the cells with various concentrations of GSK-7975A or vehicle control for 30 minutes.

• Measurement:

  • Use a fluorescence plate reader capable of ratiometric measurement (e.g., 340/380 nm excitation, ~510 nm emission).

  • Record a baseline fluorescence ratio.

  • To deplete intracellular calcium stores, add thapsigargin (B1683126) (e.g., 1 µM) in a calcium-free buffer.

  • Once the intracellular calcium release has returned to baseline, add a buffer containing calcium (e.g., 2 mM final concentration) to initiate store-operated calcium entry.

• Data Analysis: The magnitude of the increase in the Fura-4 ratio after the addition of external calcium corresponds to the level of SOCE. Compare the response in GSK-7975A-treated wells to the vehicle control.

Visual Guides

References

• 1. researchgate.net [researchgate.net]
• 2. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. GSK-7975A, an inhibitor of Ca2+ release-activated calcium channels, depresses isometric contraction of mouse aorta - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: GSK-7975A and TRPV6 Off-Target Effects

This technical support center provides guidance for researchers, scientists, and drug development professionals on identifying, characterizing, and mitigating the off-target effects of GSK-7975A on TRPV6 channels during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is GSK-7975A and what is its primary target?

A1: GSK-7975A is a small molecule inhibitor primarily targeting Calcium Release-Activated Calcium (CRAC) channels, which are critical for store-operated calcium entry (SOCE) in various cell types. The pore-forming units of CRAC channels are Orai proteins (Orai1, Orai2, and Orai3).

Q2: What is the known off-target effect of GSK-7975A on TRPV6 channels?

A2: GSK-7975A has been observed to inhibit the Transient Receptor Potential Vanilloid 6 (TRPV6) channel, a highly calcium-selective ion channel predominantly expressed in epithelial tissues.[1][2] This represents a significant off-target effect that can confound experimental results where TRPV6 is present.

Q3: Why is it important to consider the off-target effects of GSK-7975A on TRPV6?

A3: TRPV6 plays a crucial role in calcium homeostasis and has been implicated in various physiological processes and diseases, including cancer.[3][4] Uncontrolled inhibition of TRPV6 by GSK-7975A can lead to misinterpretation of experimental data, attributing observed phenotypes to CRAC channel inhibition when they may be, in part or wholly, due to effects on TRPV6.

Q4: What are the initial steps to determine if GSK-7975A is affecting TRPV6 in my experimental system?

A4: The first step is to ascertain whether your cells or tissues of interest express TRPV6. This can be done using techniques like quantitative PCR (qPCR), western blotting, or immunohistochemistry. If TRPV6 is present, further functional assays are recommended to assess the impact of GSK-7975A.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Inconsistent results across different cell lines treated with GSK-7975A.	Differential expression levels of Orai isoforms and TRPV6.	1. Profile the expression levels of Orai1, Orai2, Orai3, and TRPV6 in each cell line. 2. Correlate the potency of GSK-7975A with the expression profile to identify potential dependencies on specific channels.
Observed phenotype does not correlate with known functions of CRAC channels.	The phenotype may be driven by the off-target inhibition of TRPV6.	1. Use a structurally different CRAC channel inhibitor with a potentially different off-target profile to see if the phenotype is recapitulated. 2. Employ genetic knockdown (e.g., siRNA or shRNA) or knockout (e.g., CRISPR/Cas9) of TRPV6 to assess if this mimics or occludes the effect of GSK-7975A.
Difficulty in distinguishing between CRAC and TRPV6 mediated calcium entry.	Both channels contribute to intracellular calcium concentration.	1. Design electrophysiology experiments to isolate TRPV6 currents from CRAC currents based on their distinct biophysical and pharmacological properties. 2. Use specific activators or inhibitors for each channel type where possible. For instance, TRPV6 is constitutively active, while CRAC channels are activated by store depletion.

Quantitative Data Summary

The following table summarizes the inhibitory potency of GSK-7975A on its intended CRAC channel targets and its off-target TRPV6.

Target Channel	Cell Type	Method	IC50 / Inhibition	Reference
Orai1	HEK293	Patch-clamp	IC50: 4.1 μM	[1]
Orai2	ORAI-TKO HEK293	Patch-clamp	Significantly inhibited at 10 μM	[5]
Orai3	HEK293	Patch-clamp	IC50: 3.8 μM	[1]
Orai3	ORAI-TKO HEK293	Patch-clamp	Partially inhibited at 10 μM	[5]
Endogenous CRAC	RBL mast cells	Ca2+ influx	IC50: 0.8 ± 0.1 μM	[1]
TRPV6 (rat)	HEK293	Patch-clamp	Complete inhibition at 10 μM	[1]
L-type Ca2+ channels	HEK293	Patch-clamp	Moderate inhibition at 10 µM	[1]

Key Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology to Measure GSK-7975A Inhibition of TRPV6 Currents

Objective: To quantify the inhibitory effect of GSK-7975A on TRPV6 channel activity.

Methodology:

• Cell Culture: Culture HEK293 cells transiently or stably expressing human or rat TRPV6.

• Electrophysiology Setup: Use a standard patch-clamp rig with an amplifier and data acquisition system.

• Pipette Solution (Intracellular):

  • 145 mM Cs-aspartate

  • 10 mM HEPES

  • 10 mM BAPTA

  • 4 mM Mg-ATP

  • Adjust pH to 7.2 with CsOH.

• Bath Solution (Extracellular):

  • For measuring Na+ currents through TRPV6 (in divalent-free conditions to maximize current):

    • 150 mM NaCl

    • 10 mM HEPES

    • 1 mM EDTA

    • Adjust pH to 7.4 with NaOH.

  • For measuring Ca2+ currents, replace NaCl with an equimolar amount of CaCl2.

• Recording Procedure:

  • Establish a whole-cell configuration.

  • Hold the cell at a holding potential of +20 mV.

  • Apply voltage ramps (e.g., from -100 mV to +100 mV over 400 ms) to elicit TRPV6 currents.[6]

  • Record baseline currents in the extracellular solution.

  • Perfuse the bath with the extracellular solution containing various concentrations of GSK-7975A (e.g., 0.1, 1, 3, 10 μM).[1]

  • Record currents at each concentration until a steady-state inhibition is reached.

• Data Analysis:

  • Measure the current amplitude at a negative potential (e.g., -80 mV).

  • Normalize the current amplitude in the presence of GSK-7975A to the baseline current.

  • Plot the normalized current as a function of GSK-7975A concentration to determine the IC50 value.

Protocol 2: Calcium Imaging to Assess GSK-7975A-Mediated Inhibition of TRPV6-Dependent Calcium Influx

Objective: To measure the effect of GSK-7975A on intracellular calcium levels in cells expressing TRPV6.

Methodology:

• Cell Culture: Plate cells expressing TRPV6 on glass-bottom dishes suitable for microscopy.

• Calcium Indicator Loading:

  • Incubate cells with a calcium-sensitive dye (e.g., 2-5 μM Fura-2 AM or Fluo-4 AM) in a physiological buffer (e.g., HBSS) for 30-60 minutes at room temperature.

  • Wash the cells with the buffer to remove excess dye.

• Imaging Setup: Use an inverted fluorescence microscope equipped with a calcium imaging system (e.g., a system capable of ratiometric imaging for Fura-2).

• Experimental Procedure:

  • Perfuse the cells with a physiological buffer containing a low concentration of extracellular calcium to establish a baseline.

  • Switch to a buffer with a higher calcium concentration to induce TRPV6-mediated calcium influx.

  • Once a stable calcium signal is observed, perfuse the cells with the high-calcium buffer containing GSK-7975A at the desired concentration.

  • Record the changes in intracellular calcium concentration over time.

• Data Analysis:

  • Quantify the fluorescence intensity or ratio over time.

  • Calculate the rate and magnitude of the calcium influx before and after the application of GSK-7975A.

  • Compare the inhibition of the calcium signal at different concentrations of the compound.

Visualizations

Caption: Workflow for investigating and mitigating GSK-7975A off-target effects.

Caption: Simplified diagram of TRPV6 channel signaling and its inhibition by GSK-7975A.

References

• 1. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Store-operated CRAC channel inhibitors: opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Calcium Selective Channel TRPV6: Structure, Function, and Implications in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TRPV6 as A Target for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Distinct pharmacological profiles of ORAI1, ORAI2, and ORAI3 channels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. repository.ubn.ru.nl [repository.ubn.ru.nl]

Stability and storage of GSK-7975A solutions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and storage of GSK-7975A solutions. Below you will find troubleshooting guides and frequently asked questions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of GSK-7975A?

A1: For long-term storage, the solid form of GSK-7975A should be stored at -20°C for up to 3 years or at 4°C for up to 2 years.[1][2] It is also recommended to protect it from light.[3]

Q2: What is the recommended solvent for preparing GSK-7975A stock solutions?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for preparing stock solutions of GSK-7975A.[1][2][4][5] Ethanol can also be used.[4] The compound is insoluble in water.[4][5]

Q3: What is the solubility of GSK-7975A in common solvents?

A3: The solubility of GSK-7975A varies slightly among suppliers but is generally high in DMSO. It is crucial to use fresh, anhydrous DMSO as its hygroscopic nature can negatively impact solubility.[2][4]

Q4: How should I store GSK-7975A stock solutions?

A4: Stock solutions of GSK-7975A in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to 2 years or at -20°C for up to 1 year.[2] Some suppliers suggest that stock solutions are stable for up to 3 months at -20°C.[3] For short-term storage of a few days to weeks, 0-4°C is acceptable.[5]

Q5: My GSK-7975A solution appears to have precipitated. What should I do?

A5: If you observe precipitation, gentle warming and/or sonication can be used to help redissolve the compound.[2] To prevent precipitation, ensure you are using a sufficiently high concentration of the appropriate solvent and consider the storage temperature.

Data Summary Tables

Table 1: Storage Conditions for GSK-7975A

Form	Storage Temperature	Duration	Citations
Solid (Powder)	-20°C	3 years	[1][2]
4°C	2 years	[1][2]
In Solvent (DMSO)	-80°C	2 years	[2]
-20°C	1 year	[2]
-20°C	3 months	[3]
0-4°C	Days to weeks	[5]

Table 2: Solubility of GSK-7975A

Solvent	Solubility	Citations
DMSO	≥ 90 mg/mL (226.53 mM)	[1][2]
79 mg/mL (198.84 mM)	[4]
50 mg/mL
Ethanol	79 mg/mL	[4]
Water	Insoluble	[4][5]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh out the desired amount of GSK-7975A powder (Molecular Weight: 397.31 g/mol ). For example, to prepare 1 mL of a 10 mM stock solution, you would need 3.97 mg.

• Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the solid GSK-7975A. For a 10 mM solution, you would add DMSO to reach a final volume of 1 mL.

• Dissolution: Vortex or sonicate the solution until the compound is completely dissolved. Gentle warming can be applied if necessary.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in appropriate vials. Store the aliquots at -20°C or -80°C as recommended in Table 1.

Protocol 2: General Workflow for Assessing Solution Stability

This is a general guide for researchers wanting to assess the stability of their specific GSK-7975A working solutions under their experimental conditions.

• Prepare a fresh stock solution of GSK-7975A in the desired solvent (e.g., DMSO) at a known concentration.

• Dilute the stock solution to the final working concentration in your experimental buffer or cell culture medium.

• Divide the working solution into several aliquots.

• Store the aliquots under different conditions you wish to test (e.g., 4°C, room temperature, 37°C) and for different durations (e.g., 0, 2, 4, 8, 24 hours).

• At each time point, analyze the concentration and purity of GSK-7975A in an aliquot from each storage condition using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Compare the results to the initial (time 0) sample to determine the percentage of degradation.

Visual Guides

Below are diagrams to illustrate key concepts and workflows related to GSK-7975A.

Caption: Mechanism of CRAC channel inhibition by GSK-7975A.

Caption: Workflow for preparing GSK-7975A stock solution.

References

• 1. abmole.com [abmole.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medkoo.com [medkoo.com]

Troubleshooting inconsistent results with GSK-7975A

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using GSK-7975A, a potent and orally available CRAC channel inhibitor.[1][2] This guide is intended for researchers, scientists, and drug development professionals to address potential inconsistencies in experimental results.

Troubleshooting Inconsistent Results

Problem 1: Higher than expected IC50 value or reduced potency.

Possible Causes:

• Orai Pore Geometry: The inhibitory action of GSK-7975A is influenced by the geometry of the Orai pore.[3] Mutations in the Orai1 pore, such as E106D, can lead to a requirement for at least 10-fold higher concentrations of the inhibitor for a similar effect compared to wild-type Orai1.[3]

• Differential ORAI Isoform Inhibition: GSK-7975A exhibits different inhibitory profiles against various ORAI isoforms. While it effectively abrogates ORAI1 and ORAI2 activity, it only causes partial inhibition of ORAI3.[4] The expression profile of ORAI isoforms in your experimental system will significantly impact the observed potency.

• Assay-Specific Conditions: The IC50 value can vary based on the experimental setup. For instance, in RBL cells, the IC50 is reported as 800 nM, while in HEK293 cells expressing Orai1 and Orai3, the IC50 is approximately 4 µM.[5][6]

Solutions:

• Sequence ORAI Channels: If working with cell lines, verify the sequence of the ORAI channels to check for any mutations in the pore region.

• Characterize ORAI Isoform Expression: Determine the relative expression levels of ORAI1, ORAI2, and ORAI3 in your model system using techniques like qPCR or Western blotting.

• Optimize Concentration: Perform a dose-response curve for your specific cell type and experimental conditions to determine the optimal concentration of GSK-7975A.

Problem 2: Variability in inhibition of store-operated Ca2+ entry (SOCE).

Possible Causes:

• Off-Target Effects: GSK-7975A can also potently block TRPV6 channels, which may contribute to alterations in calcium influx independently of CRAC channel inhibition.[5][7]

• Experimental Model Differences: The inhibitor does not affect acetylcholine (B1216132) or cholecystokinin-induced Ca2+ spiking in pancreatic acinar cell lines like AR42J, which have a neuronal phenotype, or in hepatocytes.[6]

• Compound Stability and Solubility: GSK-7975A has modest aqueous solubility.[8] Improper dissolution or storage can lead to precipitation and a lower effective concentration.

Solutions:

• Use Specific Blockers: To dissect the contribution of CRAC channels versus other potential off-targets, consider using other CRAC channel inhibitors with different mechanisms of action or specific TRPV6 blockers in parallel experiments.

• Confirm Mechanism in Your Model: Validate that the observed Ca2+ influx in your system is indeed mediated by store-operated channels before attributing the effects solely to GSK-7975A's action on CRAC channels.

• Proper Handling and Formulation: Ensure proper dissolution of GSK-7975A in a suitable solvent like DMSO and prepare fresh working solutions.[1][2] For in vivo studies, a phosphate (B84403) prodrug (GSK-6288B) has been used to improve delivery.[8]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of GSK-7975A?

A1: GSK-7975A is a potent inhibitor of Ca2+ release-activated Ca2+ (CRAC) channels.[1] It is believed to act as an allosteric blocker of the Orai pore, downstream of STIM1 oligomerization and the interaction between STIM1 and Orai.[3][7] It does not interfere with STIM1-STIM1 oligomerization or STIM1-Orai1 coupling.[3][9]

Q2: What are the recommended storage and solubility conditions for GSK-7975A?

A2:

• Storage: For long-term storage, it is recommended to store the powder at -20°C for up to 3 years or at 4°C for up to 2 years.[1] Stock solutions in DMSO can be stored at -20°C and are stable for up to 3 months.[6]

• Solubility: GSK-7975A is soluble in DMSO at concentrations of 50 mg/mL or higher.[2][6] It is important to use fresh, moisture-free DMSO as hygroscopic DMSO can negatively impact solubility.[1][2]

Q3: Does GSK-7975A affect all ORAI isoforms equally?

A3: No, GSK-7975A does not inhibit all ORAI isoforms with the same potency. It effectively inhibits ORAI1 and ORAI2, but only partially inhibits ORAI3.[4]

Q4: Are there known off-target effects for GSK-7975A?

A4: Yes, GSK-7975A has been shown to potently inhibit TRPV6 channels.[5][7] It exhibits good selectivity against a panel of more than 16 other ion channels, with only reduced effects on L-type Ca2+ (CaV1.2) channels.[6]

Q5: How does the inhibitory kinetics of GSK-7975A compare to other CRAC channel blockers?

A5: GSK-7975A exhibits a substantially slower rate of onset for inhibition compared to the typical pore blocker La3+.[3][9] The half-life for Orai1 inhibition is approximately 75-100 seconds, while for Orai3 it is faster at around 20 seconds.[6]

Quantitative Data Summary

Parameter	Value	Cell Line/System	Reference
IC50 (CRAC Channels)	800 nM	RBL cells	[6]
~4 µM	HEK293 (Orai1 & Orai3)	[5][9]
3.4 µM (SOCE)	Normal pancreatic acinar cells	[6]
Inhibition Kinetics (t1/2)	75-100 s	HEK293 (Orai1)	[6]
~20 s	HEK293 (Orai3)	[6]
Solubility (DMSO)	≥ 90 mg/mL	In Vitro	[1]
50 mg/mL	In Vitro	[6]
79 mg/mL	In Vitro	[2]
Storage (Powder)	-20°C for 3 years	N/A	[1]
4°C for 2 years	N/A	[1]
Storage (Stock Solution)	-20°C for 3 months	DMSO	[6]

Experimental Protocols

Protocol 1: In Vitro Preparation of GSK-7975A Stock Solution

• Use fresh, anhydrous DMSO to prepare a stock solution. Hygroscopic DMSO can significantly reduce the solubility of the compound.[1]

• Weigh the desired amount of GSK-7975A powder.

• Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10 mM).

• If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store aliquots at -20°C for up to 3 months.[6]

Protocol 2: In Vivo Formulation of GSK-7975A

This protocol is for preparing a solution for in vivo experiments and should be prepared fresh on the day of use.[1]

• Start with a clear stock solution of GSK-7975A in DMSO.

• Sequentially add the following co-solvents, ensuring each is fully mixed before adding the next:

  • 40% PEG300

  • 5% Tween-80

  • 45% Saline

• The final concentration of DMSO in this formulation is 10%.[1]

• This method can achieve a solubility of ≥ 2.5 mg/mL.[1]

Visualizations

Caption: Mechanism of GSK-7975A inhibiting Ca2+ influx.

Caption: A logical workflow for troubleshooting GSK-7975A.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CRAC Channel Inhibitor IV, GSK-7975A [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: GSK-7975A Patch-Clamp Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using GSK-7975A in patch-clamp experiments.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a slow onset of action for GSK-7975A in my patch-clamp recordings?

A1: A slow rate of onset is a known characteristic of GSK-7975A's inhibition of Orai1 and Orai3 channels.[1] Unlike typical pore blockers such as La³⁺, which act rapidly, GSK-7975A exhibits a substantially slower inhibition kinetic.[1] This is likely due to its proposed mechanism of action, which is thought to involve an allosteric effect on the selectivity filter of the Orai channel rather than a direct pore block.[1] This mechanism is downstream of STIM1 oligomerization and the STIM1-Orai1 interaction.[1] Consequently, reaching a steady-state level of inhibition with GSK-7975A takes a considerable amount of time.

Q2: Is the slow onset of GSK-7975A reversible upon washout?

A2: The inhibition of Orai currents by GSK-7975A is not readily reversible.[1] Experiments have shown almost no recovery of the current even after a washout period of several minutes.[1] This persistent effect should be considered when designing experiments, as it may not be feasible to study the reversal of inhibition within a typical recording timeframe.

Q3: What is the recommended concentration range for GSK-7975A in patch-clamp experiments?

A3: The half-maximal inhibitory concentration (IC₅₀) for GSK-7975A is approximately 4 µM for both Orai1 and Orai3 channels when heterologously expressed in HEK293 cells.[1] Therefore, a concentration range of 1-10 µM is typically used to achieve significant inhibition. It is advisable to perform a concentration-response curve in your specific experimental system to determine the optimal concentration.

Q4: Does GSK-7975A affect STIM1 function?

A4: No, GSK-7975A is not known to interfere with the initial steps of CRAC channel activation. FRET microscopy experiments have indicated that GSK-7975A does not affect STIM1-STIM1 oligomerization or the coupling between STIM1 and Orai1.[1] Its action is downstream of these events, directly targeting the Orai channel.

Troubleshooting Guide

This guide addresses common issues encountered during patch-clamp experiments with GSK-7975A.

Issue	Potential Cause(s)	Recommended Solution(s)
No discernible inhibitory effect of GSK-7975A	Insufficient incubation time: Due to its slow onset, a brief application of GSK-7975A may not be sufficient to induce a noticeable block. Incorrect drug concentration: The prepared solution of GSK-7975A may be at a lower concentration than intended due to degradation or weighing errors. Low channel expression: The current amplitude may be too small to observe a significant reduction.	Increase application time: Perfuse the cell with GSK-7975A for an extended period (several minutes) to allow for steady-state inhibition to be reached.[1] Prepare fresh drug solutions: GSK-7975A should be prepared fresh from a stock solution for each experiment. Confirm channel expression: Ensure robust expression of Orai channels in your chosen cell line.
Inconsistent or variable levels of inhibition	Incomplete solution exchange: The perfusion system may not be adequately delivering the drug to the cell or washing it away if testing for reversibility (though not recommended for GSK-7975A). Cell-to-cell variability: The level of channel expression and cellular health can vary between individual cells.	Optimize perfusion system: Ensure your perfusion system allows for rapid and complete solution exchange around the patched cell. Record from multiple cells: Obtain data from a sufficient number of cells to account for biological variability.
Loss of seal or cell death during long recordings	Prolonged recording time: The extended application time required for GSK-7975A can lead to instability of the patch-clamp seal. Poor cell health: Unhealthy cells are less tolerant to long-duration recordings.	Ensure high-quality seals: Aim for giga-ohm seals (>1 GΩ) before starting the experiment. Use healthy cells: Only use cells that appear healthy under the microscope, with smooth membranes. Optimize internal solution: Ensure the internal solution is well-filtered and contains appropriate components (e.g., ATP, GTP) to maintain cell health.
Slow perfusion system affecting onset measurement	Dead volume in the perfusion tubing: A large dead volume will delay the delivery of GSK-7975A to the cell, confounding the measurement of its onset kinetics.	Minimize dead volume: Use a perfusion system with minimal dead volume and position the outlet close to the cell.

Quantitative Data Summary

The following table summarizes the available quantitative data for GSK-7975A in patch-clamp experiments.

Parameter	Value	Channel Type	Cell Line	Reference
IC₅₀	~4.1 µM	Orai1	HEK293	[1]
IC₅₀	~3.8 µM	Orai3	HEK293	[1]
Onset of Action	Substantially slower than La³⁺	Orai1/Orai3	HEK293	[1]
Reversibility	Not readily reversible	Orai1/Orai3	HEK293	[1]

Experimental Protocols

Whole-Cell Patch-Clamp Recording of CRAC Currents and Inhibition by GSK-7975A

This protocol is adapted for recording store-operated CRAC currents (ICRAC) and assessing their inhibition by GSK-7975A in a heterologous expression system (e.g., HEK293 cells co-expressing STIM1 and Orai1/3).

1. Solutions and Reagents:

• External Solution (in mM): 130 NaCl, 4.5 KCl, 20 CaCl₂, 2 MgCl₂, 10 D-glucose, 10 HEPES. pH adjusted to 7.4 with NaOH.

• Internal (Pipette) Solution (in mM): 135 Cs-methanesulfonate, 8 MgCl₂, 10 BAPTA, 10 HEPES. pH adjusted to 7.2 with CsOH.

• GSK-7975A Stock Solution: 10 mM in DMSO. Store at -20°C.

• Store Depletion Agent: Thapsigargin (1 µM) or Ionomycin (1-2 µM).

2. Cell Preparation:

• Co-transfect HEK293 cells with plasmids encoding STIM1 and the Orai channel of interest (Orai1 or Orai3).

• Plate the transfected cells onto glass coverslips 24-48 hours before the experiment.

• Just before recording, transfer a coverslip to the recording chamber on the microscope stage and perfuse with the external solution.

3. Patch-Clamp Recording:

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.

• Approach a transfected cell with the patch pipette while applying positive pressure.

• Once a dimple is observed on the cell surface, release the positive pressure to form a giga-ohm seal (>1 GΩ).

• Rupture the cell membrane with gentle suction to achieve the whole-cell configuration.

• Allow the cell to dialyze with the internal solution containing BAPTA for 5-10 minutes to passively deplete intracellular calcium stores and activate ICRAC.

• Clamp the cell at a holding potential of 0 mV and apply voltage ramps (e.g., -100 to +100 mV over 100 ms) every 2-5 seconds to elicit ICRAC.

4. Application of GSK-7975A:

• Once a stable baseline ICRAC is established, switch the perfusion to the external solution containing the desired concentration of GSK-7975A (e.g., 10 µM).

• Continuously record the current during drug application, allowing sufficient time for the slow onset of inhibition to reach a steady state. This may take several minutes.

• Due to the slow and irreversible nature of the block, it is recommended to apply a single concentration of GSK-7975A per cell.

5. Data Analysis:

• Measure the inward current amplitude at a negative potential (e.g., -80 mV) from the voltage ramps.

• Plot the current amplitude over time to visualize the onset of inhibition.

• To determine the IC₅₀, record from multiple cells using different concentrations of GSK-7975A and fit the concentration-response data with a Hill equation.

Visualizations

STIM1-Orai Signaling Pathway

Caption: STIM1-Orai activation pathway and site of GSK-7975A action.

Experimental Workflow for Assessing GSK-7975A Inhibition

Caption: Workflow for a patch-clamp experiment with GSK-7975A.

References

• 1. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: GSK-7975A and Orai Isoforms

This technical support center provides researchers, scientists, and drug development professionals with comprehensive information, troubleshooting guides, and frequently asked questions regarding the use of GSK-7975A to study its effects on different Orai isoforms.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of GSK-7975A on Orai channels?

A1: GSK-7975A acts as a selective blocker of Calcium Release-Activated Calcium (CRAC) channels, of which Orai proteins are the pore-forming subunits.[1] It functions as an allosteric pore blocker, meaning it binds to a site on the Orai channel that is distinct from the ion conduction pathway but influences the channel's conformation to inhibit calcium entry.[2][3] Importantly, GSK-7975A does not interfere with the upstream signaling events, such as the oligomerization of the endoplasmic reticulum calcium sensor STIM1 or the coupling of STIM1 to Orai1.[1]

Q2: Is GSK-7975A selective for a specific Orai isoform?

A2: The selectivity of GSK-7975A for different Orai isoforms is a subject of ongoing research with some conflicting findings. Some studies have shown that GSK-7975A inhibits Orai1 and Orai3 currents with similar potency.[1][4] However, other research conducted in ORAI1/2/3 triple-null cells suggests that GSK-7975A largely inhibits Orai1 and Orai2, while having a lower inhibitory effect on Orai3.[3]

Q3: What are the reported IC50 values for GSK-7975A on different Orai isoforms?

A3: In studies using HEK293 cells, the IC50 values for GSK-7975A on STIM1-mediated Orai1 and Orai3 currents were estimated to be approximately 4.1 µM and 3.8 µM, respectively.[1][4]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent IC50 values for the same Orai isoform.	- Cell line variability (endogenous Orai expression).- Differences in STIM1 co-expression levels.- Experimental conditions (e.g., temperature, buffer composition).- Purity and stability of GSK-7975A.	- Use Orai isoform-specific knockout or triple-knockout cell lines for cleaner results.[5][6]- Ensure consistent STIM1 expression levels across experiments.- Standardize all experimental parameters.- Verify the quality of the GSK-7975A compound and prepare fresh solutions.
No inhibitory effect of GSK-7975A observed.	- Incorrect compound concentration.- Ineffective store depletion to activate Orai channels.- GSK-7975A applied intracellularly.	- Perform a dose-response curve to determine the optimal concentration.- Confirm store depletion using a positive control like thapsigargin.- GSK-7975A is reported to act from the extracellular side; ensure it is present in the bath solution.[2]
Unexpected potentiation of current with other inhibitors but not GSK-7975A.	- The other inhibitor may have a different mechanism or isoform selectivity (e.g., Synta66 potentiating Orai2).[5][6]	- Carefully review the literature for the known effects of all compounds used in your experiments on all Orai isoforms.

Summary of GSK-7975A's Effectiveness on Orai Isoforms

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values of GSK-7975A for different Orai isoforms.

Orai Isoform	Reported IC50 (µM)	Cell System	Notes
Orai1	~4.1	HEK293 cells	STIM1-mediated currents.[1][4]
Orai2	-	-	One study suggests significant inhibition, but quantitative IC50 data is not consistently reported.[3]
Orai3	~3.8	HEK293 cells	STIM1-mediated currents.[1][4] Another study reports only partial inhibition in ORAI-TKO cells.[5][6]

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

This protocol is adapted for measuring STIM1-mediated Orai currents in HEK293 cells expressing the desired Orai isoform.

1. Cell Preparation:

• Plate cells on glass coverslips 24-48 hours before the experiment.

2. Solutions:

• External Solution (in mM): 120 NaCl, 10 TEA-Cl, 2.8 KCl, 2 MgCl2, 10 CaCl2, 5 glucose, 10 HEPES (pH 7.4 with NaOH).

• Internal (Pipette) Solution (in mM): 120 Cs-glutamate, 8 MgCl2, 10 BAPTA, 10 HEPES (pH 7.2 with CsOH). This solution passively depletes ER Ca2+ stores to activate Orai channels.

3. Recording Procedure:

• Obtain a whole-cell patch-clamp configuration.

• Hold the cell at a potential of 0 mV.

• Apply voltage ramps from -100 mV to +100 mV over 1 second, every 5 seconds, to elicit currents.

• Once a stable inwardly rectifying CRAC current (ICRAC) develops (typically within 5-10 minutes), apply GSK-7975A to the external solution at the desired concentrations.

• Record the current inhibition until a steady-state is reached. The onset of inhibition by GSK-7975A can be slow.[1]

Calcium Imaging

This protocol outlines the measurement of store-operated calcium entry (SOCE) using a fluorescent calcium indicator.

1. Cell Preparation and Dye Loading:

• Plate cells expressing the Orai isoform of interest on glass-bottom dishes.

• Load cells with a calcium-sensitive dye (e.g., Fura-2 AM or Fluo-4 AM) in a calcium-free buffer for 30-60 minutes at room temperature.

2. Measurement of SOCE:

• Mount the dish on an inverted fluorescence microscope.

• Perfuse the cells with a calcium-free solution containing a store-depleting agent (e.g., 1 µM thapsigargin) to activate STIM1 and Orai channels.

• After store depletion, reintroduce a calcium-containing solution to initiate SOCE, which will be observed as an increase in fluorescence.

• To test the effect of GSK-7975A, pre-incubate the cells with the inhibitor before re-adding the calcium-containing solution, or apply it during the SOCE measurement phase.

• Monitor and record the fluorescence intensity over time to quantify changes in intracellular calcium.

Visualizations

Caption: Experimental workflow for assessing GSK-7975A's effect on Orai isoforms.

Caption: Store-Operated Calcium Entry (SOCE) pathway and GSK-7975A's mechanism.

References

• 1. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Patch Clamp Protocol [labome.com]
• 5. axolbio.com [axolbio.com]
• 6. 2.5: Whole-Cell Patch Clamp Technique – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]

Potential for GSK-7975A to inhibit L-type calcium channels

This technical support center provides researchers, scientists, and drug development professionals with comprehensive information and troubleshooting guides for utilizing GSK-7975A in experiments, with a specific focus on its potential to inhibit L-type calcium channels.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of GSK-7975A?

A1: GSK-7975A is primarily known as a potent inhibitor of Calcium Release-Activated Calcium (CRAC) channels, which are composed of ORAI proteins. It specifically inhibits ORAI1 and ORAI3 isoforms.[1][2] Its mechanism is believed to be allosteric, affecting the channel's pore rather than preventing the interaction between STIM1 and ORAI1.[1][3]

Q2: Does GSK-7975A have any known off-target effects?

A2: Yes, in addition to its primary activity on CRAC channels, GSK-7975A has been shown to inhibit other calcium channels. Notably, it can inhibit L-type calcium channels and Transient Receptor Potential Vanilloid 6 (TRPV6) channels.[1][2] Therefore, it is crucial to consider these off-target effects when designing experiments and interpreting data.

Q3: What is the inhibitory potency of GSK-7975A on various calcium channels?

A3: The half-maximal inhibitory concentration (IC50) values for GSK-7975A vary depending on the ion channel. Please refer to the data summary table below for specific values.

Q4: Is the inhibition by GSK-7975A reversible?

A4: Studies have shown that the inhibition of ORAI currents by GSK-7975A is not readily reversible upon washout.[1] This slow reversibility should be taken into account during experimental design, particularly in washout experiments.

Quantitative Data Summary

The following table summarizes the reported IC50 values for GSK-7975A against various calcium channels.

Target Channel	IC50 Value (µM)	Cell Type	Reference
ORAI1	~4.1	HEK293	[1]
ORAI3	~3.8	HEK293	[1]
Endogenous CRAC (RBL cells)	~0.8	RBL-2H3	[1]
L-type Calcium Channel	~8	Not specified	[1]
TRPV6	Potent inhibition	HEK293	[2]

Experimental Protocols

Two common methods for assessing the inhibitory effect of GSK-7975A on L-type calcium channels are whole-cell patch-clamp electrophysiology and fluorescent calcium imaging.

Whole-Cell Patch-Clamp Electrophysiology

This technique directly measures the ion flow through L-type calcium channels in the cell membrane.

Objective: To quantify the inhibitory effect of GSK-7975A on L-type calcium channel currents.

Materials:

• Cells expressing L-type calcium channels (e.g., HEK293 cells transfected with the appropriate subunits, or primary cardiomyocytes).

• Patch-clamp rig with amplifier and data acquisition system.

• Borosilicate glass capillaries for pipette fabrication.

• Internal (pipette) solution (example): 120 mM Cs-aspartate, 5 mM MgCl2, 5 mM EGTA, 10 mM HEPES, 5 mM ATP-Mg, pH 7.2 with CsOH.

• External (bath) solution (example): 135 mM NaCl, 5 mM CsCl, 2 mM CaCl2, 1 mM MgCl2, 10 mM HEPES, 10 mM Glucose, pH 7.4 with NaOH.

• GSK-7975A stock solution (e.g., 10 mM in DMSO).

• L-type calcium channel agonist (e.g., Bay K8644) and antagonist (e.g., nifedipine) as controls.

Procedure:

• Prepare cells on coverslips suitable for microscopy.

• Pull patch pipettes to a resistance of 2-5 MΩ when filled with the internal solution.

• Establish a whole-cell patch-clamp configuration.

• Hold the cell at a holding potential of -80 mV to inactivate most sodium and T-type calcium channels.

• Apply a voltage ramp or step protocol to elicit L-type calcium currents (e.g., a step to 0 mV for 200 ms).

• Record baseline currents in the control external solution.

• Perfuse the cell with the external solution containing the desired concentration of GSK-7975A.

• Allow sufficient time for the compound to take effect (note the slow onset of inhibition).

• Record currents in the presence of GSK-7975A.

• To test for reversibility, perfuse with the control external solution for an extended period.

• Analyze the data by measuring the peak inward current before, during, and after GSK-7975A application.

Fluorescent Calcium Imaging

This method provides a functional readout of L-type calcium channel activity by measuring changes in intracellular calcium concentration ([Ca2+]i).

Objective: To assess the effect of GSK-7975A on L-type calcium channel-mediated calcium influx.

Materials:

• Cells expressing L-type calcium channels plated in a multi-well plate or on coverslips.

• Calcium-sensitive fluorescent indicator (e.g., Fluo-4 AM, Fura-2 AM).

• Fluorescence microscope or plate reader.

• Hanks' Balanced Salt Solution (HBSS) or other physiological buffer.

• Depolarizing solution (e.g., high potassium HBSS where NaCl is replaced with KCl).

• GSK-7975A stock solution.

• Positive and negative controls (e.g., nifedipine (B1678770) and DMSO vehicle).

Procedure:

• Load the cells with the fluorescent calcium indicator according to the manufacturer's instructions.

• Wash the cells to remove excess dye.

• Acquire a baseline fluorescence reading in a physiological buffer.

• Pre-incubate the cells with various concentrations of GSK-7975A or control compounds for a specified time.

• Stimulate the cells with the depolarizing solution to open L-type calcium channels.

• Record the change in fluorescence intensity over time.

• Analyze the data by measuring the peak fluorescence response or the area under the curve in the presence and absence of GSK-7975A.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No or weak inhibition observed	- GSK-7975A concentration too low.- Insufficient incubation time.- Compound degradation.	- Perform a dose-response curve to determine the optimal concentration.- Increase the pre-incubation time, as the onset of inhibition can be slow.- Prepare fresh stock solutions of GSK-7975A and store them properly (-20°C or -80°C).[4]
Inconsistent results between experiments	- Cell passage number and health.- Variability in compound concentration.- Inconsistent incubation times.	- Use cells within a consistent passage number range and ensure they are healthy.- Prepare fresh dilutions of GSK-7975A for each experiment.- Standardize all incubation and recording times.
Unexpected off-target effects	- Inhibition of other calcium channels (e.g., CRAC, TRPV6).	- Use specific blockers for other channels to isolate the effect on L-type calcium channels.- Use a secondary, unrelated L-type calcium channel blocker to confirm that the observed effect is specific.
Slow or incomplete washout of inhibition	- GSK-7975A has been reported to have slow reversibility.	- Extend the washout period significantly.- Be aware that complete reversal may not be achievable in some experimental paradigms.
Compound precipitation in aqueous solutions	- Low solubility of GSK-7975A in aqueous buffers.	- Prepare stock solutions in an appropriate solvent like DMSO.[4]- Ensure the final concentration of the solvent in the working solution is low and does not affect the cells.- Sonication may aid in dissolution.[4]

Visualizations

Caption: Signaling pathway showing GSK-7975A's inhibitory action.

Caption: General experimental workflow for assessing GSK-7975A inhibition.

Caption: Troubleshooting logic for experiments with GSK-7975A.

References

• 1. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

Validating the Inhibitory Effect of GSK-7975A on CRAC Channels: A Comparative Guide

For researchers in immunology, oncology, and other fields investigating the intricate roles of calcium signaling, the selective inhibition of Calcium Release-Activated Calcium (CRAC) channels is of paramount importance. GSK-7975A has emerged as a potent and selective inhibitor of this pathway. This guide provides an objective comparison of GSK-7975A with other commonly used CRAC channel inhibitors, supported by experimental data and detailed protocols to aid in the validation of its inhibitory effects.

Mechanism of Action: A Common Target

GSK-7975A and its counterparts, including Synta-66, BTP2 (YM-58483), and Pyr6, are allosteric inhibitors that target the Orai1 protein, the pore-forming subunit of the CRAC channel.[1] Their mechanism does not involve direct obstruction of the channel pore but rather binding to a site that alters the channel's conformation, thereby preventing calcium influx.[1] Notably, these inhibitors do not interfere with the upstream signaling events, such as the oligomerization of the endoplasmic reticulum (ER) calcium sensor, STIM1, or its subsequent coupling with Orai1.[1]

Comparative Inhibitory Potency

The half-maximal inhibitory concentration (IC50) is a critical parameter for comparing the efficacy of different inhibitors. The following table summarizes the reported IC50 values for GSK-7975A and its alternatives across various cell lines and experimental setups.

Inhibitor	Cell Line	Assay Method	Target	IC50 Value	Reference(s)
GSK-7975A	HEK293 (overexpressing STIM1/Orai1)	Whole-cell patch clamp (ICRAC)	Orai1	~4.1 µM	[2][3]
HEK293 (overexpressing STIM1/Orai3)	Whole-cell patch clamp (ICRAC)	Orai3	~3.8 µM	[2][3]
RBL-2H3	Thapsigargin-induced Ca2+ entry	Endogenous CRAC	0.8 ± 0.1 µM	[2]
Synta-66	Human Vascular Smooth Muscle Cells (VSMCs)	Thapsigargin-induced SOCE	Endogenous CRAC	26 nM & 43 nM	[1]
Human Jurkat E6-1 cells	Phytohemagglutinin-stimulated IL-2 production	Endogenous CRAC	10 nM	[1]
Rat Basophilic Leukemia (RBL) cells	CRAC channel inhibition	Endogenous CRAC	1.4 µM	[1]
HEK293 (overexpressing STIM1/Orai1)	Whole-cell patch clamp (ICRAC)	Orai1	~4 µM	[2]
BTP2 (YM-58483)	Jurkat T-cells	Thapsigargin-induced Ca2+ influx	Endogenous CRAC	10 - 100 nM (time-dependent)	[4][5]
RBL-2H3 cells	Fura-2 Ca2+ imaging	Endogenous CRAC	590 nM
Murine Th2 T cell clone (D10.G4.1)	Conalbumin-stimulated IL-4/IL-5 production	Endogenous CRAC	~100 nM	[6]
Pyr6	RBL-2H3 cells	Thapsigargin-induced SOCE	Endogenous CRAC	490 nM
RBL-2H3 cells	Whole-cell patch clamp (ICRAC)	Endogenous CRAC	-

Experimental Protocols

To validate the inhibitory effect of GSK-7975A and compare it with other inhibitors, the following experimental protocols are recommended:

Calcium Influx Assay (Thapsigargin-induced)

This assay measures the inhibition of store-operated calcium entry (SOCE) by monitoring changes in intracellular calcium concentration using a fluorescent indicator.

Materials:

• Cells of interest (e.g., Jurkat T-cells, RBL-2H3 cells)

• Fluo-4 AM or Fura-2 AM calcium indicator

• Thapsigargin (B1683126) (SERCA pump inhibitor)

• GSK-7975A and other inhibitors

• HEPES-buffered saline solution (HBSS) with and without Ca2+

• Pluronic F-127

• 96-well black, clear-bottom plates

• Fluorescence microplate reader

Procedure:

• Cell Preparation: Plate cells in a 96-well plate and allow them to adhere overnight.

• Dye Loading: Wash cells with Ca2+-free HBSS. Load cells with Fluo-4 AM (2-5 µM) and Pluronic F-127 (0.02%) in Ca2+-free HBSS for 45-60 minutes at 37°C in the dark.

• Wash: Gently wash the cells twice with Ca2+-free HBSS to remove extracellular dye.

• Inhibitor Incubation: Add Ca2+-free HBSS containing the desired concentrations of GSK-7975A or other inhibitors to the wells. Incubate for 15-30 minutes at 37°C.

• Store Depletion: To deplete intracellular calcium stores, add thapsigargin (e.g., 1 µM) to all wells and incubate for 5-10 minutes.

• Calcium Add-back and Measurement: Place the plate in a fluorescence microplate reader. Establish a baseline fluorescence reading for 30-60 seconds. Inject HBSS containing Ca2+ (e.g., 2 mM final concentration) into the wells to initiate SOCE. Record the fluorescence intensity kinetically for at least 3-5 minutes.

• Data Analysis: The increase in fluorescence upon Ca2+ addition represents SOCE. Calculate the percentage of inhibition for each inhibitor concentration compared to the vehicle control.

Whole-Cell Patch-Clamp Electrophysiology

This technique directly measures the CRAC current (ICRAC) and its inhibition.

Materials:

• Cells expressing CRAC channels (e.g., RBL-2H3 cells or HEK293 cells overexpressing STIM1 and Orai1)

• Patch-clamp rig with amplifier and data acquisition system

• Borosilicate glass capillaries for pipette fabrication

• External solution (in mM): 120 NaCl, 10 TEA-Cl, 20 CaCl₂, 10 HEPES, 5 glucose (pH 7.4)

• Internal (pipette) solution (in mM): 135 Cs-glutamate, 8 MgCl₂, 10 BAPTA, 10 HEPES (pH 7.2)

• GSK-7975A and other inhibitors

Procedure:

• Cell Preparation: Plate cells on glass coverslips 24-48 hours before the experiment.

• Pipette Preparation: Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-6 MΩ when filled with the internal solution.

• Recording: Form a gigaseal with a single cell and establish a whole-cell configuration. Clamp the cell at a holding potential of 0 mV.

• ICRAC Activation: The high concentration of BAPTA in the pipette solution will chelate intracellular Ca2+, leading to passive store depletion and activation of ICRAC. This typically develops over 5-10 minutes.

• Data Acquisition: Apply voltage ramps (e.g., -100 to +100 mV over 100 ms) every 2 seconds to elicit the characteristic inwardly rectifying ICRAC.

• Inhibitor Application: Once a stable ICRAC is established, perfuse the external solution containing the desired concentration of GSK-7975A or other inhibitors.

• Data Analysis: Measure the amplitude of the inward current at a negative potential (e.g., -80 mV) before and after inhibitor application to determine the percentage of inhibition.

Cytokine Release Assay

This assay assesses the functional consequence of CRAC channel inhibition on immune cell activation.

Materials:

• Immune cells (e.g., primary human T-cells or mast cells)

• Cell culture medium

• Stimulants (e.g., anti-CD3/CD28 antibodies for T-cells, IgE/antigen for mast cells, or PMA/Ionomycin)

• GSK-7975A and other inhibitors

• ELISA or multiplex bead array kits for specific cytokines (e.g., IL-2, TNF-α, IFN-γ)

Procedure:

• Cell Culture and Treatment: Culture the immune cells in a 96-well plate. Pre-incubate the cells with various concentrations of GSK-7975A or other inhibitors for 30-60 minutes.

• Stimulation: Add the appropriate stimulus to the wells to activate the cells.

• Incubation: Incubate the plate for the recommended time to allow for cytokine production and release (typically 24-48 hours).

• Supernatant Collection: Centrifuge the plate and carefully collect the supernatant.

• Cytokine Measurement: Quantify the concentration of the desired cytokines in the supernatant using ELISA or a multiplex assay according to the manufacturer's instructions.

• Data Analysis: Determine the percentage of inhibition of cytokine release for each inhibitor concentration compared to the stimulated vehicle control.

Signaling Pathways and Experimental Workflows

To visualize the key molecular interactions and experimental processes, the following diagrams are provided in Graphviz DOT language.

Caption: CRAC Channel Activation and Inhibition by GSK-7975A.

Caption: Workflow for Calcium Influx Assay.

Caption: Workflow for Whole-Cell Patch-Clamp Electrophysiology.

References

• 1. benchchem.com [benchchem.com]
• 2. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Potent inhibition of Ca2+ release-activated Ca2+ channels and T-lymphocyte activation by the pyrazole derivative BTP2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. YM-58483, a selective CRAC channel inhibitor, prevents antigen-induced airway eosinophilia and late phase asthmatic responses via Th2 cytokine inhibition in animal models - PubMed [pubmed.ncbi.nlm.nih.gov]

GSK-7975A vs. Synta66: A Comparative Analysis of CRAC Channel Inhibitors

For researchers and drug development professionals investigating the intricate roles of store-operated calcium entry (SOCE), the selection of a potent and selective CRAC (Calcium Release-Activated Calcium) channel inhibitor is paramount. This guide provides an objective comparison of two widely used CRAC channel inhibitors, GSK-7975A and Synta66, supported by experimental data to aid in the selection of the most appropriate tool for specific research needs.

Mechanism of Action: Targeting the Orai Pore

Both GSK-7975A and Synta66 are potent inhibitors of the Orai1 calcium channel, which constitutes the pore-forming subunit of the CRAC channel.[1] They function as allosteric pore blockers, binding to a site on the Orai channel that influences its conformation and function, rather than directly obstructing the pore.[1] Their binding site is located on the extracellular side of the channel, in proximity to the transmembrane helices and extracellular loops that form the pore's selectivity filter.[1]

Crucially, neither GSK-7975A nor Synta66 interferes with the upstream signaling events of CRAC channel activation, such as the oligomerization of the endoplasmic reticulum (ER) Ca2+ sensor STIM1 or the coupling of STIM1 to Orai1.[1][2] This indicates their direct action on the Orai channel itself.[1] However, a recent study suggests a difference in their site of action; GSK-7975A appears to act exclusively from the extracellular side, while Synta66 can inhibit CRAC channel function from both the extracellular and intracellular sides of the plasma membrane.[3]

The inhibitory efficacy of both compounds is dependent on the geometry of the Orai channel's selectivity filter, as mutations in this region have been shown to reduce their inhibitory capacity.[1]

References

• 1. researchgate.net [researchgate.net]
• 2. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]

A Comparative Guide to the Efficacy of GSK-7975A and BTP2 in Blocking Store-Operated Calcium Entry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two widely used inhibitors of Store-Operated Calcium Entry (SOCE), GSK-7975A and BTP2 (also known as YM-58483). The objective is to present a clear overview of their mechanisms, efficacy, and the experimental protocols used for their evaluation, thereby aiding researchers in selecting the appropriate inhibitor for their specific needs.

Mechanism of Action

Store-Operated Calcium Entry (SOCE) is a critical Ca2+ influx pathway in various cell types, activated in response to the depletion of calcium stores from the endoplasmic reticulum (ER). This process is primarily mediated by the interaction of the ER Ca2+ sensor, STIM1, and the plasma membrane Ca2+ channel, ORAI1.

GSK-7975A is recognized as a potent and selective inhibitor of the CRAC channel, which is formed by ORAI proteins.[1][2] It is understood to act as an allosteric blocker of the Orai pore, with its inhibitory action influenced by the geometry of the channel's selectivity filter.[3] Studies have indicated that GSK-7975A does not interfere with the interaction between STIM and Orai proteins, suggesting a direct effect on the channel itself.[1][3]

BTP2 (YM-58483) is also a well-known and potent blocker of SOCE and CRAC channels.[4][5] However, its mechanism is considered more indirect compared to GSK-7975A and is not a direct blockade of the channel pore.[6] While BTP2 effectively suppresses cytokine production and T-cell proliferation, its specificity has been questioned due to potential off-target effects, including the activation of TRPM4 channels.[4][6] There are also reports suggesting that at higher concentrations, BTP2 may indirectly impair the function of ryanodine (B192298) receptors (RYRs).[7][8]

Quantitative Comparison of Inhibitor Potency

The following table summarizes the half-maximal inhibitory concentration (IC50) values for GSK-7975A and BTP2 from various studies. It is important to note that these values can vary depending on the cell type, experimental conditions, and the method of measurement.

Inhibitor	Target/Assay	Cell Type	IC50 Value	Reference
GSK-7975A	ORAI1-mediated currents	HEK293	~4.1 µM	[1][9]
ORAI3-mediated currents	HEK293	~3.8 µM	[1][9]
Thapsigargin-induced SOCE	Murine pancreatic acinar cells	~3.4 µmol/L	[10]
Thapsigargin-induced Ca2+ entry	RBL cells	0.8 ± 0.1 µM	[11]
BTP2	Thapsigargin-induced Ca2+ influx	Jurkat T cells	100 nM	[9]
IL-2 production	Jurkat cells	330 nM (vs. 12.7 nM for Cyclosporine A)	[5]
Histamine release	RBL-2H3 cells	460 nM	[5]
Leukotriene production	RBL-2H3 cells	310 nM	[5]
IL-5 production	Human peripheral blood cells	125 nM	[5]
IL-13 production	Human peripheral blood cells	148 nM	[5]

Experimental Protocols

A standard method to assess the inhibitory effects of GSK-7975A and BTP2 on SOCE is through intracellular calcium imaging using fluorescent indicators like Fura-2 or Fluo-4.

Objective:

To measure the inhibition of thapsigargin-induced store-operated calcium entry by GSK-7975A or BTP2.

Materials:

• Cells of interest (e.g., Jurkat T cells, HEK293 cells, RBL cells)

• Fluorescent Ca2+ indicator (e.g., Fura-2 AM or Fluo-4 AM)

• Thapsigargin (B1683126) (SERCA pump inhibitor to induce ER store depletion)

• GSK-7975A and/or BTP2

• Calcium-free buffer (e.g., Hank's Balanced Salt Solution - HBSS)

• Calcium-containing buffer (e.g., HBSS with 2 mM CaCl2)

• Fluorescence microscope or microplate reader equipped for calcium imaging

Procedure:

• Cell Preparation: Plate cells on a suitable imaging dish or 96-well plate and allow them to adhere overnight.

• Dye Loading: Load the cells with a fluorescent Ca2+ indicator (e.g., Fura-2 AM) in a suitable buffer for 30-60 minutes at 37°C. After loading, wash the cells to remove excess dye.

• Inhibitor Incubation: Pre-incubate the cells with varying concentrations of the inhibitor (GSK-7975A or BTP2) for a specified period (e.g., 30 minutes) at 37°C.

• Store Depletion: Perfuse the cells with a calcium-free buffer containing the inhibitor and thapsigargin (e.g., 1-2 µM). This will induce the release of Ca2+ from the ER, causing a transient increase in cytosolic Ca2+.

• Measurement of SOCE: Once the intracellular Ca2+ levels have returned to a stable baseline, reintroduce a calcium-containing buffer (still with the inhibitor). The subsequent rise in intracellular Ca2+ is indicative of SOCE.[6]

• Data Acquisition: Continuously record the fluorescence intensity before and after the addition of thapsigargin and extracellular Ca2+. For Fura-2, the ratio of fluorescence emission at two excitation wavelengths (e.g., 340 nm and 380 nm) is used to determine the intracellular Ca2+ concentration.[6]

Visualizing the Signaling Pathway and Experimental Workflow

SOCE Signaling Pathway and Inhibitor Targets

Caption: SOCE signaling pathway and points of inhibition for GSK-7975A and BTP2.

Experimental Workflow for SOCE Inhibition Assay

Caption: A typical experimental workflow for assessing SOCE inhibition.

Conclusion

Both GSK-7975A and BTP2 are effective inhibitors of store-operated calcium entry, but they exhibit different mechanisms of action and specificity profiles. GSK-7975A appears to be a more direct and selective blocker of the ORAI1 channel.[1] In contrast, while BTP2 is a potent SOCE inhibitor widely used in immunological studies, researchers should be aware of its potential for off-target effects.[4][6][7][8] The choice between these two inhibitors will ultimately depend on the specific requirements of the experiment, including the desired level of selectivity and the cellular context being investigated.

References

• 1. researchgate.net [researchgate.net]
• 2. medkoo.com [medkoo.com]
• 3. biorxiv.org [biorxiv.org]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. The Orai1 inhibitor BTP2 has multiple effects on Ca2+ handling in skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. rupress.org [rupress.org]
• 9. Store-operated CRAC channel inhibitors: opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]

GSK-7975A: A Comparative Analysis of its Cross-Reactivity with Calcium Channels

For Researchers, Scientists, and Drug Development Professionals

GSK-7975A is a potent, orally available small molecule inhibitor of store-operated calcium entry (SOCE) mediated by Calcium Release-Activated Calcium (CRAC) channels. Its primary targets are the ORAI calcium channels (ORAI1, ORAI2, and ORAI3), which are crucial for calcium signaling in various cell types, including immune cells. This guide provides a comparative assessment of the cross-reactivity of GSK-7975A with other calcium channels, supported by available experimental data.

Signaling Pathway of CRAC Channel Activation

The activation of CRAC channels is a key event in cellular calcium signaling. It is initiated by the depletion of calcium from the endoplasmic reticulum (ER), which is sensed by the stromal interaction molecule 1 (STIM1). Upon sensing low ER calcium levels, STIM1 translocates to the plasma membrane where it interacts with and activates the ORAI channels, leading to a sustained influx of calcium into the cell.

GSK-7975A: A Selective CRAC Channel Inhibitor That Preserves STIM1-Orai1 Coupling

A definitive guide for researchers on the use of FRET microscopy to confirm the specific mechanism of action of GSK-7975A, a potent inhibitor of Ca2+ release-activated Ca2+ (CRAC) channels, in contrast to other modulators of store-operated calcium entry.

This guide provides an objective comparison of GSK-7975A with other compounds affecting the STIM1-Orai1 signaling pathway, supported by experimental data from Förster Resonance Energy Transfer (FRET) microscopy. Detailed experimental protocols and visual representations of the underlying molecular interactions are included to assist researchers in their study design and data interpretation.

Introduction to STIM1-Orai1 Signaling and CRAC Channels

Store-operated calcium entry (SOCE) is a fundamental Ca2+ signaling process in a multitude of cell types, regulating diverse physiological functions from gene expression to immune responses. The primary molecular players in SOCE are the stromal interaction molecule 1 (STIM1), an endoplasmic reticulum (ER) Ca2+ sensor, and Orai1, the pore-forming subunit of the CRAC channel in the plasma membrane.

Upon depletion of Ca2+ from the ER, STIM1 undergoes a conformational change, leading to its oligomerization and translocation to ER-plasma membrane junctions. At these junctions, STIM1 directly interacts with and activates Orai1 channels, resulting in a sustained influx of Ca2+ into the cell. This precise coupling between STIM1 and Orai1 is a critical regulatory step in cellular Ca2+ homeostasis.

FRET Microscopy: A Tool to Visualize STIM1-Orai1 Coupling

Förster Resonance Energy Transfer (FRET) microscopy is a powerful technique to study protein-protein interactions in living cells. By tagging STIM1 and Orai1 with spectrally distinct fluorescent proteins (e.g., CFP and YFP), the proximity between these two molecules can be quantified. An increase in FRET efficiency upon store depletion provides direct evidence of STIM1-Orai1 coupling.[1][2][3][4]

GSK-7975A: Mechanism of Action

GSK-7975A is a selective inhibitor of CRAC channels.[5] Experimental evidence from FRET microscopy studies has demonstrated that GSK-7975A does not interfere with the initial steps of SOCE activation, namely STIM1 oligomerization and the subsequent coupling of STIM1 to Orai1.[5][6] Instead, GSK-7975A is believed to act downstream, potentially by inducing a conformational change in the Orai1 channel pore that prevents Ca2+ influx.

Comparative Analysis: GSK-7975A vs. Alternative Compounds

The specificity of GSK-7975A's mechanism of action becomes apparent when compared to other compounds known to modulate SOCE. The following table summarizes the key differences in their effects on STIM1-Orai1 coupling and Orai channel activity.

Compound	Effect on STIM1-Orai1 Coupling (FRET)	Primary Mechanism of Action	Target Orai Isoforms	IC50 (Orai1)
GSK-7975A	No significant effect [5][6]	Allosteric pore blocker of Orai channels	Orai1, Orai2, Orai3[7][8]	~4.1 µM[6]
Synta66	No significant effect	Allosteric pore blocker of Orai channels	Orai1 (inhibits), Orai2 (potentiates), Orai3 (no effect)[7][8][9]	Not specified in results
BTP2 (YM-58483)	No significant effect	Pore blocker of Orai channels	Orai1, Orai2 (inhibits), Orai3 (partial inhibition)[7][8]	Not specified in results
2-APB	Modulates STIM1-Orai1 interaction[2]	Biphasic modulator (low conc. potentiates, high conc. inhibits)	Orai1, Orai3	Not specified in results

Signaling Pathway and Experimental Workflow

To visually represent the concepts discussed, the following diagrams were generated using the DOT language.

Caption: STIM1-Orai1 signaling pathway and the point of inhibition for GSK-7975A.

Caption: Experimental workflow for FRET microscopy to assess the effect of compounds on STIM1-Orai1 coupling.

Experimental Protocols

FRET Microscopy Protocol to Measure the Effect of GSK-7975A on STIM1-Orai1 Coupling

This protocol is adapted from established methods for FRET-based analysis of STIM1-Orai1 interaction.[1][10][11]

1. Cell Culture and Transfection:

• HEK293 cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.
• Cells are seeded on glass-bottom dishes suitable for high-resolution microscopy.
• Co-transfect cells with plasmids encoding STIM1 tagged with a FRET donor (e.g., CFP) and Orai1 tagged with a FRET acceptor (e.g., YFP) using a suitable transfection reagent. A 1:1 plasmid ratio is recommended.
• Allow 24-48 hours for protein expression.

2. FRET Imaging Setup:

• Use an inverted confocal or wide-field fluorescence microscope equipped with a sensitive camera (e.g., EMCCD or sCMOS).
• The microscope should be equipped with appropriate filter sets for the chosen FRET pair (e.g., CFP excitation and emission, YFP excitation and emission, and a FRET filter set for CFP excitation and YFP emission).
• Maintain cells at 37°C and 5% CO2 during imaging using a stage-top incubator.

3. Image Acquisition:

• Identify cells co-expressing both fluorescently tagged proteins.
• Acquire a baseline image in three channels: Donor (CFP), Acceptor (YFP), and FRET (CFP excitation, YFP emission).
• To induce store depletion, perfuse the cells with a Ca2+-free solution containing a SERCA pump inhibitor (e.g., 1 µM Thapsigargin).
• Acquire time-lapse images of the three channels to monitor the increase in FRET signal, indicating STIM1-Orai1 coupling.
• Once a stable FRET plateau is reached, introduce GSK-7975A (e.g., 10 µM) or the alternative compound into the perfusion solution.
• Continue time-lapse imaging to observe any changes in the FRET signal.

4. Data Analysis:

• Correct images for background fluorescence and spectral bleed-through.
• Calculate the normalized FRET (NFRET) or FRET efficiency (E_FRET) for each time point using established algorithms.
• Plot the change in FRET over time to visualize the dynamics of STIM1-Orai1 coupling and the effect of the added compound.
• Compare the FRET plateau levels before and after the addition of GSK-7975A to determine if the compound disrupts the STIM1-Orai1 interaction.

Conclusion

FRET microscopy provides unequivocal evidence that GSK-7975A inhibits CRAC channels without disrupting the essential upstream coupling of STIM1 to Orai1. This specificity distinguishes it from other modulators of SOCE and makes it a valuable tool for dissecting the intricacies of Ca2+ signaling. The data and protocols presented in this guide offer a comprehensive resource for researchers investigating the molecular pharmacology of CRAC channels and the broader field of cellular calcium homeostasis.

References

• 1. Assessing the Molecular Nature of the STIM1/Orai1 Coupling Interface Using FRET Approaches - Calcium Entry Channels in Non-Excitable Cells - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. STIM1-Orai1 interactions and Orai1 conformational changes revealed by live-cell FRET microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Imaging Protein-Protein Interactions by Förster Resonance Energy Transfer (FRET) Microscopy in Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. individual.utoronto.ca [individual.utoronto.ca]
• 5. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Distinct pharmacological profiles of ORAI1, ORAI2, and ORAI3 channels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Blockage of Store-Operated Ca2+ Influx by Synta66 is Mediated by Direct Inhibition of the Ca2+ Selective Orai1 Pore - PMC [pmc.ncbi.nlm.nih.gov]
• 10. STIM1–Orai1 interactions and Orai1 conformational changes revealed by live-cell FRET microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. STIM1 couples to ORAI1 via an intramolecular transition into an extended conformation - PMC [pmc.ncbi.nlm.nih.gov]

GSK-7975A: An Electrophysiological Comparison with Alternative CRAC Channel Inhibitors

A detailed guide for researchers on the electrophysiological profile of GSK-7975A, a potent inhibitor of Calcium Release-Activated Calcium (CRAC) channels. This guide provides a comparative analysis with other known CRAC channel modulators, supported by experimental data and detailed protocols to aid in the design and interpretation of future studies.

GSK-7975A has emerged as a valuable tool for investigating the physiological roles of CRAC channels, which are pivotal in calcium signaling across various cell types. Understanding its precise electrophysiological effects, including its impact on the current-voltage (I-V) relationship, is crucial for its application in research and drug development. This guide offers an objective comparison of GSK-7975A's performance against other alternatives, based on published experimental findings.

Comparative Analysis of Inhibitory Potency

GSK-7975A demonstrates potent inhibition of CRAC channels, primarily composed of Orai1 and Orai3 subunits. Its efficacy, as determined by the half-maximal inhibitory concentration (IC50), has been characterized in various cell systems. The following table summarizes the IC50 values of GSK-7975A and compares them with other notable CRAC channel inhibitors.

Compound	Target Channel(s)	Reported IC50	Cell Type	Reference
GSK-7975A	Orai1	~4.1 μM	HEK293	[1]
Orai3	~3.8 μM	HEK293	[1]
Endogenous CRAC	~0.8 μM	RBL	[1]
Thapsigargin-induced SOCE	~3.4 μM	Murine pancreatic acinar cells	[2]
L-type CaV1.2	~8 μM	HEK293	[1]
TRPV6	Potent Inhibition	-	[1][3]
GSK-5503A	Orai1/Orai3	~4 μM	HEK293	[1][4]
La³⁺	General Pore Blocker	-	-	[1]
2-APB	CRAC Channels (dual effect)	-	-	[1][3]
BTP2 (YM-58483)	Orai1	~2.8 µM	MDA-MB-231 breast cancer cells	[3]
Pyr6	Orai1	~0.5 µM	RBL-2H3 cells	[5]
Synta66	CRAC Channels	-	-	[6]

Mechanism of Action: Downstream of STIM1-Orai1 Coupling

Electrophysiological and FRET (Förster Resonance Energy Transfer) microscopy studies have elucidated that GSK-7975A acts downstream of the initial steps of CRAC channel activation.[1][3] It does not interfere with the oligomerization of the endoplasmic reticulum Ca2+ sensor, STIM1, nor does it disrupt the subsequent coupling of STIM1 to the Orai1 channel subunits at the plasma membrane.[1] The inhibitory action of GSK-7975A is proposed to be through an allosteric effect on the selectivity filter of the Orai pore.[1][5] This is supported by findings that mutations in the Orai1 pore region, such as E106D, significantly reduce the inhibitory efficacy of GSK-7975A.[1][4]

Figure 1. Signaling pathway of GSK-7975A's inhibitory action on CRAC channels.

Experimental Protocols

The electrophysiological validation of GSK-7975A's effect on the I-V relationship is typically performed using the whole-cell patch-clamp technique. This method allows for the direct measurement of ion channel currents in response to a range of membrane voltages.

Cell Preparation:

• HEK293 cells are commonly used for heterologous expression of STIM1 and Orai subunits.

• Cells are cultured under standard conditions (e.g., 37°C, 5% CO2) in a suitable growth medium.

• Transient or stable transfection is used to express the desired ion channel components.

• Electrophysiological recordings are typically performed 24-48 hours post-transfection.

Electrophysiological Recording:

• Solutions:

  • External Solution (in mM): 120 NaCl, 10 TEA-Cl, 20 CaCl2, 2 MgCl2, 10 HEPES (pH 7.4 with NaOH).

  • Internal (Pipette) Solution (in mM): 135 Cs-methanesulfonate, 10 EGTA, 10 HEPES, 6 MgCl2 (pH 7.2 with CsOH). Store depletion is induced by including IP3 (e.g., 20 µM) or by passive dialysis with a Ca2+-free pipette solution containing a high concentration of a Ca2+ chelator like BAPTA (e.g., 20 mM).

• Recording Setup:

  • An patch-clamp amplifier and a data acquisition system are used.

  • Borosilicate glass pipettes with a resistance of 2-5 MΩ are fabricated.

• Procedure:

  • A giga-seal is formed between the patch pipette and the cell membrane.

  • The cell membrane is ruptured to achieve the whole-cell configuration.

  • The cell is held at a holding potential (e.g., 0 mV).

  • Voltage ramps (e.g., from -100 mV to +100 mV over 100 ms) or voltage steps are applied to elicit channel currents.

  • After obtaining a stable baseline CRAC current (ICRAC), GSK-7975A is applied to the external solution at various concentrations.

  • The resulting changes in the I-V relationship are recorded and analyzed.

Figure 2. Experimental workflow for electrophysiological validation of GSK-7975A.

Concluding Remarks

GSK-7975A is a potent and selective inhibitor of CRAC channels, acting through an allosteric blockade of the Orai pore. Its well-characterized mechanism of action and efficacy make it a superior tool for studying CRAC channel physiology compared to less specific blockers. However, researchers should remain mindful of its off-target effects on channels like TRPV6 and, to a lesser extent, L-type calcium channels, especially at higher concentrations. The provided experimental framework serves as a guide for the electrophysiological validation of GSK-7975A and other potential CRAC channel modulators.

References

• 1. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Store-operated CRAC channel inhibitors: opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]

GSK-7975A: A Comparative Analysis of Orai1 and Orai3 Inhibition

A detailed examination of the inhibitory effects of the pyrazole (B372694) compound GSK-7975A on the calcium release-activated calcium (CRAC) channel isoforms, Orai1 and Orai3, reveals a largely equivalent potency. This guide provides a comprehensive comparison of the half-maximal inhibitory concentration (IC50) values of GSK-7975A for these two crucial components of store-operated calcium entry (SOCE), supported by experimental data and detailed methodologies for researchers in pharmacology and drug discovery.

Quantitative Comparison of Inhibitory Potency

Experimental evidence derived from whole-cell patch-clamp recordings has demonstrated that GSK-7975A inhibits both Orai1 and Orai3 currents with very similar efficacy. The IC50 values, a standard measure of a compound's inhibitory potency, are nearly identical for both isoforms, indicating a lack of significant selectivity between Orai1 and Orai3 under the tested conditions.[1][2]

Channel Isoform	IC50 of GSK-7975A	Hill Coefficient	Reference
Orai1	4.1 µM	~1	[1]
Orai3	3.8 µM	~1	[1]

The Hill coefficient for the inhibition of both Orai1 and Orai3 currents by GSK-7975A was calculated to be approximately 1, which suggests a 1:1 molar interaction between the inhibitor and the Orai channel.[1] While these findings indicate comparable potency, another study has suggested that GSK-7975A exhibits a lower inhibitory effect on Orai3 compared to Orai1 and Orai2, highlighting the importance of considering experimental context.[3][4]

Experimental Protocols

The determination of the IC50 values for GSK-7975A on Orai1 and Orai3 currents was primarily achieved through whole-cell patch-clamp recordings in human embryonic kidney (HEK293) cells. These cells were engineered to co-express the stromal interaction molecule 1 (STIM1), the essential sensor of calcium levels in the endoplasmic reticulum, along with either Orai1 or Orai3.

Cell Culture and Transfection: HEK293 cells are cultured and transiently transfected with plasmids encoding STIM1 and either Orai1 or Orai3. This co-expression is crucial for reconstituting the functional CRAC channel machinery.

Electrophysiological Recordings: Whole-cell patch-clamp is the technique of choice for directly measuring the ion currents flowing through the Orai channels in the plasma membrane of a single cell.[5]

• Store Depletion: To activate the Orai channels, the intracellular calcium stores within the endoplasmic reticulum are depleted. This is typically achieved by including a calcium chelator, such as BAPTA, in the internal solution of the patch pipette.[5] The passive diffusion of the chelator into the cell sequesters calcium ions, mimicking the physiological depletion that occurs upon cell stimulation. This depletion triggers the oligomerization of STIM1, which then translocates to the plasma membrane to interact with and activate the Orai channels.

• Current Measurement: Once a stable calcium release-activated calcium current (Icrac) is established, varying concentrations of GSK-7975A (e.g., 0.1, 0.3, 1, 3, 10 µM) are applied to the external solution bathing the cell.[1] The resulting inhibition of the Orai current is recorded. Due to the slow rate of reaching steady-state inhibition with GSK-7975A, single concentrations are typically applied to individual cells.[1]

• Data Analysis: The recorded currents at each concentration are used to generate concentration-response curves, from which the IC50 values are calculated.

References

• 1. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Distinct pharmacological profiles of ORAI1, ORAI2, and ORAI3 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Evaluating the Selectivity Profile of GSK-7975A Against a Panel of Ion Channels

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of the selectivity profile of GSK-7975A, a potent inhibitor of Ca2+ release-activated Ca2+ (CRAC) channels, against a panel of other ion channels. The information is supported by experimental data to assist researchers, scientists, and drug development professionals in evaluating its potential for specific applications.

Executive Summary

GSK-7975A is a well-characterized inhibitor of store-operated Ca2+ entry (SOCE), primarily targeting the Orai1 and Orai3 subunits of the CRAC channel. Experimental data demonstrates that GSK-7975A exhibits potent inhibitory activity against these channels with a half-maximal inhibitory concentration (IC50) in the low micromolar range. While generally selective, some off-target activity has been observed, most notably against the L-type voltage-gated calcium channel CaV1.2 and the transient receptor potential vanilloid 6 (TRPV6) channel. This guide consolidates the available data on its selectivity and provides detailed experimental protocols for independent verification.

Data Presentation: Selectivity Profile of GSK-7975A

The following table summarizes the inhibitory activity of GSK-7975A against various ion channels, as determined by whole-cell patch-clamp electrophysiology.

Ion Channel Target	Reported IC50	Cell Line	Comments
Orai1 (CRAC)	~ 4.1 µM[1]	HEK293	Potent inhibition of store-operated currents.
Orai3 (CRAC)	~ 3.8 µM[1]	HEK293	Similar potency to Orai1 inhibition.
CaV1.2 (L-type)	~ 8 µM[2]	HEK293	Moderate inhibitory effect.
TRPV6	Potent Inhibition[3]	HEK293	Noted as a significant off-target effect.
Other Ion Channels	> 10 µM[2]	HEK293	Screened against a small panel, showing selectivity.

Experimental Protocols

The evaluation of GSK-7975A's selectivity is predominantly conducted using whole-cell patch-clamp electrophysiology on mammalian cell lines heterologously expressing the ion channel of interest.

Whole-Cell Patch-Clamp Electrophysiology Protocol for Orai1/3 Current Measurement

1. Cell Culture and Transfection:

• Human Embryonic Kidney (HEK293) cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Cells are transiently co-transfected with plasmids encoding the desired Orai channel (e.g., YFP-Orai1 or YFP-Orai3) and the stromal interaction molecule 1 (CFP-STIM1) to reconstitute the CRAC channel machinery. Transfection is typically performed using a suitable transfection reagent 24-48 hours prior to the experiment.

2. Electrophysiological Recording:

• Recordings are performed at room temperature (20-24 °C) using an patch-clamp amplifier and data acquisition system.

• Borosilicate glass pipettes with a resistance of 2-5 MΩ are used for recording.

• Internal (Pipette) Solution: Contains (in mM): 145 Cs-glutamate, 8 NaCl, 1 MgCl2, 10 HEPES, 10 BAPTA, adjusted to pH 7.2 with CsOH. This solution induces passive store depletion.

• External (Bath) Solution: Contains (in mM): 140 NaCl, 5 KCl, 1 CaCl2, 2 MgCl2, 10 HEPES, 10 glucose, adjusted to pH 7.4 with NaOH.

• Whole-cell configuration is established, and cells are held at a holding potential of 0 mV.

3. Data Acquisition and Analysis:

• Store-operated currents are elicited by voltage ramps (e.g., -100 to +100 mV over 100 ms) applied every 5 seconds. The inward current at a negative potential (e.g., -74 mV) is measured to monitor CRAC channel activity.[1]

• Once a stable baseline current is established, various concentrations of GSK-7975A are perfused into the bath solution.

• The inhibitory effect is measured as the percentage reduction in the peak inward current compared to the baseline.

• The IC50 value is determined by fitting the concentration-response data to a Hill equation.

Mandatory Visualization

The following diagrams illustrate the signaling pathway of store-operated calcium entry and the experimental workflow for evaluating the selectivity of GSK-7975A.

Caption: Store-Operated Calcium Entry (SOCE) Pathway and GSK-7975A Inhibition.

Caption: Experimental Workflow for Evaluating GSK-7975A Selectivity.

References

• 1. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]

Orai Pore Mutants Validate GSK-7975A's Allosteric Action on the Channel Pore

A comparative guide for researchers, scientists, and drug development professionals on the use of Orai pore mutants to elucidate the site of action of the CRAC channel inhibitor, GSK-7975A.

GSK-7975A is a potent inhibitor of Calcium Release-Activated Calcium (CRAC) channels, which are critical for a variety of cellular functions, including immune responses and pancreatitis.[1][2] Understanding the precise mechanism of action of GSK-7975A is crucial for the development of more specific and effective therapeutic agents. This guide details how the use of Orai pore mutants has been instrumental in pinpointing the site of action of GSK-7975A, distinguishing it from other CRAC channel inhibitors.

GSK-7975A: An Allosteric Pore Blocker

GSK-7975A acts downstream of the initial signaling events that activate CRAC channels.[3][4] The activation of Orai channels, the pore-forming units of CRAC channels, is triggered by the stromal interaction molecule 1 (STIM1), which senses the depletion of calcium from the endoplasmic reticulum. Upon store depletion, STIM1 oligomerizes and translocates to the plasma membrane to interact with and open the Orai channels.[5]

Experimental evidence from Förster Resonance Energy Transfer (FRET) microscopy has shown that GSK-7975A does not interfere with STIM1 oligomerization or the subsequent coupling of STIM1 to Orai1.[3][4] This indicates that GSK-7975A's inhibitory action occurs after the channel has been engaged by STIM1, suggesting a direct effect on the Orai channel itself.

dot graph TD { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];

} caption: "Signaling pathway of CRAC channel activation and the point of inhibition by GSK-7975A."

Validation with Orai Pore Mutants: The Critical Role of Pore Geometry

The most compelling evidence for GSK-7975A's site of action comes from studies utilizing Orai pore mutants. These experiments have demonstrated that the geometry of the Orai channel's selectivity filter is a key determinant of the inhibitor's efficacy.

A pivotal study focused on the Orai1 E106D mutant, which has a less selective calcium pore with an enhanced diameter.[3][4] This single amino acid substitution dramatically reduces the inhibitory effect of GSK-7975A.[3][4] While wild-type Orai1 is significantly blocked by 10 μM GSK-7975A, the Orai1 E106D mutant shows almost no inhibition at this concentration.[3] A substantial, though not complete, inhibitory effect is only restored at a much higher concentration of 100 μM.[3] This strongly suggests that GSK-7975A's binding or action is critically dependent on the specific conformation of the channel's pore.

Further studies on other Orai1 mutants associated with tubular aggregate myopathy (TAM), a condition caused by gain-of-function mutations in Orai1, have provided additional insights. The constitutive activity of several TAM-associated mutants, including V107M, L138F, T184M, and P245L, is effectively prevented by GSK-7975A.[6][7] However, the G98S mutant was found to be resistant to inhibition by GSK-7975A.[6][7] This differential sensitivity among mutants further underscores the importance of the pore's structural integrity for GSK-7975A's mechanism of action.

dot graph { layout=neato; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} caption: "Differential inhibition of Orai1 mutants by GSK-7975A."

Quantitative Comparison of GSK-7975A's Effect on Orai Mutants

Orai1 Variant	GSK-7975A Concentration	Observed Inhibition	Reference
Wild-Type	~4 µM (IC50)	50% inhibition of Orai1 and Orai3 currents	[3][4]
Wild-Type	10 µM	Full inhibition of Orai1 currents	[3]
E106D Mutant	10 µM	No significant inhibition	[3][4]
E106D Mutant	100 µM	Substantial but not full inhibition	[3]
TAM Mutants (V107M, L138F, T184M, P245L)	Not specified	Prevents constitutive activity	[6][7]
G98S Mutant	Not specified	Resistant to inhibition	[6][7]

Comparison with Other CRAC Channel Inhibitors

The mechanism of GSK-7975A can be contrasted with other CRAC channel inhibitors, highlighting the unique insights gained from the Orai mutant studies.

Inhibitor	Proposed Mechanism of Action	Effect on Orai Mutants	Key Distinctions from GSK-7975A
GSK-7975A	Allosteric pore blocker, dependent on selectivity filter geometry.[3][4][8]	Inhibition is significantly reduced in the Orai1 E106D mutant.[3][4]	Acts downstream of STIM1-Orai1 coupling.
Synta-66	Allosteric pore blocker.[8]	Shows differential effects on Orai isoforms, abrogating Orai1 function while potentiating Orai2.[9][10]	Has a more complex and isoform-specific profile compared to the broader inhibition by GSK-7975A.[10][11]
BTP2 (YM-58483)	Extracellular blockade of the Orai channel pore.[8]	Abrogates Orai1 and Orai2 activity while only partially inhibiting Orai3.[9][10]	Also acts on the pore but may have a different binding site and isoform selectivity profile.
CM_128	ORAI1 channel inhibitor.[2]	Not explicitly detailed in the provided context.	Reported to have a higher potency than GSK-7975A in some models.[2]
2-APB	Dual effect: potentiation at low concentrations, inhibition at high concentrations.[5]	Not explicitly detailed in the provided context.	Has a complex, concentration-dependent effect and is less specific than GSK-7975A.[5]

Experimental Protocols

Whole-Cell Patch-Clamp Recordings

This technique is essential for directly measuring the ion currents through Orai channels and assessing the inhibitory effects of compounds like GSK-7975A.

• Cell Preparation: HEK293 cells are co-transfected with plasmids encoding STIM1 and the specific Orai1 variant (wild-type or mutant).

• Electrophysiological Recording: Whole-cell patch-clamp recordings are performed. The intracellular pipette solution contains a calcium chelator (e.g., BAPTA) to passively deplete endoplasmic reticulum calcium stores and maximally activate the CRAC channels.

• Drug Application: Once a stable CRAC current (ICRAC) is established, GSK-7975A is applied to the bath solution at various concentrations.

• Data Analysis: The inhibition of the ICRAC is measured as the reduction in current amplitude after drug application. Dose-response curves are generated to determine the IC50 value.[3][4]

Förster Resonance Energy Transfer (FRET) Microscopy

FRET microscopy is used to study protein-protein interactions, in this case, to determine if GSK-7975A disrupts the interaction between STIM1 and Orai1.

• Cell Preparation: Cells are co-transfected with STIM1 and Orai1 constructs tagged with fluorescent proteins (e.g., CFP and YFP).

• Imaging: Live-cell imaging is performed to measure the FRET efficiency between the tagged proteins.

• Store Depletion: Endoplasmic reticulum calcium stores are depleted (e.g., with thapsigargin) to induce the interaction between STIM1 and Orai1, leading to an increase in FRET.

• Drug Application: GSK-7975A is added to the cells, and FRET is continuously measured to see if it disrupts the established STIM1-Orai1 interaction.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. ORAI1 channel gating and selectivity is differentially altered by natural mutations in the first or third transmembrane domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. Distinct pharmacological profiles of ORAI1, ORAI2, and ORAI3 channels - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Safe Handling of GSK-7975A: A Procedural Guide

For researchers, scientists, and professionals in drug development, ensuring laboratory safety is paramount, particularly when handling investigational compounds like GSK-7975A. This guide provides essential, immediate safety and logistical information for the handling and disposal of GSK-7975A, a potent and orally available CRAC channel inhibitor. While a comprehensive Safety Data Sheet (SDS) is not publicly available, this document synthesizes known data to support safe laboratory practices.

Core Safety and Handling Parameters

Based on available product information, GSK-7975A is classified with "Standard Handling" toxicity. It is a combustible solid, necessitating precautions against ignition sources. Furthermore, its designation as Water Hazard Class 3 (WGK 3) indicates it is severely hazardous to water, requiring stringent disposal protocols to prevent environmental contamination.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information for GSK-7975A.

Parameter	Value	Source
Toxicity	Standard Handling	Sigma-Aldrich[1]
Storage Class Code	11 - Combustible Solids	Sigma-Aldrich
Water Hazard Class (WGK)	3 (Severely hazardous to water)	Sigma-Aldrich
Storage Temperature	-20°C	Sigma-Aldrich, MedchemExpress[1][2]
Stock Solution Stability	Up to 3 months at -20°C	Sigma-Aldrich
Long-term Storage	-80°C (up to 2 years), -20°C (up to 1 year)	MedchemExpress[2]

Experimental Protocols: A Step-by-Step Approach to Safe Handling

Adherence to a strict protocol is critical when working with GSK-7975A. The following step-by-step guidance outlines the procedural workflow for handling this compound from receipt to disposal.

Personal Protective Equipment (PPE)

Given the "Standard Handling" classification for a research chemical, the following PPE is mandatory:

• Eye Protection : Safety glasses with side shields or chemical splash goggles.

• Hand Protection : Chemical-resistant gloves (e.g., nitrile).

• Body Protection : A standard laboratory coat.

• Respiratory Protection : While not explicitly stated, a dust mask or respirator should be considered when handling the solid compound to avoid inhalation.

Handling and Preparation of Solutions

• Work Area : All handling of solid GSK-7975A should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.

• Weighing : When weighing the compound, use an analytical balance within a fume hood or a ventilated balance enclosure.

• Dissolution : GSK-7975A is soluble in DMSO.[3][4] Prepare stock solutions by dissolving the compound in fresh, moisture-free DMSO. For in vivo studies, further dilution into aqueous buffers may be necessary.

• Storage of Solutions : Once reconstituted, aliquot stock solutions into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C for up to 3 months. For longer-term storage, refer to the table above.

Disposal Plan

Due to its classification as severely hazardous to water (WGK 3), GSK-7975A and any materials contaminated with it must be disposed of as hazardous waste.

• Waste Segregation : Collect all waste materials, including unused compound, empty vials, contaminated gloves, and pipette tips, in a designated, clearly labeled hazardous waste container.

• Waste Disposal : Do not dispose of GSK-7975A down the drain. Follow your institution's and local regulations for the disposal of hazardous chemical waste.

Visualizing the Safety Workflow

To further clarify the procedural steps for handling GSK-7975A, the following diagrams illustrate the recommended safety and operational workflows.

Caption: Workflow for Safe Handling of GSK-7975A.

By integrating these safety and logistical protocols into your laboratory's standard operating procedures, you can effectively mitigate risks and ensure the safe and responsible handling of GSK-7975A.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. selleck.co.jp [selleck.co.jp]